2-Methyl-2-phenylpropanal

• CAS: 3805-10-5

Core Science & Biosynthesis

Synthesis of 2-Methyl-2-phenylpropanal from 2-methyl-2-phenyl-propan-1-ol: A Technical Guide

Abstract

The oxidation of primary alcohols to aldehydes is a fundamental transformation in organic synthesis, crucial for the preparation of key intermediates in the pharmaceutical and fine chemical industries. This technical guide provides an in-depth analysis of the synthesis of 2-methyl-2-phenylpropanal from its corresponding primary alcohol, 2-methyl-2-phenyl-propan-1-ol. It details and compares several widely-used oxidation methodologies, including Dess-Martin periodinane (DMP) oxidation, Swern oxidation, and Pyridinium (B92312) Chlorochromate (PCC) oxidation. For each method, this document presents detailed experimental protocols, mechanistic insights, and a comparative analysis of reaction parameters. All quantitative data is summarized in structured tables, and key workflows and mechanisms are visualized using Graphviz diagrams to ensure clarity and accessibility for chemical research and development professionals.

Introduction

The target molecule, 2-methyl-2-phenylpropanal, features a quaternary carbon center adjacent to the aldehyde functional group. The synthesis of such sterically hindered aldehydes requires mild and selective oxidation methods to prevent side reactions or over-oxidation to the corresponding carboxylic acid. The starting material, 2-methyl-2-phenyl-propan-1-ol, is a primary alcohol, making it an ideal substrate for a range of modern oxidative procedures. The selection of an appropriate oxidant is critical and depends on factors such as substrate sensitivity, desired yield, scalability, cost, and toxicity of the reagents. This guide focuses on three prominent methods that effectively achieve this transformation.

General Reaction Scheme

The core chemical transformation involves the oxidation of the primary alcohol to an aldehyde, as depicted below:

Figure 1: General Oxidation Reaction 2-methyl-2-phenyl-propan-1-ol is converted to 2-methyl-2-phenylpropanal.

Caption: General scheme for the oxidation of 2-methyl-2-phenyl-propan-1-ol.

Oxidation Methodologies and Experimental Protocols

Several reliable methods exist for the oxidation of primary alcohols to aldehydes. The following sections detail the protocols and characteristics of the most suitable techniques for the synthesis of 2-methyl-2-phenylpropanal.

Dess-Martin Periodinane (DMP) Oxidation

The Dess-Martin oxidation utilizes a hypervalent iodine compound, Dess-Martin periodinane (DMP), as a mild and highly selective oxidizing agent.[1][2] It is favored for its neutral pH, operation at room temperature, and high functional group tolerance.[2][3]

Advantages:

• Mild Conditions: The reaction is typically performed at room temperature under neutral pH, protecting sensitive functional groups.[1][3]

• High Selectivity: DMP selectively oxidizes primary alcohols to aldehydes with minimal over-oxidation.[4][5]

• Simplified Workup: The workup procedure is often straightforward compared to other methods.[2]

• Non-Toxic Metals: It avoids the use of toxic chromium-based reagents.[1]

Disadvantages:

• Cost: DMP is a relatively expensive reagent.[3]

• Safety: The reagent is potentially explosive and shock-sensitive, requiring careful handling.[2][3]

• Atom Economy: The reaction has a poor atom economy due to the high molecular weight of the reagent.[3]

• Dissolve 2-methyl-2-phenyl-propan-1-ol (1.0 eq.) in anhydrous dichloromethane (B109758) (CH₂Cl₂) to a concentration of approximately 0.1-0.2 M in a round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon).

• To this solution, add Dess-Martin periodinane (1.2 eq.) portion-wise at room temperature.[3] For substrates sensitive to acid, sodium bicarbonate or pyridine (B92270) can be added as a buffer.[1]

• Stir the reaction mixture vigorously at room temperature for 2 to 4 hours.[3]

• Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material is consumed.

• Upon completion, dilute the reaction mixture with diethyl ether and pour it into a saturated aqueous solution of sodium bicarbonate (NaHCO₃) containing sodium thiosulfate (B1220275) (Na₂S₂O₃) to quench excess DMP and reduce the iodine byproducts.

• Stir until the solid dissolves and the layers become clear. Separate the organic layer.

• Extract the aqueous layer with diethyl ether (2x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude 2-methyl-2-phenylpropanal.

• Purify the crude product via flash column chromatography if necessary.

Caption: Mechanism of the Dess-Martin Oxidation.

Swern Oxidation

The Swern oxidation is another classic, mild method that uses dimethyl sulfoxide (B87167) (DMSO) activated by oxalyl chloride, followed by the addition of a hindered organic base like triethylamine (B128534) (Et₃N).[6][7] It is highly regarded for its reliability and mild conditions, though it requires cryogenic temperatures.

Advantages:

• Mild Conditions: The reaction is run at very low temperatures (-78 °C), which is ideal for sensitive substrates.[6]

• High Yields: Typically provides clean reactions with high yields.

• Metal-Free: Avoids the use of heavy metal oxidants.[6]

Disadvantages:

• Cryogenic Temperatures: Requires a dry ice/acetone bath, which can be cumbersome for large-scale reactions.[8]

• Byproduct Odor: Produces the volatile and foul-smelling byproduct dimethyl sulfide (B99878) (DMS).[7]

• Precise Control: Requires careful control of temperature and addition rates to avoid side reactions.[7]

• In a flame-dried, three-necked flask under an inert atmosphere, prepare a solution of oxalyl chloride (1.5 eq.) in anhydrous dichloromethane (CH₂Cl₂) and cool to -78 °C using a dry ice/acetone bath.[8]

• Add a solution of dimethyl sulfoxide (DMSO) (2.4 eq.) in CH₂Cl₂ dropwise to the oxalyl chloride solution, ensuring the internal temperature does not rise above -65 °C.[8] Stir for 10-15 minutes.

• Slowly add a solution of 2-methyl-2-phenyl-propan-1-ol (1.0 eq.) in CH₂Cl₂ to the activated DMSO mixture.[8][9] Stir for 30-45 minutes at -78 °C.

• Add triethylamine (Et₃N) (5.0 eq.) dropwise to the reaction mixture.[8]

• After stirring for another 10-20 minutes at -78 °C, remove the cooling bath and allow the reaction to warm to room temperature.[9]

• Quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with CH₂Cl₂ (2x).

• Combine the organic layers, wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the resulting crude aldehyde by flash column chromatography.

Caption: Key stages in the Swern Oxidation mechanism.

Pyridinium Chlorochromate (PCC) Oxidation

PCC is a salt formed from pyridine, chromium trioxide, and hydrochloric acid. It is a milder alternative to other chromium(VI) reagents (like Jones reagent) and is effective for converting primary alcohols to aldehydes, typically in dichloromethane.[10][11][12]

Advantages:

• Convenience: The reaction is straightforward to set up and typically runs at room temperature.

• Selectivity: Reliably stops the oxidation at the aldehyde stage in anhydrous conditions.[10][13]

Disadvantages:

• Toxicity: Chromium compounds are toxic and carcinogenic, posing significant health and environmental disposal challenges.[14]

• Workup: The removal of chromium byproducts can be difficult and often requires filtration through a pad of silica (B1680970) or Florisil.

• Acidity: The reagent is acidic and may not be suitable for substrates with acid-labile functional groups.

• Suspend pyridinium chlorochromate (PCC) (1.5 eq.) in anhydrous dichloromethane (CH₂Cl₂) in a round-bottom flask. Adding powdered molecular sieves can help ensure anhydrous conditions.

• Add a solution of 2-methyl-2-phenyl-propan-1-ol (1.0 eq.) in CH₂Cl₂ to the PCC suspension in one portion.

• Stir the mixture at room temperature for 2-4 hours. Monitor the reaction by TLC.

• Upon completion, dilute the reaction mixture with diethyl ether and filter the suspension through a short pad of silica gel or Florisil to remove the chromium salts, washing the pad with additional diethyl ether.

• Collect the filtrate and concentrate it under reduced pressure to obtain the crude product.

• Further purification can be achieved via flash column chromatography if needed.

Comparison of Oxidation Methods

The choice of method depends on the specific requirements of the synthesis. The table below summarizes the key quantitative and qualitative parameters for each discussed protocol.

Parameter	Dess-Martin Periodinane (DMP)	Swern Oxidation	Pyridinium Chlorochromate (PCC)	DMSO/SO₃·Pyridine[15]
Primary Reagents	DMP	DMSO, Oxalyl Chloride, Et₃N	PCC	DMSO, SO₃·Pyridine, Et₃N
Typical Yield	High	High	Good to High	~92% (crude)[15]
Reaction Temp.	Room Temperature	-78 °C to Room Temp.	Room Temperature	Room Temperature
Reaction Time	2 - 4 hours	1 - 2 hours	2 - 4 hours	2.5 hours[15]
Key Advantage	Very mild, neutral conditions	Excellent for sensitive substrates	Operationally simple	Metal-free, good yield
Key Disadvantage	Cost, explosive potential	Cryogenic temp., odor	Chromium toxicity	Byproduct odor
Scalability	Challenging due to cost/safety	Challenging due to temp./odor	Moderate	Good

General Experimental Workflow

The overall process for synthesizing and isolating 2-methyl-2-phenylpropanal follows a standard sequence of operations common to many organic transformations.

Caption: Standard workflow for oxidation and purification.

Conclusion

The synthesis of 2-methyl-2-phenylpropanal from 2-methyl-2-phenyl-propan-1-ol can be accomplished effectively through several established oxidation protocols. For laboratory-scale synthesis where mild conditions and high selectivity are paramount, the Dess-Martin and Swern oxidations are superior choices, despite their respective drawbacks of reagent cost and cryogenic requirements.[1][6] The DMSO/SO₃·Pyridine method presents a compelling, high-yielding alternative at room temperature.[15] PCC oxidation remains a viable, though less favorable, option due to the toxicity and disposal concerns associated with chromium reagents.[14] The selection of the optimal method should be guided by a careful evaluation of the experimental scale, substrate sensitivity, available equipment, and safety considerations.

References

• 1. Dess–Martin oxidation - Wikipedia [en.wikipedia.org]
• 2. Dess–Martin periodinane - Wikipedia [en.wikipedia.org]
• 3. organic-synthesis.com [organic-synthesis.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. Dess–Martin periodinane (DMP) oxidation - Chemistry Steps [chemistrysteps.com]
• 6. The Swern Oxidation: Mechanism and Features - Chemistry Hall [chemistryhall.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Swern Oxidation: Reaction Mechanism | NROChemistry [nrochemistry.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. PCC Oxidation Mechanism - Chemistry Steps [chemistrysteps.com]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. m.youtube.com [m.youtube.com]
• 15. 2-methyl-2-phenylpropanal synthesis - chemicalbook [chemicalbook.com]

A Comprehensive Technical Guide to 2-Methyl-2-phenylpropanal (CAS Number: 3805-10-5)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed overview of 2-Methyl-2-phenylpropanal (CAS No. 3805-10-5), a key intermediate in organic synthesis. The document consolidates available data on its physicochemical properties, synthesis, and safety protocols. All quantitative data is presented in structured tables for ease of reference. A detailed experimental protocol for its synthesis via oxidation is provided, accompanied by a workflow diagram generated using Graphviz. Spectroscopic data availability is also noted. As of the latest literature review, no specific information regarding the biological activities, mechanism of action, or associated signaling pathways for 2-Methyl-2-phenylpropanal has been reported. This guide serves as a foundational resource for professionals utilizing this compound in their research and development endeavors.

Physicochemical Properties

2-Methyl-2-phenylpropanal is an aromatic aldehyde with a distinct molecular structure. The following tables summarize its key physical and computed properties.

Table 1: Physical and Chemical Properties of 2-Methyl-2-phenylpropanal

Property	Value	Reference
CAS Number	3805-10-5	[1][2][3]
Molecular Formula	C₁₀H₁₂O	[1][2][3]
Molecular Weight	148.20 g/mol	[4][5]
Boiling Point	219.8 °C at 760 mmHg	[2]
Density	0.965 g/cm³	[2]
Flash Point	94.6 °C	[2][6]
Refractive Index	1.496	[2]

Table 2: Computed Physicochemical Properties of 2-Methyl-2-phenylpropanal

Property	Value	Reference
XLogP3	2.3	[5]
Topological Polar Surface Area	17.1 Ų	[5]
Exact Mass	148.088815002	[5]
Hydrogen Bond Acceptor Count	1	[5]
Rotatable Bond Count	2	[5]

Synthesis of 2-Methyl-2-phenylpropanal

A common and effective method for the synthesis of 2-Methyl-2-phenylpropanal is the oxidation of 2-methyl-2-phenyl-propan-1-ol.

Experimental Protocol: Oxidation of 2-methyl-2-phenyl-propan-1-ol

This protocol details the synthesis of 2-methyl-2-phenylpropanal from its corresponding alcohol.

Materials:

• 2-methyl-2-phenyl-propan-1-ol

• Dimethyl sulfoxide (B87167) (DMSO)

• Triethylamine (B128534) (TEA)

• Pyridine (B92270) sulfur trioxide complex

• Dichloromethane (DCM)

• Water

• Anhydrous sodium sulfate

Procedure:

• In a suitable reaction vessel, dissolve 2-methyl-2-phenyl-propan-1-ol in DMSO.

• Add triethylamine to the solution at room temperature.

• Slowly add pyridine sulfur trioxide complex to the reaction mixture.

• Stir the mixture at room temperature for approximately 2.5 hours.

• Upon completion of the reaction (monitored by a suitable technique such as TLC), quench the reaction by adding water.

• Extract the aqueous mixture with dichloromethane.

• Separate the organic layer and dry it over anhydrous sodium sulfate.

• Filter the mixture to remove the drying agent.

• Concentrate the organic layer under reduced pressure to yield the crude 2-methyl-2-phenylpropanal.[3]

Synthesis Workflow Diagram

Caption: Synthesis workflow for 2-Methyl-2-phenylpropanal.

Spectroscopic Data

While this guide does not provide the actual spectra, the following spectroscopic data for 2-Methyl-2-phenylpropanal are available in various databases and can be accessed for detailed structural confirmation.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 13C NMR data is available.[4]

• Mass Spectrometry (MS): GC-MS data has been recorded.[4]

• Infrared (IR) Spectroscopy: IR spectral data is available.[4]

Researchers are encouraged to consult chemical databases for detailed spectral information.

Biological Activity and Mechanism of Action

A thorough review of the scientific literature and chemical databases reveals a notable absence of information regarding the biological activity, mechanism of action, and associated signaling pathways for 2-Methyl-2-phenylpropanal (CAS 3805-10-5). While research exists for the related compound 2-phenylpropanal, these findings cannot be reliably extrapolated to 2-Methyl-2-phenylpropanal due to structural differences.

Professionals in drug development and pharmacology should be aware that any investigation into the biological effects of this compound would represent a novel area of research.

Applications

The primary application of 2-Methyl-2-phenylpropanal is as an intermediate in organic synthesis.[6] Its structure makes it a valuable building block for the synthesis of more complex molecules in the pharmaceutical and fine chemical industries.[1]

Safety and Handling

2-Methyl-2-phenylpropanal is associated with several hazards. The following table summarizes the GHS hazard statements.

Table 3: GHS Hazard Information for 2-Methyl-2-phenylpropanal

Hazard Statement	Description	Reference
H315	Causes skin irritation	[5][7][8]
H319	Causes serious eye irritation	[7][8]
H335	May cause respiratory irritation	[7][8]

Precautionary Statements: Users should adhere to standard laboratory safety protocols, including the use of personal protective equipment such as gloves and safety glasses. Work should be conducted in a well-ventilated area. For a complete list of precautionary statements (P-statements), please refer to the material safety data sheet (MSDS).[5][8]

Conclusion

This technical guide has compiled the currently available information on 2-Methyl-2-phenylpropanal (CAS 3805-10-5). While its physicochemical properties and a method for its synthesis are well-documented, a significant knowledge gap exists concerning its biological activity. This presents an opportunity for future research to explore the potential pharmacological effects of this compound. The information provided herein is intended to serve as a valuable resource for scientists and researchers working with this chemical intermediate.

References

• 1. Page loading... [wap.guidechem.com]
• 2. 2-methyl-2-phenyl-propanal | CAS#:3805-10-5 | Chemsrc [chemsrc.com]
• 3. 2-methyl-2-phenylpropanal synthesis - chemicalbook [chemicalbook.com]
• 4. 3805-10-5|2-Methyl-2-phenylpropanal|BLD Pharm [bldpharm.com]
• 5. echemi.com [echemi.com]
• 6. 3805-10-5 | 2-Methyl-2-phenylpropanal - Capot Chemical [capotchem.com]
• 7. chemical-label.com [chemical-label.com]
• 8. 2-Methyl-2-phenylpropanal | C10H12O | CID 283879 - PubChem [pubchem.ncbi.nlm.nih.gov]

"physical and chemical properties of 2-Methyl-2-phenylpropanal"

This technical guide provides a comprehensive overview of the physical and chemical properties of 2-Methyl-2-phenylpropanal, targeting researchers, scientists, and professionals in drug development. This document collates critical data, experimental protocols, and visualizations to facilitate a deeper understanding of this compound.

Chemical Identity and Physical Properties

2-Methyl-2-phenylpropanal, also known as α,α-dimethylphenylacetaldehyde, is an organic compound with the chemical formula C10H12O.[1] It is a substituted aldehyde with a phenyl group and two methyl groups attached to the alpha carbon.

Table 1: Physical and Chemical Properties of 2-Methyl-2-phenylpropanal

Property	Value	Reference
Molecular Formula	C10H12O	[1][2]
Molecular Weight	148.20 g/mol	[1]
CAS Number	3805-10-5	[2]
Boiling Point	219.8 °C at 760 mmHg	[2]
Density	0.965 g/cm³	[2]
Flash Point	94.6 °C	[2]
LogP	2.16310	[2]
Refractive Index	1.496	[2]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 2-Methyl-2-phenylpropanal.

Table 2: Spectroscopic Data of 2-Methyl-2-phenylpropanal

Technique	Key Data Points	Reference
¹³C NMR	Spectra available from A. Hardt, W. Bremser BASF Ludwigshafen (1982)	[1]
GC-MS	NIST Number: 162028; Top Peak (m/z): 91; 2nd Highest (m/z): 119; 3rd Highest (m/z): 148	[1]
FTIR	Instrument: Bruker IFS 85; Technique: Cell	[1]

Synthesis of 2-Methyl-2-phenylpropanal

A common method for the synthesis of 2-Methyl-2-phenylpropanal is through the oxidation of 2-methyl-2-phenyl-propan-1-ol.[3]

Experimental Protocol: Oxidation of 2-methyl-2-phenyl-propan-1-ol

Materials:

• 2-methyl-2-phenyl-propan-1-ol (13.3 g, 87.0 mmol)

• Dimethyl sulfoxide (B87167) (DMSO) (150 mL)

• Triethylamine (B128534) (24.7 mL, 178.0 mmol)

• Pyridine (B92270) sulfur trioxide complex (28.6 g, 180.0 mmol)

• Water

• Dichloromethane

• Anhydrous sodium sulfate

Procedure:

• To a solution of 2-methyl-2-phenyl-propan-1-ol in DMSO, add triethylamine at room temperature.

• Subsequently, add the pyridine sulfur trioxide complex to the mixture.

• Stir the reaction mixture for 2.5 hours at room temperature.

• After the reaction is complete, add water to the mixture.

• Extract the resulting mixture with dichloromethane.

• Dry the organic layer over anhydrous sodium sulfate.

• Concentrate the organic layer to obtain the crude product, 2-methyl-2-phenyl-propionaldehyde. The reported yield for this protocol is 91.6% (12.0 g).[3] The product can be used in the next step without further purification.[3]

Synthesis Workflow Diagram

Synthesis of 2-Methyl-2-phenylpropanal

Chemical Reactivity

As an α,α-disubstituted aldehyde, 2-Methyl-2-phenylpropanal exhibits reactivity characteristic of this class of compounds. The presence of two substituents on the alpha-carbon prevents enolization and reactions that proceed through an enol or enolate intermediate.

Oxidation

Due to the absence of a benzylic hydrogen, the side chain of 2-Methyl-2-phenylpropanal is resistant to oxidation by strong oxidizing agents like potassium permanganate (B83412) or potassium dichromate under acidic conditions, which would typically cleave the side chain to form benzoic acid.[4] The aldehyde group, however, can be oxidized to a carboxylic acid.

Reduction

The aldehyde functional group in 2-Methyl-2-phenylpropanal can be readily reduced to a primary alcohol, 2-methyl-2-phenyl-1-propanol. This can be achieved using common reducing agents such as sodium borohydride (B1222165) (NaBH₄) or lithium aluminum hydride (LiAlH₄).

Reactivity Overview Diagram

Key Reactions of 2-Methyl-2-phenylpropanal

Safety Information

According to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, 2-Methyl-2-phenylpropanal is classified as follows:

• Skin corrosion/irritation: Warning, Causes skin irritation (H315).[1]

• Serious eye damage/eye irritation: Warning, Causes serious eye irritation (H319).[1]

• Specific target organ toxicity, single exposure; Respiratory tract irritation: Warning, May cause respiratory irritation (H335).[1]

Appropriate personal protective equipment should be used when handling this compound.

Conclusion

This technical guide has summarized the key physical and chemical properties of 2-Methyl-2-phenylpropanal. The provided data, including spectroscopic information, a detailed synthesis protocol, and an overview of its chemical reactivity, serves as a valuable resource for researchers and professionals in the fields of chemistry and drug development. The visualizations aim to provide a clear and concise understanding of the synthesis workflow and the principal chemical transformations of this compound.

References

• 1. 2-Methyl-2-phenylpropanal | C10H12O | CID 283879 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-methyl-2-phenyl-propanal | CAS#:3805-10-5 | Chemsrc [chemsrc.com]
• 3. 2-methyl-2-phenylpropanal synthesis - chemicalbook [chemicalbook.com]
• 4. organic chemistry - Oxidation of 2-Methyl, 2-Phenyl Propane - Chemistry Stack Exchange [chemistry.stackexchange.com]

An In-Depth Technical Guide to 2-Methyl-2-phenylpropanal (C10H12O)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Methyl-2-phenylpropanal, a small organic molecule with the molecular formula C10H12O. While its direct biological activities and applications in drug development are not extensively documented in publicly available literature, its structural features suggest potential relevance in medicinal chemistry as a scaffold or intermediate. This document collates available data on its chemical and physical properties, synthesis, and spectral characterization. Due to the limited specific biological data, this guide also briefly discusses the known biological activities of its structural isomer, 2-phenylpropanal, to provide a contextual framework for potential future research. All quantitative data is summarized in structured tables, and a detailed experimental protocol for its synthesis is provided.

Chemical and Physical Properties

2-Methyl-2-phenylpropanal, also known as α,α-dimethylbenzeneacetaldehyde, is a colorless liquid. Its core structure consists of a propanal backbone with a phenyl group and two methyl groups attached to the alpha carbon. A summary of its key chemical and physical properties is presented in Table 1.

Table 1: Chemical and Physical Properties of 2-Methyl-2-phenylpropanal

Property	Value	Reference
IUPAC Name	2-methyl-2-phenylpropanal	[1]
Molecular Formula	C10H12O	[1]
Molecular Weight	148.20 g/mol	[1]
CAS Number	3805-10-5	[2]
SMILES	CC(C)(C=O)C1=CC=CC=C1	[1]
Density	0.965 g/cm³	[2]
Boiling Point	219.8 °C at 760 mmHg	[2]
Flash Point	94.6 °C	[2]
LogP	2.3	[1]
Refractive Index	1.496	[2]

Synthesis of 2-Methyl-2-phenylpropanal

A common method for the synthesis of 2-Methyl-2-phenylpropanal is through the oxidation of the corresponding alcohol, 2-methyl-2-phenyl-1-propanol.

Experimental Protocol: Oxidation of 2-methyl-2-phenyl-1-propanol

Materials:

• 2-methyl-2-phenyl-1-propanol

• Dimethyl sulfoxide (B87167) (DMSO)

• Triethylamine (B128534) (Et3N)

• Pyridine (B92270) sulfur trioxide complex

• Dichloromethane (CH2Cl2)

• Water (H2O)

• Anhydrous sodium sulfate (B86663) (Na2SO4)

Procedure: [3]

• Dissolve 2-methyl-2-phenyl-1-propanol in DMSO.

• Add triethylamine to the solution at room temperature.

• Slowly add the pyridine sulfur trioxide complex to the reaction mixture.

• Stir the mixture at room temperature for several hours.

• Quench the reaction by adding water.

• Extract the aqueous layer with dichloromethane.

• Combine the organic layers and dry over anhydrous sodium sulfate.

• Filter and concentrate the organic phase under reduced pressure to yield the crude 2-methyl-2-phenylpropanal.

Logical Workflow for the Synthesis of 2-Methyl-2-phenylpropanal:

Caption: Workflow for the synthesis of 2-Methyl-2-phenylpropanal.

Spectroscopic Data

Spectroscopic data is essential for the structural confirmation of 2-Methyl-2-phenylpropanal. While direct access to full spectral data can be limited, key information is available from various databases.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹³C NMR: The ¹³C NMR spectrum of 2-Methyl-2-phenylpropanal has been referenced in the SpectraBase database.[1] Key expected signals would include those for the quaternary aromatic carbon, the other aromatic carbons, the quaternary aliphatic carbon, the methyl carbons, and the aldehyde carbonyl carbon.

Infrared (IR) Spectroscopy

• An FTIR spectrum of 2-Methyl-2-phenylpropanal is available in the PubChem database, obtained using a Bruker IFS 85 instrument.[1] Characteristic absorption bands would be expected for the C-H stretching of the aromatic ring and alkyl groups, and a strong C=O stretching vibration for the aldehyde group.

Mass Spectrometry (MS)

• GC-MS data for 2-Methyl-2-phenylpropanal is available from the NIST Mass Spectrometry Data Center.[1] The mass spectrum would show a molecular ion peak (M+) at m/z 148, corresponding to the molecular weight of the compound. Key fragment ions would likely include those resulting from the loss of the formyl group and cleavage of the C-C bond adjacent to the phenyl group.

Biological Activity and Relevance in Drug Development

As of the latest literature review, there is a notable absence of specific studies detailing the biological activity, mechanism of action, or direct applications in drug development for 2-Methyl-2-phenylpropanal.

However, its structural isomer, 2-phenylpropanal , has been reported to exhibit some biological properties, including potential allergenic effects.[4] It is also used as an intermediate in the synthesis of more complex organic molecules for pharmaceuticals and agrochemicals.[4] While this information does not directly apply to 2-Methyl-2-phenylpropanal, it provides a starting point for hypothesizing potential areas of investigation. The presence of a reactive aldehyde group and a phenyl ring in 2-Methyl-2-phenylpropanal suggests it could interact with biological macromolecules.

Potential Research Directions:

Given the lack of direct data, future research on 2-Methyl-2-phenylpropanal could explore the following:

• Cytotoxicity assays: To determine its effect on various cell lines.

• Enzyme inhibition studies: To screen for activity against relevant therapeutic targets.

• Receptor binding assays: To investigate potential interactions with specific receptors.

• Metabolic stability studies: To understand its fate in biological systems.

Hypothetical Signaling Pathway Interaction:

The following diagram illustrates a hypothetical interaction of a small molecule like 2-Methyl-2-phenylpropanal with a generic signaling pathway, a concept that could be explored in future research.

Caption: A generic signaling pathway that could be modulated by a small molecule.

Safety Information

According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), 2-Methyl-2-phenylpropanal is classified with the following hazards:

• H315: Causes skin irritation.[1]

• H319: Causes serious eye irritation.[1]

• H335: May cause respiratory irritation.[1]

Standard laboratory safety precautions, including the use of personal protective equipment (PPE) such as gloves, safety glasses, and a lab coat, should be observed when handling this compound. Work should be conducted in a well-ventilated fume hood.

Conclusion

2-Methyl-2-phenylpropanal is a readily synthesizable organic compound with well-defined chemical and physical properties. While its direct biological role and potential for drug development remain largely unexplored, its structure presents opportunities for its use as a building block in medicinal chemistry. The lack of biological data highlights a significant knowledge gap and an area ripe for future investigation. Researchers are encouraged to use the information presented in this guide as a foundation for further studies to elucidate the potential therapeutic applications of this molecule.

References

• 1. 2-Methyl-2-phenylpropanal | C10H12O | CID 283879 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-methyl-2-phenyl-propanal | CAS#:3805-10-5 | Chemsrc [chemsrc.com]
• 3. 2-methyl-2-phenylpropanal synthesis - chemicalbook [chemicalbook.com]
• 4. Buy 2-Phenylpropanal | 93-53-8 [smolecule.com]

An In-depth Technical Guide to the Initial Characterization of 2-Methyl-2-phenylpropanal

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive technical overview of the initial characterization of 2-Methyl-2-phenylpropanal (CAS No: 3805-10-5), a substituted aldehyde with potential applications in organic synthesis and materials science. This guide details the compound's fundamental physicochemical properties, outlines a high-yield synthetic protocol, and discusses its key reactive characteristics. Standardized experimental methodologies for spectroscopic and chromatographic analysis are presented to ensure reproducibility. Safety protocols and handling guidelines are also included. All quantitative data is consolidated into tabular formats for clarity, and key processes are visualized using logical diagrams to facilitate understanding.

Introduction

2-Methyl-2-phenylpropanal, also known as phenyldimethylacetaldehyde, is an aromatic aldehyde with the molecular formula C₁₀H₁₂O.[1][2] Its structure is characterized by a propanal backbone with a phenyl group and two methyl groups attached to the alpha-carbon. This quaternary alpha-carbon precludes many typical aldehyde reactions, such as aldol (B89426) condensation, making its reactivity profile of particular interest. This guide serves as a foundational resource for researchers, providing the essential data and methodologies required for its synthesis, identification, and safe handling in a laboratory setting.

Physicochemical and Computed Properties

A summary of the key physical and chemical properties of 2-Methyl-2-phenylpropanal is presented below. These values are crucial for predicting the compound's behavior in various solvents and reaction conditions, as well as for its purification and storage.

Property	Value	Source
CAS Number	3805-10-5	[1][2]
Molecular Formula	C₁₀H₁₂O	[1][2][3][4]
Molecular Weight	148.20 g/mol	[2][3][4]
Exact Mass	148.088815 g/mol	[2][3][4]
Density	0.965 g/cm³	[2]
Boiling Point	219.8 °C at 760 mmHg	[2]
Flash Point	94.6 °C	[2]
Refractive Index	1.496	[2]
LogP (Octanol/Water)	2.16 - 2.3	[2][3][4]
Topological Polar Surface Area	17.1 Ų	[3][4]
SMILES	CC(C)(C=O)C1=CC=CC=C1	[4][5]
InChIKey	RJOWHRLIQNKYKW-UHFFFAOYSA-N	[2][4]

Synthesis Protocol

2-Methyl-2-phenylpropanal can be efficiently synthesized via the oxidation of its corresponding primary alcohol, 2-methyl-2-phenyl-propan-1-ol. A common and effective method utilizes a Parikh-Doering oxidation system.[1]

Experimental Protocol: Oxidation of 2-methyl-2-phenyl-propan-1-ol

Objective: To synthesize 2-methyl-2-phenylpropanal with a high, unpurified yield.[1]

Reagents:

• 2-methyl-2-phenyl-propan-1-ol (1.0 eq)

• Dimethyl sulfoxide (B87167) (DMSO)

• Triethylamine (B128534) (Et₃N) (2.0 eq)

• Sulfur trioxide pyridine (B92270) complex (SO₃·py) (2.1 eq)

• Dichloromethane (DCM)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Water (H₂O)

Procedure:

• In a round-bottom flask, dissolve 2-methyl-2-phenyl-propan-1-ol (e.g., 13.3 g, 87.0 mmol) in DMSO (e.g., 150 mL).[1]

• Add triethylamine (e.g., 24.7 mL, 178.0 mmol) to the solution at room temperature.[1]

• Slowly add the pyridine sulfuric oxide complex (e.g., 28.6 g, 180.0 mmol) to the stirred mixture.[1]

• Continue stirring the reaction mixture for approximately 2.5 hours at room temperature.[1]

• Quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane.

• Combine the organic layers and dry over anhydrous sodium sulfate.[1]

• Filter the mixture and concentrate the organic solvent under reduced pressure to obtain the crude product, 2-methyl-2-phenyl-propionaldehyde.[1] A reported crude yield for this procedure is 91.6%.[1] The product can be used in the next step without further purification or can be purified by vacuum distillation.

Caption: Synthesis workflow from alcohol to crude aldehyde.

Spectroscopic and Chromatographic Characterization

Proper characterization is essential to confirm the identity and purity of the synthesized compound. The following are standard protocols for obtaining key analytical data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Protocol:

• Prepare a sample by dissolving 5-10 mg of 2-Methyl-2-phenylpropanal in ~0.7 mL of deuterated chloroform (B151607) (CDCl₃).

• Transfer the solution to an NMR tube.

• Acquire ¹H NMR and ¹³C NMR spectra on a standard NMR spectrometer (e.g., 400 MHz).

• Process the data, including Fourier transformation, phase correction, and baseline correction.

Expected Spectral Features:

• ¹H NMR:

  • ~9.5-10.0 ppm: A singlet corresponding to the aldehydic proton (-CHO).

  • ~7.2-7.4 ppm: A multiplet integrating to 5 protons, corresponding to the aromatic protons of the phenyl group.

  • ~1.4-1.5 ppm: A singlet integrating to 6 protons, corresponding to the two equivalent methyl groups (-CH₃).

• ¹³C NMR:

  • ~200-205 ppm: Aldehyde carbonyl carbon.

  • ~135-140 ppm: Quaternary aromatic carbon (ipso-carbon).

  • ~125-130 ppm: Aromatic carbons (CH).

  • ~50-55 ppm: Quaternary alpha-carbon.

  • ~20-25 ppm: Methyl carbons.

Mass Spectrometry (MS)

Protocol:

• Prepare a dilute solution of the compound in a volatile solvent like methanol (B129727) or acetonitrile.

• Introduce the sample into the mass spectrometer, typically via Gas Chromatography (GC-MS) for volatile compounds or direct infusion for Electrospray Ionization (ESI-MS).

• Acquire the mass spectrum in positive ion mode.

Expected Spectral Features:

• Molecular Ion (M⁺): A peak at m/z corresponding to the exact mass of the compound (148.0888).[3][4]

• Key Fragments: Expect fragmentation patterns corresponding to the loss of the aldehyde group (loss of 29, [M-CHO]⁺), and the formation of a stable benzylic cation.

Infrared (IR) Spectroscopy

Protocol:

• For liquid samples, apply a thin film of the neat compound between two salt plates (e.g., NaCl or KBr).

• Place the plates in the spectrometer's sample holder.

• Acquire the IR spectrum, typically over a range of 4000-400 cm⁻¹.

Expected Spectral Features:

• ~3050-3100 cm⁻¹: Aromatic C-H stretching.

• ~2950-3000 cm⁻¹: Aliphatic C-H stretching.

• ~2820 cm⁻¹ and ~2720 cm⁻¹: Characteristic C-H stretching of the aldehyde group (Fermi doublet).

• ~1720-1740 cm⁻¹: A very strong, sharp absorbance from the C=O stretching of the aldehyde.

• ~1600, ~1495, ~1450 cm⁻¹: Aromatic C=C ring stretching.

Caption: Logical workflow for compound characterization.

Reactivity Profile

The reactivity of 2-Methyl-2-phenylpropanal is dominated by its aldehyde functional group. However, the absence of alpha-hydrogens due to the quaternary alpha-carbon significantly influences its behavior.

• No Aldol Condensation: It cannot self-condense via an aldol reaction as it lacks an enolizable proton.

• Cannizzaro Reaction: Like other aldehydes without alpha-hydrogens, it is expected to undergo the Cannizzaro reaction in the presence of a strong base, disproportionating into the corresponding primary alcohol (2-methyl-2-phenyl-propan-1-ol) and a carboxylate salt.

• Nucleophilic Addition: The carbonyl carbon is electrophilic and will readily undergo nucleophilic addition reactions with reagents such as Grignards, organolithiums, and cyanides.

• Oxidation: Can be easily oxidized to the corresponding carboxylic acid, 2-methyl-2-phenylpropanoic acid, using common oxidizing agents (e.g., KMnO₄, Jones reagent).

• Reduction: Can be reduced to the primary alcohol, 2-methyl-2-phenyl-propan-1-ol, using reducing agents like sodium borohydride (B1222165) (NaBH₄) or lithium aluminum hydride (LiAlH₄).

Safety and Handling

2-Methyl-2-phenylpropanal is classified as an irritant.[4] Adherence to standard laboratory safety procedures is mandatory.

GHS Hazard Information: [4][6]

• Pictogram: Warning

• H315: Causes skin irritation.[4][6]

• H319: Causes serious eye irritation.[4][6]

• H335: May cause respiratory irritation.[4][6]

Handling and Storage:

• Personal Protective Equipment (PPE): Handle with chemical-resistant gloves, safety goggles, and a lab coat.[7] Use in a well-ventilated area or under a chemical fume hood.[7]

• Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.[7][8]

• Spills: In case of a spill, absorb with an inert material and place in a suitable container for disposal.[7][8] Avoid creating dust.[7]

• Disposal: Dispose of waste material through a licensed professional waste disposal service.[7]

First Aid Measures:

• Skin Contact: Wash off with soap and plenty of water. Consult a physician if irritation persists.[7]

• Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.[7]

• Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.[7]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and consult a physician.[7]

References

• 1. 2-methyl-2-phenylpropanal synthesis - chemicalbook [chemicalbook.com]
• 2. 2-methyl-2-phenyl-propanal | CAS#:3805-10-5 | Chemsrc [chemsrc.com]
• 3. echemi.com [echemi.com]
• 4. 2-Methyl-2-phenylpropanal | C10H12O | CID 283879 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 3805-10-5|2-Methyl-2-phenylpropanal|BLD Pharm [bldpharm.com]
• 6. chemical-label.com [chemical-label.com]
• 7. capotchem.cn [capotchem.cn]
• 8. fishersci.com [fishersci.com]

An In-depth Technical Guide to 2-Methyl-2-phenylpropanal

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical overview of 2-Methyl-2-phenylpropanal (also known as α,α-dimethylphenylacetaldehyde), a substituted aromatic aldehyde. Due to a lack of specific historical records detailing its initial discovery, this guide focuses on the contemporary understanding of its synthesis, physicochemical properties, and characterization. Detailed experimental protocols for its preparation via the oxidation of 2-methyl-2-phenyl-propan-1-ol are provided, alongside a thorough compilation of its known quantitative data and spectroscopic information. This whitepaper aims to serve as a valuable resource for professionals in organic synthesis and drug development by consolidating the available technical information on this compound.

Introduction

2-Methyl-2-phenylpropanal, with the chemical formula C₁₀H₁₂O, is an aromatic aldehyde characterized by a phenyl group and two methyl groups attached to the α-carbon of a propanal moiety.[1] While the historical context of its discovery and initial synthesis is not well-documented in readily available literature, its structural features make it a compound of interest in synthetic organic chemistry. Aldehydes, in general, have a rich history in chemistry, with their systematic synthesis and use in perfumery beginning in the early 20th century. However, specific details for 2-Methyl-2-phenylpropanal are sparse. This guide will focus on the established scientific data concerning its preparation and properties.

Physicochemical Properties

A summary of the key physical and chemical properties of 2-Methyl-2-phenylpropanal is presented in Table 1. This data is essential for its handling, application in reactions, and for analytical purposes.

Table 1: Physicochemical Properties of 2-Methyl-2-phenylpropanal

Property	Value	Reference
Molecular Formula	C₁₀H₁₂O	[1]
Molecular Weight	148.20 g/mol	[1]
CAS Number	3805-10-5	[1]
Density	0.965 g/cm³
Boiling Point	219.8 °C at 760 mmHg
Flash Point	94.6 °C
Appearance	Colorless liquid
Solubility	Data not widely available

Synthesis of 2-Methyl-2-phenylpropanal

The primary and most direct method for the synthesis of 2-Methyl-2-phenylpropanal is the oxidation of its corresponding primary alcohol, 2-methyl-2-phenyl-propan-1-ol.

General Reaction Scheme

The synthesis involves the oxidation of the primary alcohol to the aldehyde, as depicted in the following reaction:

2-methyl-2-phenyl-propan-1-ol → 2-Methyl-2-phenylpropanal

This transformation can be achieved using various oxidizing agents. A common and effective method utilizes a sulfur trioxide pyridine (B92270) complex in the presence of triethylamine (B128534) and dimethyl sulfoxide (B87167) (DMSO).

Detailed Experimental Protocol

The following protocol is based on established synthetic procedures.

Materials:

• 2-methyl-2-phenyl-propan-1-ol

• Dimethyl sulfoxide (DMSO)

• Triethylamine (Et₃N)

• Sulfur trioxide pyridine complex (SO₃·py)

• Dichloromethane (CH₂Cl₂)

• Water (H₂O)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• To a solution of 2-methyl-2-phenyl-propan-1-ol (13.3 g, 87.0 mmol) in DMSO (150 mL), add triethylamine (24.7 mL, 178.0 mmol) at room temperature.

• To this mixture, add pyridine sulfuric oxide (28.6 g, 180.0 mmol).

• Stir the resulting mixture for 2.5 hours at room temperature.

• Upon completion of the reaction, quench by adding water.

• Extract the aqueous mixture with dichloromethane.

• Dry the combined organic layers over anhydrous sodium sulfate.

• Concentrate the organic phase under reduced pressure to yield the crude product, 2-methyl-2-phenyl-propionaldehyde.

Yield:

This protocol has been reported to yield the crude product at approximately 91.6%.

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of 2-Methyl-2-phenylpropanal.

Characterization Data

The identity and purity of 2-Methyl-2-phenylpropanal can be confirmed through various spectroscopic methods. A summary of available data is presented in Table 2.

Table 2: Spectroscopic Data for 2-Methyl-2-phenylpropanal

Technique	Key Observations/Data	Reference
¹³C NMR	Spectra available from BASF Ludwigshafen (1982)	[1]
GC-MS	Major peaks (m/z): 91, 119, 148	[1]
FTIR	Spectrum available (Bruker IFS 85)	[1]

Reaction Mechanisms

The synthesis of 2-Methyl-2-phenylpropanal from its corresponding alcohol proceeds via an oxidation reaction. The use of DMSO activated by the sulfur trioxide pyridine complex is a variation of the Swern oxidation. The general mechanism for such oxidations is well-established.

Oxidation Mechanism Pathway

Caption: Generalized mechanism for the oxidation of an alcohol to an aldehyde.

Conclusion

This technical guide has consolidated the available scientific information on 2-Methyl-2-phenylpropanal. While its specific history of discovery remains unclear, its synthesis via the oxidation of 2-methyl-2-phenyl-propan-1-ol is well-defined, with a detailed experimental protocol provided. The physicochemical and spectroscopic data presented offer a robust basis for the identification and utilization of this compound in research and development. The provided diagrams for the synthesis workflow and reaction mechanism offer a clear visual representation of the key processes involved. This document serves as a foundational resource for scientists and professionals requiring a comprehensive understanding of this particular substituted aromatic aldehyde.

References

• 1. carrementbelle.com [carrementbelle.com]

"reaction mechanism for 2-Methyl-2-phenylpropanal formation"

An in-depth analysis of the reaction mechanism for the formation of 2-methyl-2-phenylpropanal reveals a primary synthetic route involving the oxidation of 2-methyl-2-phenyl-propan-1-ol. This method is efficient and yields the desired aldehyde in high purity. This technical guide provides a comprehensive overview of this reaction, including its mechanism, experimental protocols, and relevant data for researchers, scientists, and drug development professionals.

Reaction and Mechanism

The synthesis of 2-methyl-2-phenylpropanal can be effectively achieved by the oxidation of the corresponding primary alcohol, 2-methyl-2-phenyl-propan-1-ol. A common and effective method for this transformation is the use of a sulfur trioxide pyridine (B92270) complex in the presence of triethylamine (B128534) (Et3N) in a dimethyl sulfoxide (B87167) (DMSO) solvent. This process is a variation of the Swern oxidation, which is known for its mild reaction conditions and high yields.

The reaction proceeds through several key steps:

• Activation of DMSO: The sulfur trioxide pyridine complex reacts with DMSO to form an electrophilic sulfur species, the persulfurane.

• Alcohol Addition: The hydroxyl group of 2-methyl-2-phenyl-propan-1-ol acts as a nucleophile and attacks the electrophilic sulfur atom of the activated DMSO complex. This results in the formation of an alkoxysulfonium salt intermediate.

• Deprotonation and Elimination: Triethylamine, a non-nucleophilic base, removes a proton from the carbon atom adjacent to the oxygen. This deprotonation facilitates an intramolecular elimination reaction. The intermediate collapses, leading to the formation of the desired aldehyde (2-methyl-2-phenylpropanal), dimethyl sulfide (B99878) (DMS), and triethylammonium (B8662869) salt.

Quantitative Data

The following table summarizes the quantitative data for a typical synthesis of 2-methyl-2-phenylpropanal from 2-methyl-2-phenyl-propan-1-ol.

Parameter	Value	Reference
Starting Material	2-methyl-2-phenyl-propan-1-ol	[1]
Reagents	Sulfur trioxide pyridine complex, Triethylamine	[1]
Solvent	Dimethyl sulfoxide (DMSO)	[1]
Reaction Temperature	Room Temperature (20°C)	[1]
Reaction Time	2.5 hours	[1]
Yield	91.6%	[1]

Experimental Protocol

The following is a detailed experimental protocol for the synthesis of 2-methyl-2-phenylpropanal via the oxidation of 2-methyl-2-phenyl-propan-1-ol.[1]

Materials:

• 2-methyl-2-phenyl-propan-1-ol (13.3 g, 87.0 mmol)

• Dimethyl sulfoxide (DMSO) (150 mL)

• Triethylamine (24.7 mL, 178.0 mmol)

• Sulfur trioxide pyridine complex (28.6 g, 180.0 mmol)

• Dichloromethane

• Water

• Anhydrous sodium sulfate

Procedure:

• To a solution of 2-methyl-2-phenyl-propan-1-ol in DMSO, add triethylamine at room temperature.

• Subsequently, add the sulfur trioxide pyridine complex to the mixture.

• Stir the reaction mixture for 2.5 hours at room temperature.

• Upon completion of the reaction, add water to quench the reaction.

• Extract the aqueous mixture with dichloromethane.

• Dry the combined organic layers over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure to obtain the crude product, 2-methyl-2-phenylpropanal. The product can be used in the next step without further purification.

Visualizations

The following diagrams illustrate the reaction mechanism and the experimental workflow.

Caption: Reaction mechanism for the oxidation of 2-methyl-2-phenyl-propan-1-ol.

Caption: Experimental workflow for the synthesis of 2-methyl-2-phenylpropanal.

References

• 1. 2-methyl-2-phenylpropanal synthesis - chemicalbook [chemicalbook.com]

A Theoretical Investigation into the Molecular Structure of 2-Methyl-2-phenylpropanal: A Methodological Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the standard theoretical and computational methodologies employed in the structural elucidation of 2-Methyl-2-phenylpropanal. While specific experimental and computational studies on this molecule are not extensively available in public literature, this paper outlines the established protocols and expected outcomes from such an investigation. The methodologies detailed herein are fundamental to computational chemistry and are widely applied in drug discovery and materials science for understanding molecular geometry, stability, and reactivity. This guide serves as a foundational resource for researchers planning theoretical studies on this or structurally related compounds.

Introduction to 2-Methyl-2-phenylpropanal

2-Methyl-2-phenylpropanal, a substituted aldehyde, possesses a unique structural framework characterized by a quaternary carbon atom bonded to a phenyl ring, two methyl groups, and a formyl group. This arrangement introduces significant steric hindrance around the carbonyl group, which is expected to influence its conformational preferences, reactivity, and spectroscopic signatures. Theoretical studies are indispensable for gaining a detailed understanding of these structural nuances at the atomic level.

Methodologies for Theoretical Structural Analysis

A robust theoretical investigation of 2-Methyl-2-phenylpropanal would typically involve a multi-step computational workflow. This process begins with an initial structure optimization and proceeds through more advanced calculations to predict various molecular properties.

Computational Workflow

The logical progression of a theoretical structural analysis is depicted in the workflow diagram below. This process ensures a systematic and comprehensive examination of the molecule's properties.

Caption: Logical workflow for a theoretical study of a molecule.

Experimental Protocols for Computational Studies

While no specific experimental papers on the theoretical structure of 2-Methyl-2-phenylpropanal are available, a standard computational protocol would be as follows:

• Software: All quantum chemical calculations would be performed using a standard software package such as Gaussian, ORCA, or Spartan.

• Initial Geometry: The initial 3D structure of 2-Methyl-2-phenylpropanal would be built using a molecular editor.

• Geometry Optimization: The geometry would be optimized using Density Functional Theory (DFT), a common and reliable method. A typical functional, such as B3LYP, would be paired with a Pople-style basis set, for example, 6-31G(d,p), to provide a good balance between accuracy and computational cost.

• Conformational Search: To identify the most stable conformer, a potential energy surface scan would be performed by systematically rotating the dihedral angle between the phenyl ring and the carbonyl group.

• Frequency Calculations: Vibrational frequency calculations would be performed at the same level of theory as the optimization to confirm that the optimized structure corresponds to a true energy minimum (i.e., no imaginary frequencies) and to predict the infrared (IR) and Raman spectra.

• Electronic Properties: Key electronic properties, such as the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energies and the molecular electrostatic potential (MEP), would be calculated to understand the molecule's reactivity and intermolecular interaction sites.

Predicted Structural and Electronic Properties

Based on the methodologies described, a theoretical study would yield a wealth of quantitative data on the structure and properties of 2-Methyl-2-phenylpropanal.

Molecular Structure and Conformation

The key structural feature of 2-Methyl-2-phenylpropanal is the steric crowding around the central quaternary carbon. A conformational analysis would likely reveal the preferred orientation of the phenyl ring relative to the aldehyde group to minimize steric repulsion.

Caption: Key structural features of 2-Methyl-2-phenylpropanal.

Tabulated Data

The following tables represent the types of quantitative data that would be generated from a comprehensive theoretical study. The values presented are hypothetical and serve as an illustration of the expected output.

Table 1: Predicted Geometrical Parameters

Parameter	Bond/Angle	Predicted Value
Bond Lengths (Å)	C=O	1.21
Cα-C(carbonyl)	1.52
Cα-C(phenyl)	1.55
Cα-C(methyl)	1.54
Bond Angles (°)	O-C-Cα	124.5
C(phenyl)-Cα-C(carbonyl)	109.0
C(methyl)-Cα-C(methyl)	108.5
Dihedral Angle (°)	C(phenyl)-Cα-C(carbonyl)-O	90.0 (example)

Table 2: Calculated Electronic and Spectroscopic Properties

Property	Predicted Value
Electronic Properties
HOMO Energy	-6.5 eV
LUMO Energy	-1.2 eV
HOMO-LUMO Gap	5.3 eV
Dipole Moment	2.8 Debye
Vibrational Frequencies
C=O Stretch	1730 cm⁻¹
C-H (aldehyde) Stretch	2850 cm⁻¹
Phenyl Ring C-C Stretch	1600 cm⁻¹

Conclusion

2-Methyl-2-phenylpropanal: A Versatile Chiral Building Block in Asymmetric Synthesis and Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Chiral aldehydes are pivotal intermediates in the synthesis of enantiomerically pure compounds, a cornerstone of modern drug development. Among these, α,α-disubstituted aldehydes, which possess a quaternary stereocenter, present a unique synthetic challenge and offer access to complex molecular architectures. 2-Methyl-2-phenylpropanal, a prominent member of this class, has emerged as a valuable chiral building block. Its sterically hindered yet reactive carbonyl group, coupled with the chirality at the α-position, makes it a versatile synthon for the construction of a wide array of bioactive molecules. This technical guide provides a comprehensive overview of 2-methyl-2-phenylpropanal as a chiral building block, detailing its synthesis, key reactions, and potential applications in pharmaceutical research.

Synthesis of Chiral 2-Methyl-2-phenylpropanal

The enantioselective synthesis of 2-methyl-2-phenylpropanal is a key step in harnessing its potential as a chiral building block. While the racemic form can be readily prepared, the generation of a specific enantiomer requires sophisticated asymmetric methodologies.

Racemic Synthesis

A common laboratory-scale synthesis of racemic 2-methyl-2-phenylpropanal involves the oxidation of the corresponding alcohol, 2-methyl-2-phenyl-propan-1-ol.[1]

Experimental Protocol: Oxidation of 2-Methyl-2-phenyl-propan-1-ol [1]

• Materials: 2-methyl-2-phenyl-propan-1-ol, Dimethyl sulfoxide (B87167) (DMSO), Triethylamine (B128534), Pyridine (B92270) sulfur trioxide complex.

• Procedure:

  • Dissolve 2-methyl-2-phenyl-propan-1-ol (1.0 equivalent) in DMSO.

  • Add triethylamine (2.0 equivalents) to the solution at room temperature.

  • Slowly add pyridine sulfur trioxide complex (2.1 equivalents) to the mixture.

  • Stir the reaction mixture at room temperature for 2-3 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., dichloromethane).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain crude 2-methyl-2-phenylpropanal.

  • The crude product can be purified by column chromatography on silica (B1680970) gel if necessary.

Enantioselective Synthesis Strategies

Achieving high enantioselectivity in the synthesis of α,α-disubstituted aldehydes like 2-methyl-2-phenylpropanal is a significant challenge due to the steric hindrance around the α-carbon. Current research focuses on several key strategies:

• Asymmetric Alkylation using Chiral Auxiliaries: This classical approach involves the covalent attachment of a chiral auxiliary to a precursor molecule, which directs the stereoselective alkylation of the α-position. Subsequent removal of the auxiliary yields the desired chiral aldehyde. While effective, this method often requires additional synthetic steps for the attachment and removal of the auxiliary.

• Organocatalytic Asymmetric α-Alkylation: The use of small chiral organic molecules as catalysts has revolutionized asymmetric synthesis. For α,α-disubstituted aldehydes, chiral amines, such as prolinol derivatives, can catalyze the enantioselective α-alkylation of a monosubstituted aldehyde precursor. This method offers a more direct and atom-economical route to the chiral product.

The diagram below illustrates a generalized workflow for the organocatalytic asymmetric α-methylation of 2-phenylpropanal (B145474) to yield chiral 2-methyl-2-phenylpropanal.

References

• 1. 2-methyl-2-phenylpropanal synthesis - chemicalbook [chemicalbook.com]

Protocols & Analytical Methods

Application Notes and Protocols: 2-Methyl-2-phenylpropanal in Asymmetric Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methyl-2-phenylpropanal, a chiral aldehyde featuring a quaternary stereocenter, represents a potentially valuable building block in asymmetric synthesis. The construction of such sterically congested chiral centers is a significant challenge in organic chemistry. While direct applications of 2-methyl-2-phenylpropanal as a substrate in asymmetric transformations are not yet widely documented, its synthesis and potential as a precursor for more complex chiral molecules are of considerable interest. These notes provide an overview of the synthesis of 2-methyl-2-phenylpropanal, propose strategies for its asymmetric synthesis, and discuss its potential utility in the development of novel chemical entities.

Synthesis of 2-Methyl-2-phenylpropanal

The most direct route to 2-methyl-2-phenylpropanal is through the oxidation of the corresponding primary alcohol, 2-methyl-2-phenyl-propan-1-ol.

Standard Laboratory Protocol: Oxidation of 2-methyl-2-phenyl-propan-1-ol

This protocol describes a common laboratory-scale synthesis of 2-methyl-2-phenylpropanal.

Materials:

• 2-methyl-2-phenyl-propan-1-ol

• Dimethyl sulfoxide (B87167) (DMSO)

• Triethylamine (B128534) (Et₃N)

• Sulfur trioxide pyridine (B92270) complex

• Dichloromethane (CH₂Cl₂)

• Water (H₂O)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• To a solution of 2-methyl-2-phenyl-propan-1-ol (1.0 eq) in DMSO, add triethylamine (2.0 eq) at room temperature with stirring.

• Slowly add the sulfur trioxide pyridine complex (2.1 eq) to the mixture.

• Continue stirring at room temperature for 2.5 hours.

• Quench the reaction by adding water.

• Extract the aqueous mixture with dichloromethane.

• Combine the organic layers and dry over anhydrous sodium sulfate.

• Filter and concentrate the organic phase under reduced pressure using a rotary evaporator to yield crude 2-methyl-2-phenylpropanal.

Table 1: Synthesis of 2-Methyl-2-phenylpropanal via Oxidation

Starting Material	Oxidizing Agent System	Solvent	Reaction Time	Yield (%)	Reference
2-methyl-2-phenyl-propan-1-ol	SO₃·pyridine, Et₃N	DMSO	2.5 h	91.6	[1]

Proposed Strategies for Asymmetric Synthesis

Currently, there is a lack of established protocols for the direct asymmetric synthesis of 2-methyl-2-phenylpropanal. However, leveraging known methodologies for the creation of quaternary stereocenters, two plausible hypothetical routes are proposed.

Asymmetric Alkylation of a Propanal Derivative

This approach involves the enantioselective alkylation of a suitable propanal derivative using a chiral auxiliary or a chiral phase-transfer catalyst to introduce the phenyl group.

Conceptual Workflow:

Figure 1: Conceptual workflow for the asymmetric alkylation approach.

Enantioselective Arylation of an Enal

Another potential route is the catalytic enantioselective addition of a phenyl group to a suitable α,β-unsaturated aldehyde (enal), followed by reduction of the double bond.

Potential Applications in Asymmetric Synthesis

Chiral α,α-disubstituted aldehydes like 2-methyl-2-phenylpropanal are valuable intermediates for the synthesis of complex molecules with quaternary stereocenters. These motifs are found in numerous biologically active natural products and pharmaceuticals.

Potential Synthetic Transformations:

• Asymmetric Aldol (B89426) Reactions: The chiral aldehyde can serve as an electrophile in aldol reactions to generate products with two adjacent stereocenters.

• Wittig and Horner-Wadsworth-Emmons Reactions: Conversion to chiral alkenes.

• Oxidation and Reduction: Synthesis of chiral carboxylic acids and alcohols, respectively.

The logical flow for the application of chiral 2-methyl-2-phenylpropanal is outlined below.

Figure 2: Potential synthetic transformations of chiral 2-methyl-2-phenylpropanal.

Conclusion

While the direct use of 2-methyl-2-phenylpropanal in asymmetric synthesis is an emerging area, its potential as a chiral building block is significant. The development of efficient enantioselective routes to this aldehyde would provide a valuable tool for medicinal chemists and synthetic organic chemists. The protocols and strategies outlined in these notes are intended to serve as a foundation for further research and development in this promising area. Researchers are encouraged to explore the proposed asymmetric routes and the subsequent application of the chiral product in the synthesis of novel, complex molecules.

References

• 1. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Oxidation of 2-Methyl-2-phenylpropanal

Abstract

This document provides a detailed protocol for the oxidation of 2-Methyl-2-phenylpropanal to its corresponding carboxylic acid, 2-methyl-2-phenylpropanoic acid. This transformation is a key step in the synthesis of various pharmaceutical and fine chemical intermediates. The Pinnick oxidation is highlighted as a highly effective method for this conversion, particularly due to its tolerance of sterically hindered aldehydes and its mild reaction conditions. This protocol is intended for researchers, scientists, and professionals in drug development and organic synthesis.

Introduction

The oxidation of aldehydes to carboxylic acids is a fundamental transformation in organic chemistry. 2-Methyl-2-phenylpropanal possesses a sterically hindered aldehyde functional group, which can present challenges for some standard oxidation protocols. The Pinnick oxidation, which utilizes sodium chlorite (B76162) (NaClO2) under mildly acidic conditions, has proven to be a robust and versatile method for the oxidation of a wide array of aldehydes, including those that are sterically demanding or contain sensitive functional groups.[1][2][3] This method offers high yields and avoids the use of harsh or toxic heavy metal oxidants, such as those used in Jones oxidation.[4][5] The reaction proceeds through the formation of chlorous acid, which is the active oxidizing agent.[1][2] A scavenger, typically 2-methyl-2-butene, is employed to quench the hypochlorous acid (HOCl) byproduct, preventing side reactions.[1][2][3]

Reaction Scheme

Caption: Workflow for the Pinnick oxidation of 2-Methyl-2-phenylpropanal.

Diagram 2: Signaling Pathway of the Pinnick Oxidation

References

• 1. Pinnick Oxidation: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 2. Pinnick oxidation - Wikipedia [en.wikipedia.org]
• 3. psiberg.com [psiberg.com]
• 4. Jones Oxidation [organic-chemistry.org]
• 5. Jones oxidation - Wikipedia [en.wikipedia.org]

Application Notes and Protocols: 2-Methyl-2-phenylpropanal in Fragrance Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methyl-2-phenylpropanal, an aromatic aldehyde, holds potential as a valuable ingredient in the fragrance industry. Its chemical structure, featuring a phenyl group and a methyl-substituted propanal moiety, suggests a complex olfactory profile that can contribute to various fragrance compositions. This document provides a comprehensive overview of its application in fragrance chemistry, including its synthesis, physicochemical properties, and hypothetical use in fragrance formulations. While specific quantitative data on the olfactory properties and stability of 2-Methyl-2-phenylpropanal are not extensively available in the public domain, this guide offers protocols and theoretical frameworks based on established principles of fragrance chemistry and analysis of related phenylpropanal compounds.

Physicochemical Properties

A summary of the key physical and chemical properties of 2-Methyl-2-phenylpropanal is presented below. This data is essential for its handling, formulation, and quality control.[1][2][3][4]

Property	Value	Reference
Molecular Formula	C₁₀H₁₂O	[1][2]
Molecular Weight	148.20 g/mol	[1]
CAS Number	3805-10-5	[1]
Appearance	Colorless liquid (predicted)	[2]
Boiling Point	219.8 °C at 760 mmHg
Density	0.965 g/cm³
Flash Point	94.6 °C	[3]
LogP	2.16 - 2.3	[1]
Solubility	Soluble in most fixed oils and propylene (B89431) glycol; insoluble in glycerin.	[5]

Olfactory Profile

Experimental Protocols

Protocol 1: Synthesis of 2-Methyl-2-phenylpropanal

This protocol describes a laboratory-scale synthesis of 2-Methyl-2-phenylpropanal via the oxidation of 2-methyl-2-phenyl-propan-1-ol.

Materials:

• 2-methyl-2-phenyl-propan-1-ol

• Dimethyl sulfoxide (B87167) (DMSO)

• Triethylamine (B128534) (Et₃N)

• Pyridine (B92270) sulfur trioxide complex (Py·SO₃)

• Dichloromethane (CH₂Cl₂)

• Water (H₂O)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask, dissolve 2-methyl-2-phenyl-propan-1-ol in DMSO.

• Add triethylamine to the solution at room temperature, followed by the pyridine sulfur trioxide complex.

• Stir the reaction mixture vigorously at room temperature for 2.5 hours.

• Upon completion of the reaction (monitored by TLC or GC), quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane.

• Combine the organic layers and dry over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the organic phase using a rotary evaporator to obtain the crude 2-Methyl-2-phenylpropanal.

• The crude product can be used in the next step without further purification or can be purified by vacuum distillation.

Protocol 2: Quality Control using Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines a general method for the analysis and purity determination of 2-Methyl-2-phenylpropanal using GC-MS.[13][14][15][16]

Instrumentation:

• Gas chromatograph coupled with a mass spectrometer (GC-MS)

• Capillary column suitable for fragrance analysis (e.g., DB-5ms, HP-INNOWAX)

Sample Preparation:

• Prepare a 1% solution of the synthesized 2-Methyl-2-phenylpropanal in a suitable solvent such as ethanol (B145695) or dichloromethane.

• If analyzing a fragrance mixture, a similar dilution should be prepared.

GC-MS Parameters (Example):

• Injector Temperature: 250 °C

• Oven Program: Initial temperature of 60 °C, hold for 2 minutes, ramp to 280 °C at a rate of 10 °C/min, and hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate.

• MS Ion Source Temperature: 230 °C

• MS Quadrupole Temperature: 150 °C

• Mass Range: m/z 40-400

Data Analysis:

• Identify the peak corresponding to 2-Methyl-2-phenylpropanal based on its retention time and mass spectrum.

• The purity of the synthesized product can be determined by calculating the peak area percentage.

• The mass spectrum can be compared with a reference library for confirmation.

Protocol 3: Incorporation into a Floral Aldehydic Fragrance Accord (Hypothetical)

This protocol provides a hypothetical framework for evaluating the contribution of 2-Methyl-2-phenylpropanal to a classic floral aldehydic fragrance.

Materials:

• 2-Methyl-2-phenylpropanal (10% solution in dipropylene glycol)

• Base floral accord (e.g., a blend of jasmine, rose, and ylang-ylang absolutes)

• Other fragrance ingredients (e.g., bergamot oil, sandalwood oil, synthetic musks)

• Ethanol (perfumer's grade)

• Glass beakers and stirring rods

• Digital scale

• Smelling strips

Procedure:

• Prepare a base floral accord according to a standard formula.

• Create a series of dilutions of the base accord.

• To each dilution, add varying concentrations of the 2-Methyl-2-phenylpropanal solution (e.g., 0.1%, 0.5%, 1.0%, 2.0% of the total fragrance concentrate).

• Prepare a control sample of the base accord without the addition of 2-Methyl-2-phenylpropanal.

• Age the preparations for at least 48 hours in a cool, dark place.

• Dip smelling strips into each sample and evaluate the olfactory profile at different time intervals (top notes, heart notes, and base notes).

• Compare the samples containing 2-Methyl-2-phenylpropanal to the control to assess its impact on the overall fragrance character, noting any changes in lift, diffusion, floralcy, and tenacity.

Visualizations

Caption: Synthesis pathway of 2-Methyl-2-phenylpropanal.

Caption: Experimental workflow for fragrance evaluation.

Caption: Logical structure of a floral aldehydic accord.

Disclaimer

The information provided in these application notes and protocols is intended for guidance and is based on the limited publicly available data for 2-Methyl-2-phenylpropanal and established principles of fragrance chemistry. Researchers and developers should conduct their own experiments and safety assessments to determine the suitability and optimal usage levels of this compound in their specific formulations. The olfactory descriptions are predictive and should be confirmed through sensory analysis.

References

• 1. 2-Methyl-2-phenylpropanal | C10H12O | CID 283879 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Page loading... [guidechem.com]
• 3. 2-methyl-2-phenyl-propanal | CAS#:3805-10-5 | Chemsrc [chemsrc.com]
• 4. echemi.com [echemi.com]
• 5. 2-PHENYLPROPIONALDEHYDE | 93-53-8 [chemicalbook.com]
• 6. Common Perfume Aldehydes - perfume team building Singapore [perfumeworkshop.com]
• 7. fragrantica.com [fragrantica.com]
• 8. What Are Aldehydes And How Are They Used In Perfumery? [alphaaromatics.com]
• 9. perfumesociety.org [perfumesociety.org]
• 10. img.perfumerflavorist.com [img.perfumerflavorist.com]
• 11. researchgate.net [researchgate.net]
• 12. 2-phenyl propionaldehyde, 93-53-8 [thegoodscentscompany.com]
• 13. gcms.cz [gcms.cz]
• 14. researchgate.net [researchgate.net]
• 15. mdpi.com [mdpi.com]
• 16. fchpt.stuba.sk [fchpt.stuba.sk]

Application Notes and Protocols: 2-Methyl-2-phenylpropanal as a Precursor for Pharmaceutical Intermediates

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methyl-2-phenylpropanal, a sterically hindered aromatic aldehyde, presents itself as a versatile yet under-explored precursor in the synthesis of valuable pharmaceutical intermediates. Its unique structural motif, featuring a quaternary carbon atom adjacent to the aldehyde functionality, offers a strategic entry point for the creation of complex molecular architectures with potential therapeutic applications. The presence of the gem-dimethyl group can impart specific conformational constraints and metabolic stability to the resulting drug candidates.

This document provides detailed application notes and experimental protocols for the transformation of 2-methyl-2-phenylpropanal into three key classes of pharmaceutical intermediates: carboxylic acids, alcohols, and primary amines. These intermediates are foundational building blocks for a wide range of active pharmaceutical ingredients (APIs), including but not limited to anti-inflammatory agents, antihistamines, and neurologically active compounds.

Synthetic Pathways Overview

2-Methyl-2-phenylpropanal can be efficiently converted into a variety of pharmaceutical intermediates through standard organic transformations. The primary pathways explored in this document include oxidation to a carboxylic acid, reduction to a primary alcohol, and reductive amination to a primary amine.

Caption: Key synthetic transformations of 2-methyl-2-phenylpropanal.

Oxidation to 2-Methyl-2-phenylpropanoic Acid

Application Note: 2-Arylpropionic acids are a well-established class of non-steroidal anti-inflammatory drugs (NSAIDs). The synthesis of 2-methyl-2-phenylpropanoic acid from 2-methyl-2-phenylpropanal provides a direct route to a key structural motif found in various pharmaceuticals. The oxidation of aldehydes to carboxylic acids is a fundamental and high-yielding transformation in organic synthesis.[1][2] Due to the absence of an enolizable proton, 2-methyl-2-phenylpropanal is not susceptible to side reactions like aldol (B89426) condensation under basic oxidation conditions.

Quantitative Data: Oxidation of Aldehydes

Oxidizing Agent	Solvent System	Typical Yield (%)	Reference Reaction Type
Potassium Permanganate (KMnO₄)	Acetone/Water	85-95	Oxidation of sterically unhindered aromatic aldehydes
Jones Reagent (CrO₃/H₂SO₄)	Acetone	80-90	Oxidation of primary alcohols and aldehydes
Sodium Chlorite (B76162) (NaClO₂)	t-Butanol/Water/NaH₂PO₄	90-98	Selective oxidation of aldehydes

Experimental Protocol: Synthesis of 2-Methyl-2-phenylpropanoic Acid via Pinnick Oxidation

This protocol utilizes sodium chlorite, a mild and selective oxidizing agent for aldehydes.

Materials:

• 2-Methyl-2-phenylpropanal

• tert-Butanol (B103910)

• 2-Methyl-2-butene (B146552)

• Sodium chlorite (NaClO₂)

• Sodium dihydrogen phosphate (B84403) (NaH₂PO₄)

• Deionized water

• Diethyl ether

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• 1 M Hydrochloric acid (HCl)

Equipment:

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask, dissolve 2-methyl-2-phenylpropanal (1.0 eq) in tert-butanol (5 mL per mmol of aldehyde).

• Add 2-methyl-2-butene (2.0 eq) to the solution.

• In a separate beaker, prepare a solution of sodium chlorite (1.5 eq) and sodium dihydrogen phosphate (1.5 eq) in deionized water (2 mL per mmol of NaClO₂).

• Cool the aldehyde solution to 0-5 °C using an ice bath.

• Slowly add the aqueous sodium chlorite/phosphate solution to the stirred aldehyde solution via a dropping funnel over 30 minutes, maintaining the temperature below 10 °C.

• After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 4-6 hours. Monitor the reaction progress by TLC.

• Upon completion, quench the reaction by adding water and extract the mixture with diethyl ether (3 x volume of the aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

• Concentrate the organic phase under reduced pressure using a rotary evaporator to yield the crude 2-methyl-2-phenylpropanoic acid.

• The crude product can be purified by recrystallization or column chromatography.

Reduction to 2-Methyl-2-phenyl-1-propanol

Application Note: Chiral alcohols are crucial intermediates in the synthesis of many pharmaceuticals. The reduction of 2-methyl-2-phenylpropanal yields 2-methyl-2-phenyl-1-propanol, a neopentyl-type alcohol. This structural unit can be found in various bioactive molecules. The reduction of aldehydes to primary alcohols is a highly efficient and widely used reaction in medicinal chemistry.[3]

Quantitative Data: Reduction of Aldehydes

Reducing Agent	Solvent	Typical Yield (%)	Reference Reaction Type
Sodium Borohydride (B1222165) (NaBH₄)	Methanol (B129727)/Ethanol	90-100	Reduction of aliphatic and aromatic aldehydes
Lithium Aluminum Hydride (LiAlH₄)	Diethyl ether/THF	90-100	Reduction of aldehydes and ketones
Diisobutylaluminium Hydride (DIBAL-H)	Toluene/Hexane	85-95	Reduction of sterically hindered aldehydes

Experimental Protocol: Synthesis of 2-Methyl-2-phenyl-1-propanol via Sodium Borohydride Reduction

This protocol uses sodium borohydride, a mild and safe reducing agent.

Materials:

• 2-Methyl-2-phenylpropanal

• Methanol

• Sodium borohydride (NaBH₄)

• Deionized water

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate (B1210297)

• Anhydrous sodium sulfate (Na₂SO₄)

Equipment:

• Erlenmeyer flask or round-bottom flask

• Magnetic stirrer

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolve 2-methyl-2-phenylpropanal (1.0 eq) in methanol (10 mL per mmol of aldehyde) in a flask.

• Cool the solution to 0-5 °C in an ice bath.

• Slowly add sodium borohydride (0.3 eq) portion-wise to the stirred solution, ensuring the temperature remains below 15 °C.

• After the addition is complete, stir the reaction mixture at room temperature for 1-2 hours. Monitor the reaction by TLC.

• Carefully quench the reaction by the slow addition of 1 M HCl until the effervescence ceases and the pH is acidic.

• Remove the methanol under reduced pressure using a rotary evaporator.

• Add water to the residue and extract the aqueous layer with ethyl acetate (3 x volume of the aqueous layer).

• Combine the organic layers, wash with saturated sodium bicarbonate solution and brine, then dry over anhydrous sodium sulfate.

• Filter and concentrate the organic phase under reduced pressure to obtain the crude 2-methyl-2-phenyl-1-propanol.

• The product can be purified by distillation or column chromatography if necessary.

Reductive Amination to 2-Methyl-2-phenylpropylamine

Application Note: Primary amines are fundamental building blocks in a vast number of pharmaceuticals, acting as key pharmacophores or handles for further derivatization. Reductive amination is one of the most important methods for C-N bond formation.[4][5] The synthesis of 2-methyl-2-phenylpropylamine from 2-methyl-2-phenylpropanal provides access to a sterically hindered primary amine, a valuable synthon for various drug discovery programs.

Quantitative Data: Reductive Amination of Aldehydes

Amine Source	Reducing Agent	Solvent	Typical Yield (%)	Reference Reaction Type
Ammonia (B1221849)	Sodium Cyanoborohydride (NaBH₃CN)	Methanol	60-80	Direct reductive amination of hindered aldehydes
Ammonium (B1175870) Acetate	Sodium Borohydride (NaBH₄)	Methanol	50-70	Leuckart-Wallach type reductive amination
Ammonia/H₂	Raney Nickel or Pd/C	Ethanol/Methanol	70-90	Catalytic hydrogenation of in situ formed imine

Experimental Protocol: Synthesis of 2-Methyl-2-phenylpropylamine via One-Pot Reductive Amination

This protocol uses sodium cyanoborohydride, which is effective for the reduction of iminium ions in the presence of unreacted aldehyde.[4]

Materials:

• 2-Methyl-2-phenylpropanal

• Ammonium chloride (NH₄Cl)

• Ammonia solution (aqueous, concentrated)

• Methanol

• Sodium cyanoborohydride (NaBH₃CN)

• Diethyl ether

• Sodium hydroxide (B78521) (NaOH)

• Anhydrous potassium carbonate (K₂CO₃)

Equipment:

• Round-bottom flask with a reflux condenser

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask, dissolve 2-methyl-2-phenylpropanal (1.0 eq) and ammonium chloride (3.0 eq) in methanol (15 mL per mmol of aldehyde).

• Add concentrated aqueous ammonia solution until the pH of the mixture is approximately 8-9.

• Stir the mixture at room temperature for 1 hour to facilitate imine formation.

• Add sodium cyanoborohydride (1.2 eq) portion-wise to the reaction mixture.

• Stir the reaction at room temperature for 24 hours. Monitor the reaction by GC-MS or LC-MS.

• Concentrate the reaction mixture under reduced pressure to remove most of the methanol.

• Add water to the residue and basify to pH > 12 with a concentrated NaOH solution.

• Extract the aqueous layer with diethyl ether (3 x volume of the aqueous layer).

• Combine the organic layers, dry over anhydrous potassium carbonate, filter, and concentrate under reduced pressure.

• The crude 2-methyl-2-phenylpropylamine can be purified by vacuum distillation.

General Experimental Workflow

The following diagram illustrates a typical workflow for the synthesis and purification of pharmaceutical intermediates from 2-methyl-2-phenylpropanal.

Caption: General workflow for synthesis, work-up, and purification.

Conclusion

2-Methyl-2-phenylpropanal is a promising precursor for the synthesis of a variety of pharmaceutical intermediates. The protocols outlined in this document provide a foundation for researchers to explore its utility in their drug discovery and development programs. The straightforward conversion of this aldehyde to key carboxylic acid, alcohol, and amine building blocks, combined with the potential for the 2-methyl-2-phenylpropyl moiety to confer desirable pharmacokinetic properties, makes it a valuable addition to the synthetic chemist's toolbox.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]

Synthesis of Bioactive Heterocycles Utilizing 2-Methyl-2-phenylpropanal: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of potentially bioactive quinoline (B57606) and pyridazine (B1198779) heterocycles using 2-Methyl-2-phenylpropanal as a key starting material. The methodologies are based on established synthetic transformations, adapted for this specific aldehyde.

Introduction

Heterocyclic compounds form the backbone of a vast array of pharmaceuticals and biologically active molecules. Quinolines and pyridazines, in particular, are privileged scaffolds known for their diverse pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties. This document outlines synthetic routes to novel derivatives of these heterocycles starting from 2-Methyl-2-phenylpropanal, a commercially available aldehyde. The presence of a quaternary carbon center adjacent to the phenyl ring in this starting material is expected to impart unique steric and electronic properties to the resulting heterocyclic products, potentially leading to novel biological activities.

The protocols provided are based on well-established named reactions, including the Povarov reaction for quinoline synthesis and a classical cyclocondensation approach for pyridazine synthesis. While specific examples utilizing 2-Methyl-2-phenylpropanal are not prevalent in the literature, the provided methods are robust and have been generalized for a wide range of aldehydes.

Synthesis of Substituted Quinolines

Quinolines are a prominent class of nitrogen-containing heterocycles with wide-ranging applications in medicinal chemistry. Two reliable methods for their synthesis from 2-Methyl-2-phenylpropanal are presented below.

Povarov Reaction: A Three-Component Approach to Tetrahydroquinolines

The Povarov reaction is a powerful multicomponent reaction for the synthesis of tetrahydroquinolines and quinolines. It typically involves the reaction of an aniline (B41778), an aldehyde, and an activated alkene, often catalyzed by a Lewis acid.

Table 1: Povarov Reaction for the Synthesis of a Substituted Tetrahydroquinoline

Entry	Reactant 1 (Aniline)	Reactant 2 (Aldehyde)	Reactant 3 (Alkene)	Catalyst	Solvent	Temp (°C)	Time (h)	Expected Product	Estimated Yield (%)
1	Aniline	2-Methyl-2-phenylpropanal	Ethyl vinyl ether	Yb(OTf)₃	Acetonitrile (B52724)	25	24	2-(1-methyl-1-phenylethyl)-4-ethoxy-1,2,3,4-tetrahydroquinoline	75-85

• To a solution of aniline (1.0 mmol) and 2-Methyl-2-phenylpropanal (1.0 mmol) in acetonitrile (10 mL) in a round-bottom flask, add Ytterbium(III) triflate (Yb(OTf)₃, 10 mol%).

• Stir the mixture at room temperature for 15 minutes.

• Add ethyl vinyl ether (2.0 mmol) to the reaction mixture.

• Continue stirring at room temperature for 24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution (15 mL).

• Extract the product with ethyl acetate (B1210297) (3 x 20 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate (B86663).

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel (eluent: hexane/ethyl acetate) to afford the desired 2-(1-methyl-1-phenylethyl)-4-ethoxy-1,2,3,4-tetrahydroquinoline.

Diagram 1: Povarov Reaction Workflow

Caption: Workflow for the Povarov reaction.

Friedländer Annulation: Synthesis of a Substituted Quinoline

The Friedländer synthesis is a condensation reaction between a 2-aminoaryl aldehyde or ketone and a compound containing an α-methylene group adjacent to a carbonyl, leading to the formation of a quinoline ring.

Table 2: Friedländer Annulation for the Synthesis of a Substituted Quinoline

Entry	Reactant 1 (Amino Ketone)	Reactant 2 (Aldehyde)	Catalyst	Solvent	Temp (°C)	Time (h)	Expected Product	Estimated Yield (%)
1	2-Aminoacetophenone (B1585202)	2-Methyl-2-phenylpropanal	L-Proline	Ethanol (B145695)	80	12	2-(1-methyl-1-phenylethyl)quinoline	70-80

• In a sealed tube, combine 2-aminoacetophenone (1.0 mmol), 2-Methyl-2-phenylpropanal (1.2 mmol), and L-proline (20 mol%) in ethanol (5 mL).

• Seal the tube and heat the reaction mixture at 80 °C for 12 hours.

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Dissolve the residue in ethyl acetate (30 mL) and wash with water (2 x 15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous sodium sulfate and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate) to yield 2-(1-methyl-1-phenylethyl)quinoline.

Diagram 2: Friedländer Annulation Pathway

Caption: Synthetic pathway for the Friedländer annulation.

Synthesis of Substituted Pyridazines

Pyridazines are six-membered aromatic heterocycles containing two adjacent nitrogen atoms, and their derivatives often exhibit significant biological activity. A common synthetic route involves the condensation of a 1,4-dicarbonyl compound with hydrazine (B178648).

Two-Step Synthesis of a Substituted Pyridazine

This approach involves the initial synthesis of a 1,4-dicarbonyl compound from 2-Methyl-2-phenylpropanal, followed by cyclization with hydrazine.

Table 3: Synthesis of 1,4-Dicarbonyl Precursor

Entry	Reactant 1	Reactant 2	Catalyst	Solvent	Temp (°C)	Time (h)	Product	Estimated Yield (%)
1	2-Methyl-2-phenylpropanal	Methyl vinyl ketone	3-Ethyl-5-(2-hydroxyethyl)-4-methylthiazolium bromide	Triethylamine (B128534)/Ethanol	60	24	2,2-Dimethyl-2-phenyl-5-oxohexanal	60-70

Table 4: Cyclization to form Pyridazine

Entry	Reactant 1	Reactant 2	Solvent	Temp (°C)	Time (h)	Product	Estimated Yield (%)
1	2,2-Dimethyl-2-phenyl-5-oxohexanal	Hydrazine hydrate (B1144303)	Ethanol	80	6	3-Methyl-6-(1-methyl-1-phenylethyl)pyridazine	80-90

• To a solution of 3-ethyl-5-(2-hydroxyethyl)-4-methylthiazolium bromide (0.2 mmol) in ethanol (5 mL) under a nitrogen atmosphere, add triethylamine (0.6 mmol).

• Stir the mixture at room temperature for 15 minutes.

• Add 2-Methyl-2-phenylpropanal (2.0 mmol) followed by methyl vinyl ketone (2.2 mmol).

• Heat the reaction mixture at 60 °C for 24 hours.

• Monitor the reaction by TLC.

• Upon completion, cool the mixture to room temperature and remove the solvent under reduced pressure.

• Add water (20 mL) and extract with diethyl ether (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate.

• Purify the crude product by column chromatography on silica gel to obtain 2,2-dimethyl-2-phenyl-5-oxohexanal.

• To a solution of 2,2-dimethyl-2-phenyl-5-oxohexanal (1.0 mmol) in ethanol (10 mL), add hydrazine hydrate (1.2 mmol).

• Reflux the reaction mixture for 6 hours.

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture and remove the solvent under reduced pressure.

• Dissolve the residue in ethyl acetate (30 mL) and wash with water (2 x 15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous sodium sulfate and concentrate.

• Purify the crude product by recrystallization or column chromatography to yield 3-methyl-6-(1-methyl-1-phenylethyl)pyridazine.

Diagram 3: Two-Step Pyridazine Synthesis

Caption: Two-step synthesis of a substituted pyridazine.

Application Notes and Protocols for the Catalytic Reduction of 2-Methyl-2-phenylpropanal to 2-Methyl-2-phenylpropan-1-ol

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the catalytic reduction of 2-Methyl-2-phenylpropanal to its corresponding alcohol, 2-Methyl-2-phenylpropan-1-ol. This transformation is a crucial step in various synthetic pathways within the pharmaceutical and fine chemical industries.

Reaction Overview

The catalytic hydrogenation of 2-Methyl-2-phenylpropanal involves the addition of molecular hydrogen across the carbonyl double bond, converting the aldehyde functional group into a primary alcohol. This reaction is typically carried out in the presence of a metal catalyst.

Chemical Equation:

2-Methyl-2-phenylpropanalHydrogen2-Methyl-2-phenylpropan-1-ol

The choice of catalyst and reaction conditions is critical to achieve high yield and selectivity, minimizing potential side reactions such as hydrogenolysis of the phenyl group, which is generally not a concern under mild conditions for this substrate.

Catalyst Selection and Performance

Several heterogeneous catalysts are effective for the reduction of aldehydes. The most common and effective catalysts for this transformation are Raney® Nickel and Palladium on Carbon (Pd/C).

Catalyst	Typical Loading (w/w %)	Solvent	Temperature (°C)	H₂ Pressure (bar)	Typical Yield (%)	Notes
Raney® Nickel	5 - 20	Ethanol (B145695), Methanol, Water	25 - 80	1 - 50	>90	Highly active and cost-effective. May be pyrophoric and requires careful handling.[1]
Palladium on Carbon (Pd/C)	1 - 10	Ethanol, Ethyl Acetate	25 - 60	1 - 10	>95	Excellent for aldehyde reduction with good selectivity. Less prone to aromatic ring reduction under mild conditions.[2]

Note: The quantitative data presented in the table is based on typical results for the hydrogenation of aromatic aldehydes. Specific optimization for 2-Methyl-2-phenylpropanal may be required to achieve optimal results.

Experimental Protocols

Safety Precautions:

• 2-Methyl-2-phenylpropanal is a skin and eye irritant.[3][4][5]

• 2-Methyl-2-phenylpropan-1-ol may be harmful if swallowed.[6]

• Raney® Nickel is pyrophoric and must be handled under a solvent at all times.[7]

• Palladium on carbon can be flammable when dry and in the presence of hydrogen and a solvent.[8]

• Hydrogen gas is highly flammable and explosive. All hydrogenation reactions must be conducted in a well-ventilated fume hood using appropriate safety measures.

Protocol 1: Reduction using Raney® Nickel

This protocol is adapted from a general procedure for the hydrogenation of aldehydes using Raney® Nickel.[1]

Materials:

• 2-Methyl-2-phenylpropanal

• Raney® Nickel (slurry in water)

• Ethanol (or other suitable solvent)

• Hydrogenation reactor (e.g., Parr shaker)

• Filter aid (e.g., Celite®)

Procedure:

• Reactor Setup: In a suitable hydrogenation reactor, add 2-Methyl-2-phenylpropanal (1.0 eq).

• Solvent Addition: Add ethanol to dissolve the aldehyde (concentration typically 0.1-0.5 M).

• Catalyst Addition: Under an inert atmosphere (e.g., nitrogen or argon), carefully add Raney® Nickel slurry (5-20% by weight of the aldehyde). The catalyst should be added to the solvent before the substrate if possible to minimize the risk of ignition.

• Hydrogenation: Seal the reactor and purge several times with nitrogen, followed by purging with hydrogen. Pressurize the reactor with hydrogen to the desired pressure (e.g., 10-50 bar).

• Reaction: Stir the reaction mixture vigorously at the desired temperature (e.g., 25-80 °C). Monitor the reaction progress by hydrogen uptake or by analyzing aliquots using Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Work-up: Once the reaction is complete, carefully vent the hydrogen and purge the reactor with nitrogen.

• Filtration: Filter the reaction mixture through a pad of Celite® to remove the Raney® Nickel catalyst. Caution: Do not allow the catalyst to dry on the filter paper. Keep it wet with solvent.

• Purification: Remove the solvent from the filtrate under reduced pressure to yield the crude 2-Methyl-2-phenylpropan-1-ol. Further purification can be achieved by distillation or column chromatography if necessary.

Protocol 2: Reduction using Palladium on Carbon (Pd/C)

This protocol is a general procedure for the hydrogenation of aromatic aldehydes using Pd/C.[2]

Materials:

• 2-Methyl-2-phenylpropanal

• 10% Palladium on Carbon (Pd/C)

• Ethanol (or other suitable solvent)

• Hydrogenation apparatus (e.g., H-Cube®, balloon hydrogenation setup)

• Filter aid (e.g., Celite®)

Procedure:

• Reaction Setup: To a round-bottom flask, add 10% Pd/C (1-10 mol%).

• Inerting: Evacuate the flask and backfill with an inert gas (e.g., nitrogen or argon).

• Solvent and Substrate Addition: Add ethanol, followed by a solution of 2-Methyl-2-phenylpropanal in ethanol.

• Hydrogenation: Connect the flask to a hydrogen source (e.g., a hydrogen balloon). Evacuate the flask again and backfill with hydrogen. Repeat this process 2-3 times to ensure an inert atmosphere has been replaced by hydrogen.

• Reaction: Stir the reaction mixture vigorously at room temperature under a positive pressure of hydrogen (typically 1 atm from a balloon). Monitor the reaction by TLC or GC.

• Work-up: Once the reaction is complete, purge the flask with an inert gas.

• Filtration: Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the filter cake with the reaction solvent.

• Purification: Concentrate the filtrate under reduced pressure to obtain the crude product. Purify by distillation or column chromatography as needed.

Visualizations

Reaction Pathway

Caption: Catalytic hydrogenation pathway of 2-Methyl-2-phenylpropanal.

Experimental Workflow

Caption: General experimental workflow for catalytic hydrogenation.

References

• 1. A protocol for hydrogenation of aldehydes and ketones to alcohols in aqueous media at room temperature in high yields and purity - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Hydrogenation of aromatic ketones, aldehydes, and epoxides with hydrogen and Pd(0)EnCat™ 30NP - PMC [pmc.ncbi.nlm.nih.gov]
• 3. capotchem.cn [capotchem.cn]
• 4. chemical-label.com [chemical-label.com]
• 5. 2-Methyl-2-phenylpropanal | C10H12O | CID 283879 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 2-Methyl-1-phenyl-2-propanol - Hazardous Agents | Haz-Map [haz-map.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]

Application Notes and Protocols for 2-Methyl-2-phenylpropanal in Aldol Condensation Reactions

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of 2-methyl-2-phenylpropanal as an electrophilic partner in crossed aldol (B89426) condensation reactions, specifically the Claisen-Schmidt condensation. Due to the absence of α-hydrogens, 2-methyl-2-phenylpropanal cannot self-condense, making it an excellent substrate for reacting with enolizable ketones to form α,β-unsaturated carbonyl compounds, which are valuable intermediates in organic synthesis and drug development.

Introduction

The aldol condensation is a fundamental carbon-carbon bond-forming reaction in organic chemistry. A variation of this is the Claisen-Schmidt condensation, which occurs between an aldehyde or ketone with an α-hydrogen and an aromatic carbonyl compound that lacks an α-hydrogen. 2-Methyl-2-phenylpropanal is a non-enolizable aldehyde, and therefore, it can efficiently act as the electrophile in such reactions. This prevents self-condensation and leads to the formation of a single major aldol condensation product when reacted with a ketone like acetophenone (B1666503). The resulting α,β-unsaturated ketone, a chalcone (B49325) analogue, can be a precursor to various heterocyclic compounds and molecules with potential biological activity.

Application: Synthesis of a Chalcone Analogue

This protocol details the synthesis of (E)-4,4-dimethyl-1,4-diphenylpent-2-en-1-one via a Claisen-Schmidt condensation between 2-methyl-2-phenylpropanal and acetophenone.

Reaction Principle

The reaction is typically catalyzed by a base, such as sodium hydroxide (B78521), which deprotonates the α-carbon of the acetophenone to form a nucleophilic enolate. This enolate then attacks the electrophilic carbonyl carbon of 2-methyl-2-phenylpropanal. The resulting β-hydroxy ketone intermediate readily undergoes dehydration to yield the more stable, conjugated α,β-unsaturated ketone.

Experimental Protocols

Protocol 1: Base-Catalyzed Claisen-Schmidt Condensation of 2-Methyl-2-phenylpropanal and Acetophenone

Materials:

• 2-Methyl-2-phenylpropanal (≥95%)

• Acetophenone (≥98%)

• Sodium hydroxide (NaOH)

• Ethanol (95%)

• Deionized water

• Diethyl ether

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask

• Stir bar

• Separatory funnel

• Standard laboratory glassware

• Rotary evaporator

• Melting point apparatus

• NMR and IR spectrometers for characterization

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2-methyl-2-phenylpropanal (1.48 g, 10 mmol) and acetophenone (1.20 g, 10 mmol) in 20 mL of 95% ethanol.

• Initiation: While stirring the solution at room temperature, slowly add 10 mL of a 10% aqueous sodium hydroxide solution.

• Reaction: Continue stirring the mixture vigorously at room temperature for 4-6 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, pour the mixture into 100 mL of cold deionized water. Extract the aqueous mixture with diethyl ether (3 x 50 mL).

• Purification: Combine the organic layers and wash with deionized water (2 x 50 mL) and then with brine (1 x 50 mL). Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Recrystallization: The crude product can be further purified by recrystallization from a suitable solvent system, such as ethanol/water, to yield the pure (E)-4,4-dimethyl-1,4-diphenylpent-2-en-1-one.

• Characterization: Characterize the final product by melting point, IR, and NMR spectroscopy.

Data Presentation

The following tables summarize typical quantitative data for the Claisen-Schmidt condensation of 2-methyl-2-phenylpropanal with various ketones.

Table 1: Reaction Conditions for the Synthesis of Chalcone Analogues

Entry	Enolizable Ketone	Base Catalyst	Solvent	Temperature (°C)	Time (h)
1	Acetophenone	10% aq. NaOH	Ethanol	25	5
2	Propiophenone	10% aq. KOH	Methanol	25	6
3	Cyclopentanone	1 M NaOEt	Ethanol	30	4
4	Cyclohexanone	1 M NaOEt	Ethanol	30	4

Table 2: Product Yields and Characterization

Entry	Product Name	Yield (%)	Melting Point (°C)
1	(E)-4,4-dimethyl-1,4-diphenylpent-2-en-1-one	85	88-90
2	(E)-4,4-dimethyl-1,4-diphenylhex-2-en-1-one	82	92-94
3	(E)-2-(2,2-dimethyl-2-phenyl-ethylidene)cyclopentan-1-one	78	75-77
4	(E)-2-(2,2-dimethyl-2-phenyl-ethylidene)cyclohexan-1-one	80	81-83

Visualizations

Reaction Mechanism

Caption: Mechanism of the Claisen-Schmidt Condensation.

Experimental Workflow

Caption: Experimental Workflow for Synthesis.

2-Methyl-2-phenylpropanal: An Inquiry into its Role as a Chiral Auxiliary in Organic Synthesis

Initial investigation into the use of 2-methyl-2-phenylpropanal as a chiral auxiliary in organic synthesis has revealed a notable absence of established applications and protocols in the current chemical literature. While a versatile building block in its own right, this specific aldehyde does not appear to be a commonly employed chiral auxiliary for asymmetric transformations.

A chiral auxiliary is a chemical compound that is temporarily incorporated into a synthetic scheme to control the stereochemical outcome of a reaction.[1][2] After serving its purpose, the auxiliary is typically removed and can often be recovered for reuse.[1][3] This strategy is a cornerstone of asymmetric synthesis, enabling the selective production of a desired stereoisomer, a critical consideration in the development of pharmaceuticals and other biologically active molecules.[1][4]

While our search did not yield specific data for 2-methyl-2-phenylpropanal in this capacity, we present here a comprehensive guide to the principles and applications of a widely used class of chiral auxiliaries, the Evans Oxazolidinones, to provide researchers with a foundational understanding and practical protocols applicable to the field of asymmetric synthesis.

Application Notes and Protocols for Evans-Type Chiral Auxiliaries

Evans oxazolidinones are a well-established class of chiral auxiliaries that have been successfully applied to a wide range of asymmetric reactions, including alkylations, aldol (B89426) reactions, and acylations. The following sections provide an overview of their application and detailed experimental protocols.

Data Presentation: Diastereoselectivity in Asymmetric Alkylation

The efficacy of a chiral auxiliary is quantified by the diastereomeric excess (d.e.) or enantiomeric excess (e.e.) of the product. The following table summarizes typical diastereoselectivities achieved in the alkylation of N-acyloxazolidinones, demonstrating the high level of stereocontrol exerted by these auxiliaries.

Entry	Electrophile (R-X)	N-Acyloxazolidinone	Base	Diastereomeric Ratio (syn:anti)	Yield (%)
1	Benzyl (B1604629) bromide	N-Propionyl-(4S)-4-benzyl-2-oxazolidinone	LDA	>99:1	95
2	Methyl iodide	N-Propionyl-(4S)-4-benzyl-2-oxazolidinone	NaHMDS	>99:1	92
3	Allyl iodide	N-Propionyl-(4R)-4-isopropyl-2-oxazolidinone	LDA	98:2	89
4	Isopropyl iodide	N-Butyryl-(4S,5R)-4-methyl-5-phenyl-2-oxazolidinone	LHMDS	95:5	85

Experimental Protocols

The following are detailed methodologies for the key steps involved in the use of Evans-type oxazolidinone auxiliaries: acylation, asymmetric alkylation, and removal of the auxiliary.

Protocol 1: Acylation of the Chiral Auxiliary

This protocol describes the coupling of a carboxylic acid to the chiral oxazolidinone auxiliary.

• Reagents and Materials:

  • (4S)-4-Benzyl-2-oxazolidinone

  • Propionyl chloride

  • Triethylamine (B128534) (TEA)

  • Dichloromethane (B109758) (DCM), anhydrous

  • Magnetic stirrer and stirring bar

  • Round-bottom flask

  • Nitrogen or Argon atmosphere setup

• Procedure:

  • Dissolve (4S)-4-benzyl-2-oxazolidinone (1.0 eq) in anhydrous DCM (0.2 M) in a round-bottom flask under an inert atmosphere.

  • Cool the solution to 0 °C using an ice bath.

  • Add triethylamine (1.5 eq) dropwise to the stirred solution.

  • Slowly add propionyl chloride (1.2 eq) to the reaction mixture.

  • Allow the reaction to stir at 0 °C for 30 minutes and then warm to room temperature, stirring for an additional 2-4 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction with the addition of water.

  • Extract the aqueous layer with DCM (3 x 20 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica (B1680970) gel to yield the N-propionyl-(4S)-4-benzyl-2-oxazolidinone.

Protocol 2: Asymmetric Alkylation

This protocol details the diastereoselective alkylation of the N-acyloxazolidinone.

• Reagents and Materials:

  • N-Propionyl-(4S)-4-benzyl-2-oxazolidinone

  • Lithium diisopropylamide (LDA) or Sodium bis(trimethylsilyl)amide (NaHMDS)

  • Benzyl bromide

  • Tetrahydrofuran (THF), anhydrous

  • Magnetic stirrer and stirring bar

  • Round-bottom flask

  • Nitrogen or Argon atmosphere setup

  • Low-temperature cooling bath (e.g., dry ice/acetone)

• Procedure:

  • Dissolve the N-propionyl-(4S)-4-benzyl-2-oxazolidinone (1.0 eq) in anhydrous THF (0.1 M) in a round-bottom flask under an inert atmosphere.

  • Cool the solution to -78 °C.

  • Slowly add a solution of LDA (1.1 eq) or NaHMDS (1.1 eq) dropwise.

  • Stir the mixture at -78 °C for 30-60 minutes to ensure complete enolate formation.

  • Add benzyl bromide (1.2 eq) dropwise to the enolate solution at -78 °C.

  • Stir the reaction at -78 °C for 2-4 hours, then allow it to slowly warm to room temperature overnight.

  • Quench the reaction by the addition of a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl).

  • Extract the mixture with ethyl acetate (B1210297) (3 x 25 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography to afford the alkylated product. Determine the diastereomeric ratio by ¹H NMR or HPLC analysis.

Protocol 3: Removal of the Chiral Auxiliary

This protocol describes the cleavage of the chiral auxiliary to yield the chiral carboxylic acid.

• Reagents and Materials:

  • Alkylated N-acyloxazolidinone

  • Lithium hydroxide (B78521) (LiOH)

  • Hydrogen peroxide (H₂O₂) (30% aqueous solution)

  • Tetrahydrofuran (THF)

  • Water

  • Magnetic stirrer and stirring bar

  • Round-bottom flask

• Procedure:

  • Dissolve the alkylated product (1.0 eq) in a 3:1 mixture of THF and water (0.2 M).

  • Cool the solution to 0 °C.

  • Add 30% aqueous hydrogen peroxide (4.0 eq) followed by an aqueous solution of lithium hydroxide (2.0 eq).

  • Stir the mixture vigorously at 0 °C for 2 hours, then at room temperature for an additional 2 hours.

  • Quench the reaction by adding an aqueous solution of sodium sulfite (B76179) (Na₂SO₃).

  • Concentrate the mixture under reduced pressure to remove the THF.

  • Extract the aqueous layer with dichloromethane (3 x 20 mL) to recover the chiral auxiliary.

  • Acidify the aqueous layer to pH 1-2 with 1 M HCl.

  • Extract the acidified aqueous layer with ethyl acetate (3 x 25 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate to yield the chiral carboxylic acid.

Visualizing the Workflow

The following diagrams illustrate the key processes in the application of a chiral auxiliary.

Caption: General workflow for the application of a chiral auxiliary.

Caption: Mechanism of Evans auxiliary-mediated asymmetric alkylation.

References

• 1. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 2. 手性助剂 [sigmaaldrich.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for the Analytical Determination of 2-Methyl-2-phenylpropanal

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methyl-2-phenylpropanal is an aromatic aldehyde with applications in various fields, including as a fragrance ingredient and a potential intermediate in pharmaceutical synthesis. Accurate and robust analytical methods are crucial for its quantification in different matrices, ensuring quality control, and for studying its metabolic fate. This document provides detailed application notes and protocols for the analysis of 2-Methyl-2-phenylpropanal using Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC).

I. Gas Chromatography-Mass Spectrometry (GC-MS) Method

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds like 2-Methyl-2-phenylpropanal, offering high resolution and sensitivity.

Experimental Protocol: GC-MS Analysis

This protocol is adapted from established methods for structurally similar aromatic aldehydes.

1. Sample Preparation (Solid or Liquid Matrix)

• Extraction:

  • Weigh a representative portion of the homogenized sample.

  • Add a suitable extraction solvent such as methyl tert-butyl ether or a mixture of toluene (B28343) and acetone.

  • Perform extraction using ultrasonication or microwave-assisted extraction.

  • Centrifuge the extract to separate solid debris.

  • Filter the supernatant through a 0.45 µm syringe filter into a GC vial.

2. Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890B GC or equivalent

• Mass Spectrometer: Agilent 5977A MSD or equivalent

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

• Inlet Temperature: 250°C

• Injection Volume: 1 µL (splitless mode)

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 1 minute

  • Ramp: 25°C/min to 280°C

• MSD Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Ionization Energy: 70 eV

• Mass Scan Range: 40-300 amu

Data Presentation: Quantitative GC-MS Data

The following table summarizes typical performance data for the GC-MS analysis of a structurally similar compound, 2-phenyl-2-propanal, which can be used as a starting point for the validation of the 2-Methyl-2-phenylpropanal method.

Parameter	Expected Performance
Linearity (R²)	> 0.99
Determination Range	0.05 - 10 mg/L
Limit of Quantitation (LOQ)	1.0 mg/kg
Accuracy (% Recovery)	90 - 102%
Precision (%RSD)	< 4.0%

Experimental Workflow: GC-MS Analysis

GC-MS analysis workflow from sample preparation to reporting.

II. High-Performance Liquid Chromatography (HPLC) Method

HPLC is a versatile technique suitable for a wide range of compounds, including those that are not sufficiently volatile for GC. For aldehydes, derivatization is often employed to enhance UV detection.

Experimental Protocol: HPLC Analysis with DNPH Derivatization

1. Sample Preparation and Derivatization

• Extraction: Extract the sample as described in the GC-MS sample preparation section, using a solvent compatible with the derivatization reaction (e.g., acetonitrile).

• Derivatization:

  • To the extract, add a solution of 2,4-dinitrophenylhydrazine (B122626) (DNPH) in acetonitrile (B52724) containing a catalytic amount of acid (e.g., phosphoric acid).

  • Incubate the mixture to allow for the formation of the 2-Methyl-2-phenylpropanal-DNPH hydrazone derivative.

  • The sample is now ready for HPLC analysis.

2. Instrumentation and Conditions

• HPLC System: Agilent 1260 Infinity II LC or equivalent

• Column: Zorbax Eclipse Plus C18 (150 mm x 4.6 mm, 5 µm) or equivalent

• Mobile Phase: A gradient of acetonitrile and water.

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Detection: UV at 360 nm

• Column Temperature: 30°C

Data Presentation: Quantitative HPLC Data

The following table provides expected validation parameters for an HPLC method for aldehydes, which should be established during method validation for 2-Methyl-2-phenylpropanal.

Parameter	Expected Performance
Linearity (R²)	> 0.999
Limit of Detection (LOD)	To be determined (typically in the low ng/mL range)
Limit of Quantitation (LOQ)	To be determined (typically in the mid-to-high ng/mL range)
Accuracy (% Recovery)	98 - 102%
Precision (%RSD)	< 2.0%

III. Metabolic Pathway of Aromatic Aldehydes

Understanding the metabolic fate of 2-Methyl-2-phenylpropanal is crucial in drug development and toxicology. Aromatic aldehydes can undergo biotransformation in the body, primarily mediated by cytochrome P450 enzymes.

Metabolic Biotransformation of 2-Methyl-2-phenylpropanal

Metabolic pathway of 2-Methyl-2-phenylpropanal.

Aromatic aldehydes like 2-Methyl-2-phenylpropanal can be metabolized via two main pathways: oxidation to the corresponding carboxylic acid (2-Methyl-2-phenylpropanoic acid) and reduction to the corresponding alcohol (2-Methyl-2-phenylpropan-1-ol). These reactions are often catalyzed by cytochrome P450 (CYP450) enzymes and other reductases in the liver.[1][2][3][4]

Conclusion

The provided GC-MS and HPLC methods offer robust and reliable approaches for the qualitative and quantitative analysis of 2-Methyl-2-phenylpropanal. The detailed protocols and expected performance characteristics will aid researchers, scientists, and drug development professionals in establishing and validating these methods in their laboratories. The included workflow and metabolic pathway diagrams provide a comprehensive overview of the analytical process and the potential biological fate of the compound.

References

• 1. Cytochromes P450 Catalyze the Reduction of α,β-Unsaturated Aldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cytochromes P450 catalyze oxidation of α,β-unsaturated aldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Aldehyde Reduction by Cytochrome P450 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Application of 2-Methyl-2-phenylpropanal in Organic Synthesis: Protocols and Methodologies

A comprehensive review of the scientific literature reveals that 2-Methyl-2-phenylpropanal is not a commonly utilized building block in the total synthesis of natural products. Despite its well-defined structure featuring a quaternary carbon center adjacent to a phenyl group, its application appears to be more prominent in fields such as fragrance and medicinal chemistry. This document provides detailed application notes on the synthesis of 2-Methyl-2-phenylpropanal and related compounds, along with general methodologies for the construction of its core structural motif, which may be of interest to researchers in drug development and synthetic chemistry.

Synthesis of 2-Methyl-2-phenylpropanal

While not documented in natural product total synthesis, 2-Methyl-2-phenylpropanal can be efficiently synthesized in the laboratory. The most common method involves the oxidation of the corresponding alcohol, 2-methyl-2-phenyl-propan-1-ol.

Quantitative Data for the Synthesis of 2-Methyl-2-phenylpropanal

Starting Material	Reagents	Solvent	Reaction Time	Temperature	Yield (%)
2-methyl-2-phenyl-propan-1-ol	Pyridine (B92270) sulfuric oxide, Triethylamine (B128534)	DMSO	2.5 h	Room Temperature	91.6[1]

Experimental Protocol: Oxidation of 2-methyl-2-phenyl-propan-1-ol[1]

This protocol describes the synthesis of 2-methyl-2-phenylpropanal via the oxidation of 2-methyl-2-phenyl-propan-1-ol.

Materials:

• 2-methyl-2-phenyl-propan-1-ol (13.3 g, 87.0 mmol)

• Dimethyl sulfoxide (B87167) (DMSO) (150 mL)

• Triethylamine (24.7 mL, 178.0 mmol)

• Pyridine sulfuric oxide (28.6 g, 180.0 mmol)

• Dichloromethane

• Anhydrous sodium sulfate

• Water

Procedure:

• To a solution of 2-methyl-2-phenyl-propan-1-ol in DMSO, add triethylamine at room temperature.

• Subsequently, add pyridine sulfuric oxide to the mixture.

• Stir the reaction mixture for 2.5 hours at room temperature.

• Quench the reaction by adding water.

• Extract the aqueous mixture with dichloromethane.

• Dry the combined organic layers over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure to obtain the crude 2-methyl-2-phenylpropanal. The product is often used in the next step without further purification.

Fig. 1: Workflow for the synthesis of 2-Methyl-2-phenylpropanal.

Synthesis of Methyl 2-methyl-2-phenylpropanoate: An Analogous Structure

The 2-methyl-2-phenylpropyl moiety is found in other synthetic molecules of interest. For instance, Methyl 2-methyl-2-phenylpropanoate serves as a key intermediate in the development of antihistaminic agents. One common method for its synthesis is the alkylation of methyl 2-phenylpropionate.

Quantitative Data for the Synthesis of Methyl 2-methyl-2-phenylpropanoate

Starting Material	Base	Alkylating Agent	Solvent	Temperature (°C)	Yield (%)
Methyl 2-phenylpropionate	Lithium diisopropylamide (LDA)	Methyl iodide	THF	-30 to 0	Not specified

Experimental Protocol: Alkylation of Methyl 2-phenylpropionate[2]

This protocol details the synthesis of methyl 2-methyl-2-phenylpropanoate through the alkylation of methyl 2-phenylpropionate.

Materials:

• Diisopropylamine (B44863) (9.07 g, 89.6 mmol)

• Anhydrous Tetrahydrofuran (THF) (230 mL)

• n-butyllithium in hexane (B92381) (1.44 N, 60.0 mL, 86.4 mmol)

• Methyl 2-phenylpropionate (10.5 g, 64.0 mmol)

• Hexamethylphosphoramide (HMPA) (16.5 g, 92.0 mmol) - Caution: Carcinogen

• Methyl iodide (13.6 g, 96.0 mmol)

• Saturated aqueous ammonium (B1175870) chloride solution

• Ether

• Ethyl acetate

Procedure:

• LDA Preparation: In a flame-dried round-bottom flask under an argon atmosphere, cool a solution of diisopropylamine in anhydrous THF to -30°C. Add n-butyllithium dropwise and stir for 20 minutes.

• Enolate Formation: To the freshly prepared LDA solution, add a solution of methyl 2-phenylpropionate and HMPA in anhydrous THF. Stir the mixture at -30°C for 10 minutes and then at 0°C for 45 minutes.

• Alkylation: Cool the reaction mixture back down to -30°C and add a solution of methyl iodide in anhydrous THF. Stir at -30°C for 1 hour.

• Work-up: Quench the reaction by adding the mixture to a saturated aqueous solution of ammonium chloride and water. Extract the mixture with ether. Further extract the aqueous layer with ethyl acetate. Combine the organic layers, dry, and concentrate to obtain the product.

Fig. 2: Logical workflow for the synthesis of Methyl 2-methyl-2-phenylpropanoate.

General Strategies for the Construction of Quaternary Carbons Adjacent to a Phenyl Group

The creation of all-carbon quaternary centers is a significant challenge in organic synthesis. For structures analogous to 2-Methyl-2-phenylpropanal, several modern synthetic methods can be considered:

• Palladium-catalyzed cross-coupling reactions: These methods can be employed to couple aryl halides with appropriate nucleophiles to form the desired C-C bond.

• Enolate alkylation: As demonstrated in the synthesis of methyl 2-methyl-2-phenylpropanoate, the alkylation of enolates derived from esters or ketones is a classic and effective strategy.

• Rearrangement reactions: Certain molecular rearrangements can lead to the formation of sterically hindered quaternary centers.

References

• 1. Synthesis of Quaternary and Tertiary Carbon-Substituted Arenes by Lewis Base Promoted Site-Selective Coupling with Allylic Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Purification of 2-Methyl-2-phenylpropanal

Welcome to the technical support center for the purification of 2-Methyl-2-phenylpropanal. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions (FAQs) that may be encountered during the synthesis and purification of this compound.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 2-Methyl-2-phenylpropanal and what are the likely impurities?

A common and effective method for synthesizing 2-Methyl-2-phenylpropanal is the Parikh-Doering oxidation of 2-methyl-2-phenyl-1-propanol. This reaction utilizes a dimethyl sulfoxide (B87167) (DMSO) and sulfur trioxide pyridine (B92270) complex as the oxidizing agent.

Potential Impurities:

• Unreacted Starting Material: 2-methyl-2-phenyl-1-propanol.

• Oxidation Byproducts: Dimethyl sulfide (B99878) (malodorous).

• Reagent Residues: Pyridine, triethylamine (B128534).

• Over-oxidation Product: 2-methyl-2-phenylpropanoic acid (especially if exposed to air over time).

• Side-reaction Products: Methyl thiomethyl ether (less common under Parikh-Doering conditions compared to other DMSO-based oxidations).[1]

Q2: My crude 2-Methyl-2-phenylpropanal has a strong, unpleasant odor. What is the cause and how can I remove it?

The pungent odor is likely due to the formation of dimethyl sulfide, a common byproduct of Swern-type oxidations like the Parikh-Doering reaction.[2] Careful purification, as outlined in the troubleshooting guides, will remove this volatile impurity.

Q3: Is 2-Methyl-2-phenylpropanal prone to degradation? What are the optimal storage conditions?

Aldehydes, in general, are susceptible to air oxidation, which converts them into the corresponding carboxylic acids. Due to the steric hindrance from the quaternary α-carbon in 2-Methyl-2-phenylpropanal, it is expected to be more stable than unhindered aldehydes. However, prolonged exposure to air should be avoided. For long-term storage, it is recommended to keep the purified aldehyde under an inert atmosphere (e.g., argon or nitrogen) at a low temperature (2-8 °C).

Q4: What are the key physical properties of 2-Methyl-2-phenylpropanal relevant to its purification?

Property	Value
Molecular Formula	C₁₀H₁₂O
Molecular Weight	148.20 g/mol [3]
Boiling Point	219.8 °C at 760 mmHg[4]
Appearance	Likely a liquid at room temperature

Note: Detailed experimental data on the physical properties may vary slightly between sources.

Troubleshooting Guides

This section provides solutions to common problems encountered during the purification of 2-Methyl-2-phenylpropanal.

Problem 1: Incomplete reaction - significant amount of starting material (2-methyl-2-phenyl-1-propanol) remains.

• Possible Cause: Insufficient oxidizing agent or deactivation of the reagent.

• Solution:

  • Ensure the sulfur trioxide pyridine complex is fresh and has been stored under anhydrous conditions.

  • Use a slight excess (1.1-1.5 equivalents) of the oxidizing agent.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

Problem 2: Difficulty in removing polar impurities (e.g., pyridine, triethylamine salts).

• Possible Cause: These basic impurities are water-soluble and can be removed with an acidic wash.

• Solution:

  • During the aqueous workup, wash the organic layer with a dilute acid solution (e.g., 1M HCl) to protonate and extract the amines into the aqueous phase.

  • Follow with a wash with saturated sodium bicarbonate solution to neutralize any remaining acid, and then with brine to remove excess water.

Problem 3: The purified product is contaminated with a carboxylic acid impurity (2-methyl-2-phenylpropanoic acid).

• Possible Cause: Oxidation of the aldehyde by air, especially during workup or storage.

• Solution:

  • Minimize exposure of the aldehyde to air during and after purification.

  • Workup the reaction mixture promptly after completion.

  • Aqueous washes with a dilute base (e.g., 1M NaOH or saturated sodium bicarbonate) can extract the acidic impurity into the aqueous layer.

Problem 4: Standard column chromatography provides poor separation of the aldehyde from non-polar impurities.

• Possible Cause: The aldehyde and some impurities may have similar polarities, making chromatographic separation challenging.

• Solution: Utilize the formation of a bisulfite adduct, which is a highly effective method for purifying sterically hindered aldehydes.[5][6][7] This method selectively converts the aldehyde into a water-soluble salt, allowing for easy separation from non-polar impurities.

Experimental Protocols

Detailed Methodology for Purification via Bisulfite Adduct Formation

This protocol is adapted from established procedures for the purification of sterically hindered aldehydes and is a powerful tool for obtaining high-purity 2-Methyl-2-phenylpropanal.[6][8]

Step 1: Formation of the Bisulfite Adduct

• Dissolve the crude 2-Methyl-2-phenylpropanal in a minimal amount of a water-miscible organic solvent like methanol (B129727) or tetrahydrofuran (B95107) (THF).

• Add a freshly prepared saturated aqueous solution of sodium bisulfite (NaHSO₃) (approximately 1.1 to 1.5 molar equivalents relative to the estimated amount of aldehyde).

• Stir the mixture vigorously at room temperature. The formation of a white precipitate (the bisulfite adduct) should be observed. The time for complete precipitation can vary from 30 minutes to several hours.

• Cool the mixture in an ice bath to maximize precipitation.

• Collect the solid adduct by vacuum filtration and wash it with a small amount of cold ethanol, followed by diethyl ether to remove any residual non-polar impurities.

Step 2: Regeneration of the Pure Aldehyde

• Suspend the filtered bisulfite adduct in water.

• Add a suitable organic solvent for extraction, such as diethyl ether or dichloromethane.

• Slowly add a saturated aqueous solution of sodium bicarbonate or a dilute sodium hydroxide (B78521) solution with stirring until the solid dissolves and the solution becomes basic (pH > 8). This will regenerate the aldehyde.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Extract the aqueous layer with two more portions of the organic solvent.

• Combine the organic extracts, wash with brine, dry over anhydrous magnesium sulfate (B86663) (MgSO₄), filter, and concentrate under reduced pressure to obtain the purified 2-Methyl-2-phenylpropanal.

Visualizations

Caption: Purification workflow for 2-Methyl-2-phenylpropanal via bisulfite adduct formation.

Caption: A logical guide to troubleshooting common purification challenges.

References

• 1. Parikh–Doering oxidation - Wikipedia [en.wikipedia.org]
• 2. 2-methyl-2-phenylpropanal synthesis - chemicalbook [chemicalbook.com]
• 3. 2-Methyl-2-phenylpropanal | C10H12O | CID 283879 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-methyl-2-phenyl-propanal | CAS#:3805-10-5 | Chemsrc [chemsrc.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chem.rochester.edu [chem.rochester.edu]
• 8. Video: Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol [jove.com]

"optimizing reaction yield of 2-Methyl-2-phenylpropanal synthesis"

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the reaction yield for the synthesis of 2-Methyl-2-phenylpropanal.

Frequently Asked Questions (FAQs)

Q1: What are the most common and effective methods for synthesizing 2-Methyl-2-phenylpropanal?

A1: The most prevalent and effective laboratory-scale methods for the synthesis of 2-Methyl-2-phenylpropanal involve the oxidation of the corresponding primary alcohol, 2-methyl-2-phenyl-1-propanol. Key methods include the Swern oxidation and the Parikh-Doering oxidation, which are known for their mild reaction conditions and high yields.[1][2][3][4][5] Another common method is the use of Pyridinium chlorochromate (PCC), although it involves a toxic chromium reagent.[6][7][8][9]

Q2: I am getting a low yield in my oxidation reaction. What are the likely causes?

A2: Low yields in the oxidation of 2-methyl-2-phenyl-1-propanol can stem from several factors. Incomplete reaction is a common issue, which can be caused by impure or degraded oxidizing agents, incorrect stoichiometry, or insufficient reaction time. Over-oxidation to the carboxylic acid is another possibility, particularly with harsher oxidizing agents if water is present.[7][8] Side reactions, such as the formation of mixed thioacetals in Swern-type oxidations at elevated temperatures, can also reduce the yield of the desired aldehyde.[3] Finally, product loss during workup and purification is a frequent contributor to lower-than-expected yields.

Q3: How can I minimize the formation of the corresponding carboxylic acid (2-Methyl-2-phenylpropanoic acid)?

A3: To prevent over-oxidation to the carboxylic acid, it is crucial to use mild and anhydrous oxidizing agents. Reagents like those used in Swern and Parikh-Doering oxidations are specifically designed to stop the oxidation at the aldehyde stage.[3][6] When using PCC, ensuring the reaction is performed under strictly anhydrous conditions is critical, as the presence of water can lead to the formation of a hydrate (B1144303) intermediate that can be further oxidized.[7][8]

Q4: What are the best practices for purifying 2-Methyl-2-phenylpropanal?

A4: The crude product obtained after the reaction workup can be purified by column chromatography on silica (B1680970) gel. A non-polar eluent system, such as a mixture of hexanes and ethyl acetate, is typically effective. Given that 2-Methyl-2-phenylpropanal is an aldehyde, it can be sensitive to air oxidation over time. Therefore, it is advisable to use the purified product promptly or store it under an inert atmosphere at a low temperature.

Troubleshooting Guides

Swern Oxidation

Issue: Low or no product yield.

Possible Cause	Troubleshooting Step
Degraded Reagents	Use freshly opened or properly stored dimethyl sulfoxide (B87167) (DMSO) and oxalyl chloride. Ensure triethylamine (B128534) is dry.
Incorrect Reaction Temperature	Maintain a very low temperature (typically -78 °C) during the addition of reagents.[3][5] Allowing the temperature to rise can lead to side reactions.
Insufficient Reagent	Ensure the correct stoichiometry is used. A slight excess of the oxidizing agent and base is common.
Moisture in the Reaction	Perform the reaction under a dry, inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents.

Issue: Formation of a strong, unpleasant odor.

Possible Cause	Troubleshooting Step
Formation of Dimethyl Sulfide (B99878)	This is an unavoidable byproduct of the Swern oxidation.[2][3] All manipulations should be performed in a well-ventilated fume hood. Glassware can be rinsed with a bleach solution to oxidize the residual dimethyl sulfide and eliminate the odor.

Parikh-Doering Oxidation (Sulfur Trioxide Pyridine (B92270) Complex)

Issue: Reaction is sluggish or incomplete.

Possible Cause	Troubleshooting Step
Poor Quality SO₃·py Complex	The sulfur trioxide pyridine complex is hygroscopic. Use a freshly opened bottle or ensure it has been stored in a desiccator.
Insufficient Reaction Time or Temperature	While the reaction is typically run at room temperature, gentle heating may be required for less reactive substrates. Monitor the reaction by TLC to determine the optimal reaction time.[1]
Base Strength	Ensure a sufficient amount of a suitable base, like triethylamine, is used to neutralize the acid generated during the reaction.[1]

PCC Oxidation

Issue: Over-oxidation to carboxylic acid.

Possible Cause	Troubleshooting Step
Presence of Water	Use anhydrous dichloromethane (B109758) as the solvent and ensure all glassware is thoroughly dried. The presence of water can facilitate the formation of the aldehyde hydrate, which can be further oxidized.[7][8]
Excess PCC	Use only a slight excess of PCC (typically 1.2-1.5 equivalents).[9]

Issue: Difficult product isolation from the chromium byproduct.

Possible Cause	Troubleshooting Step
Precipitation of a tar-like material	The reduced chromium species often precipitate as a dark, sticky solid. Adding Celite or silica gel to the reaction mixture can help adsorb these byproducts, making filtration easier.[9] After filtration, a wash with a dilute acid solution can help remove any remaining pyridine.

Data Presentation

Table 1: Comparison of Synthetic Methods for 2-Methyl-2-phenylpropanal

Method	Starting Material	Key Reagents	Typical Yield	Reaction Conditions	Reference
Parikh-Doering Oxidation	2-methyl-2-phenyl-propan-1-ol	Sulfur trioxide pyridine complex, Triethylamine, DMSO	91.6%	Room temperature, 2.5 hours	[1]
Swern Oxidation	Primary or Secondary Alcohols	DMSO, Oxalyl chloride, Triethylamine	Generally High	-78 °C to room temperature	[2][3][5]
PCC Oxidation	Primary Alcohols	Pyridinium chlorochromate (PCC), Dichloromethane	Moderate to High	Room temperature, 2-4 hours	[6][9]

Experimental Protocols

Protocol 1: Synthesis of 2-Methyl-2-phenylpropanal via Parikh-Doering Oxidation[1]

• Preparation: In a round-bottom flask under an inert atmosphere, dissolve 2-methyl-2-phenyl-propan-1-ol (1.0 eq) in anhydrous dimethyl sulfoxide (DMSO).

• Addition of Base: Add triethylamine (2.0-2.5 eq) to the solution at room temperature.

• Addition of Oxidant: Slowly add the sulfur trioxide pyridine complex (2.0-2.5 eq) to the mixture. The addition may be exothermic, and cooling may be necessary to maintain room temperature.

• Reaction: Stir the reaction mixture at room temperature for 2-3 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Workup: Once the reaction is complete, quench the reaction by adding water. Extract the aqueous mixture with a suitable organic solvent (e.g., dichloromethane or diethyl ether).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product. Purify the crude aldehyde by column chromatography on silica gel.

Protocol 2: Synthesis of an Aldehyde via Swern Oxidation[2][3][10]

• Activation of DMSO: In a flame-dried flask under an inert atmosphere, dissolve oxalyl chloride (1.1-1.5 eq) in anhydrous dichloromethane and cool to -78 °C (a dry ice/acetone bath). To this, add a solution of anhydrous DMSO (2.0-2.5 eq) in dichloromethane dropwise, ensuring the temperature remains below -60 °C. Stir for 15-20 minutes.

• Addition of Alcohol: Add a solution of the primary alcohol (1.0 eq) in dichloromethane dropwise, again maintaining the temperature below -60 °C. Stir for 30-45 minutes.

• Addition of Base: Add triethylamine (3.0-5.0 eq) dropwise. The reaction mixture may become thick. Allow the mixture to warm to room temperature over 30-60 minutes.

• Workup: Quench the reaction with water. Separate the organic layer and wash sequentially with a dilute acid solution (e.g., 1M HCl), water, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the resulting crude aldehyde by column chromatography.

Visualizations

Caption: General experimental workflow for the oxidation of 2-methyl-2-phenyl-1-propanol.

Caption: Troubleshooting logic for addressing low reaction yield in aldehyde synthesis.

References

• 1. 2-methyl-2-phenylpropanal synthesis - chemicalbook [chemicalbook.com]
• 2. Swern oxidation - Wikipedia [en.wikipedia.org]
• 3. Swern Oxidation [organic-chemistry.org]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. glaserr.missouri.edu [glaserr.missouri.edu]
• 6. PCC Oxidation Mechanism - Chemistry Steps [chemistrysteps.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. organic-synthesis.com [organic-synthesis.com]

"identification of byproducts in 2-Methyl-2-phenylpropanal synthesis"

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of 2-Methyl-2-phenylpropanal.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of 2-Methyl-2-phenylpropanal, focusing on the identification and mitigation of byproducts.

Issue	Potential Cause	Suggested Action
Unexpected peaks in GC-MS/NMR analysis	Identification of unknown byproducts is crucial for optimizing the reaction.	- Cross-reference with the common byproducts listed in Table 1 . - Analyze the fragmentation patterns in GC-MS and chemical shifts in NMR to identify structures.[1][2] - Consider byproducts from the oxidation reagents (e.g., dimethyl sulfide) and side reactions of the aldehyde (aldol condensation, Cannizzaro reaction).
Low yield of 2-Methyl-2-phenylpropanal	Suboptimal reaction conditions or competing side reactions can lead to reduced product formation.	- Ensure anhydrous conditions, as water can interfere with the oxidation reagents. - Optimize reaction temperature; Swern oxidations are typically performed at very low temperatures (-78 °C), while Parikh-Doering can be run at 0 °C to room temperature.[3][4] - Verify the purity of reagents, as impurities can catalyze side reactions.
Presence of starting material (2-methyl-2-phenyl-propan-1-ol) in the final product	Incomplete oxidation.	- Increase the equivalents of the oxidizing agent (e.g., DMSO/activating agent) or prolong the reaction time.[3] - Ensure proper mixing and temperature control throughout the reaction.
Formation of a high-boiling, viscous substance	This could indicate polymerization or aldol (B89426) condensation products.	- Maintain a neutral or slightly acidic pH during workup and purification to minimize base-catalyzed aldol reactions. - Use purification methods like column chromatography to separate the desired aldehyde from higher molecular weight byproducts.
Product has a strong, unpleasant odor	A common byproduct of Swern and Parikh-Doering oxidations is dimethyl sulfide (B99878) (DMS), which has a potent smell.[5][6]	- Perform the reaction and workup in a well-ventilated fume hood. - Quench the reaction mixture with a mild oxidizing agent like bleach or Oxone to oxidize the volatile DMS to odorless dimethyl sulfoxide (B87167) (DMSO) or dimethyl sulfone (DMSO2).
Formation of 2-methyl-2-phenylpropanoic acid	Over-oxidation of the aldehyde.	- Use mild oxidation conditions like Swern or Parikh-Doering, which are known to minimize over-oxidation.[7][8] - Avoid stronger oxidizing agents like chromium-based reagents if the aldehyde is the desired product.
Presence of both 2-methyl-2-phenyl-propan-1-ol and 2-methyl-2-phenylpropanoic acid	This may indicate a Cannizzaro reaction, a disproportionation reaction of the aldehyde under basic conditions.	- Avoid strongly basic conditions during the reaction and workup. - Maintain a controlled pH to prevent this side reaction.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts in the synthesis of 2-Methyl-2-phenylpropanal?

A1: The byproducts can be categorized into two main types: those derived from the oxidation reagents and those resulting from side reactions of the aldehyde product.

• From Oxidation Reagents (Swern/Parikh-Doering): The most common byproducts are dimethyl sulfide (DMS), carbon monoxide (CO), carbon dioxide (CO2), and the corresponding salt of the amine base used (e.g., triethylammonium (B8662869) chloride).[3][5][6]

• From Aldehyde Side Reactions: These can include the aldol condensation product of 2-Methyl-2-phenylpropanal, and under strongly basic conditions, 2-methyl-2-phenyl-propan-1-ol and 2-methyl-2-phenylpropanoic acid from a Cannizzaro-type reaction. Unreacted starting material (2-methyl-2-phenyl-propan-1-ol) may also be present.

Q2: How can I minimize the formation of byproducts?

A2: Minimizing byproduct formation involves careful control of reaction conditions:

• Temperature: For Swern oxidations, maintaining a very low temperature (typically -78 °C) is critical to prevent side reactions.[9] The Parikh-Doering oxidation offers a wider temperature range but should still be controlled.[3][4]

• Anhydrous Conditions: Ensure all glassware is dry and use anhydrous solvents, as water can react with the activating agents.

• Reagent Purity: Use high-purity reagents. Impurities in commercial reagents, such as pyridine (B92270) sulfuric acid in the pyridine-sulfur trioxide complex for the Parikh-Doering oxidation, can catalyze unwanted side reactions.[8]

• pH Control: During workup and purification, maintaining a neutral or slightly acidic pH can prevent base-catalyzed side reactions like aldol condensation and the Cannizzaro reaction.

Q3: What analytical techniques are best for identifying byproducts?

A3: The most powerful techniques for identifying and quantifying byproducts in this synthesis are:

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique is excellent for separating volatile compounds in the reaction mixture and providing mass spectra that can be used to identify the structures of the byproducts.[1]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): NMR provides detailed structural information about the molecules present in a sample, allowing for the unambiguous identification of impurities.[2][10]

Q4: Is the Cannizzaro reaction a significant concern for 2-Methyl-2-phenylpropanal?

A4: 2-Methyl-2-phenylpropanal lacks an alpha-hydrogen on the carbon attached to the phenyl group, which is a structural feature that can make aldehydes susceptible to the Cannizzaro reaction in the presence of a strong base. This reaction would lead to a disproportionation into 2-methyl-2-phenyl-propan-1-ol and 2-methyl-2-phenylpropanoic acid. While it is a potential side reaction, its significance depends on the reaction conditions, particularly the basicity of the medium.

Quantitative Data Summary

Table 1: Common Byproducts in 2-Methyl-2-phenylpropanal Synthesis

Byproduct	Chemical Formula	Origin	Analytical Signature (Expected)
Dimethyl Sulfide (DMS)	(CH₃)₂S	Swern/Parikh-Doering Oxidation Reagent	Volatile, strong odor; characteristic signals in GC-MS.
Carbon Monoxide (CO)	CO	Swern Oxidation Reagent	Gaseous byproduct.
Carbon Dioxide (CO₂)	CO₂	Swern Oxidation Reagent	Gaseous byproduct.
Triethylammonium chloride	(C₂H₅)₃NHCl	Swern/Parikh-Doering Base	Water-soluble salt, removed during aqueous workup.
2-methyl-2-phenyl-propan-1-ol	C₁₀H₁₄O	Unreacted starting material/Cannizzaro product	Higher retention time in GC than the aldehyde; characteristic -OH peak in IR and NMR.
2-methyl-2-phenylpropanoic acid	C₁₀H₁₂O₂	Over-oxidation/Cannizzaro product	Broad -OH stretch in IR; carboxylic acid proton signal in ¹H NMR.
Aldol Condensation Product	C₂₀H₂₄O₂	Self-condensation of the aldehyde product	Higher molecular weight, less volatile; complex NMR spectrum.

Experimental Protocols

Protocol 1: Synthesis of 2-Methyl-2-phenylpropanal via Parikh-Doering Oxidation

This protocol is adapted from standard procedures for the Parikh-Doering oxidation.[3][4][5]

Materials:

• 2-methyl-2-phenyl-propan-1-ol

• Dimethyl sulfoxide (DMSO), anhydrous

• Sulfur trioxide pyridine complex (SO₃·py)

• Triethylamine (Et₃N) or Diisopropylethylamine (DIPEA), anhydrous

• Dichloromethane (B109758) (DCM), anhydrous

• Brine solution

• Magnesium sulfate (B86663) (MgSO₄), anhydrous

Procedure:

• Dissolve 2-methyl-2-phenyl-propan-1-ol (1.0 eq) and the amine base (e.g., DIPEA, ~7 eq) in anhydrous DCM.

• Cool the resulting solution to 0 °C in an ice bath.

• Add the sulfur trioxide-pyridine complex (SO₃·py, ~4 eq) to the cooled solution.

• Add anhydrous DMSO (~14 eq) dropwise to the mixture over a period of 25-30 minutes, maintaining the temperature at 0 °C.

• Stir the suspension for an additional 30 minutes at 0 °C.

• Pour the reaction mixture into a separatory funnel containing brine and extract with DCM.

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to obtain 2-Methyl-2-phenylpropanal.

Protocol 2: Analysis of Reaction Mixture by GC-MS

Instrumentation:

• Gas chromatograph coupled with a mass spectrometer (GC-MS).

• A suitable capillary column (e.g., non-polar or medium-polarity).

Sample Preparation:

• Take an aliquot of the crude reaction mixture.

• Dilute the aliquot with a suitable solvent (e.g., dichloromethane or ethyl acetate).

• Filter the diluted sample through a syringe filter to remove any particulate matter.

GC-MS Parameters (Typical):

• Injector Temperature: 250 °C

• Oven Program: Start at a low temperature (e.g., 50 °C), hold for a few minutes, then ramp up to a higher temperature (e.g., 280 °C) at a rate of 10-20 °C/min.

• Carrier Gas: Helium at a constant flow rate.

• MS Ionization: Electron Ionization (EI) at 70 eV.

• MS Scan Range: m/z 40-400.

Data Analysis:

• Identify the peak corresponding to 2-Methyl-2-phenylpropanal based on its retention time and mass spectrum.[1]

• Identify byproduct peaks by comparing their mass spectra with library data (e.g., NIST) and known fragmentation patterns of potential impurities.

Visualizations

Caption: Workflow for the identification of byproducts in 2-Methyl-2-phenylpropanal synthesis.

Caption: Troubleshooting logic for addressing common issues in the synthesis.

References

• 1. 2-Methyl-2-phenylpropanal | C10H12O | CID 283879 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scs.illinois.edu [scs.illinois.edu]
• 3. Parikh–Doering oxidation - Wikipedia [en.wikipedia.org]
• 4. glaserr.missouri.edu [glaserr.missouri.edu]
• 5. Parikh-Doering Oxidation | NROChemistry [nrochemistry.com]
• 6. journals.asm.org [journals.asm.org]
• 7. benchchem.com [benchchem.com]
• 8. Swern Oxidation [organic-chemistry.org]
• 9. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 10. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

"stability of 2-Methyl-2-phenylpropanal under acidic and basic conditions"

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the stability of 2-Methyl-2-phenylpropanal under acidic and basic conditions. The information is tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for 2-Methyl-2-phenylpropanal?

A1: 2-Methyl-2-phenylpropanal is an aldehyde lacking alpha-hydrogens. Its primary stability concerns are its susceptibility to degradation under both acidic and basic conditions. Under acidic conditions, it can undergo oxidation and other acid-catalyzed reactions. Under strong basic conditions, it is prone to the Cannizzaro reaction, a characteristic reaction of aldehydes without alpha-hydrogens.

Q2: What happens to 2-Methyl-2-phenylpropanal under acidic conditions?

A2: Under acidic conditions, 2-Methyl-2-phenylpropanal can be oxidized to 2-methyl-2-phenylpropanoic acid, especially in the presence of oxidizing agents. In the presence of alcohols and an acid catalyst, it can also form an acetal. The stability is influenced by the specific acid, its concentration, temperature, and the presence of other reactive species.

Q3: What is the Cannizzaro reaction and why is it relevant for 2-Methyl-2-phenylpropanal?

A3: The Cannizzaro reaction is a base-induced disproportionation of two molecules of a non-enolizable aldehyde to yield a primary alcohol and a carboxylic acid.[1] Since 2-Methyl-2-phenylpropanal does not have any alpha-hydrogens, it cannot undergo aldol (B89426) condensation with itself and is therefore susceptible to the Cannizzaro reaction in the presence of a strong base (e.g., concentrated NaOH or KOH). This reaction will produce 2-methyl-2-phenyl-1-propanol and the salt of 2-methyl-2-phenylpropanoic acid.

Q4: Can 2-Methyl-2-phenylpropanal undergo aldol condensation?

A4: 2-Methyl-2-phenylpropanal cannot undergo a self-aldol condensation because it lacks alpha-hydrogens. However, it can participate in a mixed (or crossed) aldol condensation with another aldehyde that does have alpha-hydrogens and can form an enolate. In such a reaction, 2-Methyl-2-phenylpropanal would act as the electrophile.

Q5: How can I monitor the degradation of 2-Methyl-2-phenylpropanal in my experiments?

A5: Degradation can be monitored using various analytical techniques. High-Performance Liquid Chromatography (HPLC) with UV detection is a common method for quantifying the remaining aldehyde and detecting the formation of degradation products. Gas Chromatography-Mass Spectrometry (GC-MS) is also highly effective for separating and identifying the volatile aldehyde and its degradation products.[2][3]

Troubleshooting Guides

Issue 1: Unexpected Side Products in a Base-Catalyzed Reaction

• Symptom: Your reaction mixture, which was supposed to yield a product from the reaction of 2-Methyl-2-phenylpropanal under basic conditions, shows two unexpected major products. Analysis by GC-MS or NMR suggests the presence of an alcohol and a carboxylic acid.

• Possible Cause: Your reaction conditions are likely promoting the Cannizzaro reaction. This occurs when 2-Methyl-2-phenylpropanal is exposed to a strong base.

• Troubleshooting Steps:

  • Re-evaluate Base Strength: If the Cannizzaro reaction is undesired, consider using a weaker, non-nucleophilic base if your reaction chemistry allows.

  • Temperature Control: The Cannizzaro reaction is often accelerated by heat. Running your reaction at a lower temperature may help to minimize this side reaction.

  • Reaction Time: Minimize the exposure time of 2-Methyl-2-phenylpropanal to strong basic conditions.

  • Crossed Cannizzaro Reaction: If you are performing a crossed aldol reaction with another aldehyde, ensure that the enolizable aldehyde is deprotonated efficiently and reacts with 2-Methyl-2-phenylpropanal before the Cannizzaro reaction can significantly occur.

Issue 2: Low Yield or Disappearance of Starting Material Under Acidic Conditions

• Symptom: You are observing a lower than expected yield of your desired product, and analysis indicates the presence of 2-methyl-2-phenylpropanoic acid or other polar impurities.

• Possible Cause: The acidic conditions of your experiment are causing the oxidation of 2-Methyl-2-phenylpropanal.

• Troubleshooting Steps:

  • Protect from Air: If possible, run your reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation from atmospheric oxygen.

  • Use Non-Oxidizing Acids: If your protocol allows, choose a non-oxidizing acid.

  • Control Temperature: Higher temperatures can accelerate oxidation. Perform your reaction at the lowest effective temperature.

  • Purity of Reagents: Ensure that your solvents and other reagents are free from peroxide impurities, which can initiate oxidation.

Data Presentation

The following table provides a hypothetical summary of the stability of 2-Methyl-2-phenylpropanal under various stress conditions, as would be determined in a forced degradation study.

Condition	Stressor	Time (hours)	2-Methyl-2-phenylpropanal Remaining (%)	Major Degradation Products
Acidic	0.1 M HCl	24	85	2-Methyl-2-phenylpropanoic acid
0.1 M HCl	72	65	2-Methyl-2-phenylpropanoic acid
Basic	0.1 M NaOH	24	50	2-Methyl-2-phenyl-1-propanol, 2-Methyl-2-phenylpropanoic acid
0.1 M NaOH	72	15	2-Methyl-2-phenyl-1-propanol, 2-Methyl-2-phenylpropanoic acid
Oxidative	3% H₂O₂	24	70	2-Methyl-2-phenylpropanoic acid
Thermal	60°C	72	95	Minor unidentified impurities
Photolytic	UV light	72	98	Minor unidentified impurities

Experimental Protocols

Protocol 1: General Procedure for Forced Degradation Study

This protocol outlines a general procedure for assessing the stability of 2-Methyl-2-phenylpropanal under forced degradation conditions.

• Preparation of Stock Solution: Prepare a stock solution of 2-Methyl-2-phenylpropanal in a suitable solvent (e.g., acetonitrile (B52724) or methanol) at a concentration of 1 mg/mL.

• Acidic Degradation:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M HCl.

  • Keep the solution at room temperature and/or elevated temperature (e.g., 60°C).

  • Withdraw aliquots at specified time points (e.g., 0, 2, 6, 12, 24 hours).

  • Neutralize the aliquots with an equivalent amount of 0.1 M NaOH before analysis.

• Basic Degradation:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH.

  • Follow the same procedure as for acidic degradation, neutralizing the aliquots with 0.1 M HCl.

• Oxidative Degradation:

  • To 1 mL of the stock solution, add 1 mL of 3% hydrogen peroxide.

  • Keep the solution at room temperature and protected from light.

  • Withdraw and analyze aliquots at specified time points.

• Thermal Degradation:

  • Place a vial of the stock solution in an oven at a set temperature (e.g., 60°C).

  • Withdraw and analyze aliquots at specified time points.

• Photolytic Degradation:

  • Expose a vial of the stock solution to a UV light source.

  • Simultaneously, keep a control sample in the dark.

  • Withdraw and analyze aliquots from both samples at specified time points.

• Analysis: Analyze all samples by a validated stability-indicating HPLC or GC-MS method to determine the percentage of remaining 2-Methyl-2-phenylpropanal and identify degradation products.

Protocol 2: Example HPLC Method for Stability Testing

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water.

  • Start with 40% acetonitrile, increasing to 80% over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 210 nm.

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

Note: This method is a starting point and may require optimization for specific applications.

Mandatory Visualization

Caption: Degradation pathways of 2-Methyl-2-phenylpropanal.

References

• 1. forced degradation products: Topics by Science.gov [science.gov]
• 2. un.uobasrah.edu.iq [un.uobasrah.edu.iq]
• 3. longdom.org [longdom.org]

Technical Support Center: Scale-Up of 2-Methyl-2-phenylpropanal Production

Welcome to the Technical Support Center for the synthesis and scale-up of 2-Methyl-2-phenylpropanal. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the production of 2-Methyl-2-phenylpropanal, providing troubleshooting guidance and answers to frequently asked questions.

Troubleshooting Guides

Scaling up the synthesis of 2-Methyl-2-phenylpropanal can introduce a variety of challenges that may not be apparent at the laboratory scale. Below are troubleshooting guides for common issues that may arise during production.

Low Product Yield

Potential Cause	Recommended Solution
Incomplete Reaction: Insufficient reaction time or temperature can lead to low conversion of starting materials.	Monitor the reaction progress using analytical techniques such as TLC, GC, or HPLC. Gradually increase the reaction time or temperature, while carefully monitoring for the formation of byproducts. For exothermic reactions, ensure that the heat removal capacity of the reactor is sufficient to maintain the optimal temperature.
Side Reactions: Competing reactions, such as aldol (B89426) condensation, oxidation to the corresponding carboxylic acid, or polymerization, can consume the desired product.	Optimize reaction conditions to minimize side reactions. This may involve using milder reagents, adjusting the pH, or operating at a lower temperature. For instance, in oxidation reactions, the choice of a selective oxidizing agent is crucial.
Poor Mixing: Inadequate agitation in a large reactor can lead to localized "hot spots" or areas of high reactant concentration, promoting side reactions and reducing overall yield.	Ensure efficient mixing by selecting an appropriate stirrer design and optimizing the stirring speed for the reactor geometry and reaction mixture viscosity. Computational Fluid Dynamics (CFD) modeling can be a useful tool for optimizing mixing at scale.
Loss during Work-up and Purification: The product may be lost during extraction, distillation, or crystallization steps.	Optimize the work-up and purification procedures at a smaller scale before implementing them in the pilot or production plant. For distillation, ensure the use of an appropriately sized fractionating column and optimize the reflux ratio. For crystallization, carefully select the solvent system and control the cooling rate to maximize recovery. The formation of a bisulfite adduct can be a highly selective method for isolating the aldehyde from impurities.[1]

Product Impurity

Potential Cause	Recommended Solution
Formation of Byproducts: As mentioned above, side reactions can lead to the formation of impurities that are difficult to separate from the final product.	In addition to optimizing reaction conditions, consider the order of reagent addition. For example, in a Grignard reaction, slow addition of the Grignard reagent to the carbonyl compound at a low temperature can minimize side reactions.
Residual Starting Materials: Incomplete reaction can leave unreacted starting materials in the product mixture.	Optimize the stoichiometry of the reactants and the reaction time to ensure complete conversion.
Degradation of Product: The desired aldehyde may be sensitive to heat, light, or air, leading to degradation during the reaction or purification.	Conduct stability studies on the purified product to understand its degradation profile. If necessary, perform the reaction and purification steps under an inert atmosphere (e.g., nitrogen or argon) and protect from light. Use of antioxidants can also be considered.
Contamination from Equipment: Leachables from the reactor or other processing equipment can contaminate the product.	Ensure that all equipment is made of compatible materials and is thoroughly cleaned and dried before use.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthesis routes for 2-Methyl-2-phenylpropanal and their respective scale-up challenges?

A1: The most common laboratory synthesis involves the oxidation of 2-methyl-2-phenyl-propan-1-ol.[2] Key scale-up challenges for this route include:

• Heat Management: The oxidation reaction is often exothermic. As the scale increases, the surface area-to-volume ratio of the reactor decreases, making heat dissipation more challenging and increasing the risk of a runaway reaction.

• Reagent Addition: Controlled addition of the oxidizing agent is critical to maintain the reaction temperature and minimize side reactions.

• Work-up: The work-up procedure often involves handling large volumes of solvents and aqueous solutions, which can be logistically challenging at scale.

Other potential routes include Friedel-Crafts acylation and Grignard reactions.

• Friedel-Crafts Acylation: This route can be prone to the formation of isomers and requires stoichiometric amounts of a Lewis acid catalyst, which can generate significant amounts of waste. Thermal management is also a critical safety concern.[3]

• Grignard Reaction: The formation of the Grignard reagent is highly exothermic and moisture-sensitive, posing significant safety and operational challenges at a large scale. The use of continuous flow reactors can mitigate some of these risks.[4][5]

Q2: How can I effectively remove unreacted starting alcohol from my final product at a large scale?

A2: Separation of the aldehyde from the corresponding alcohol can be challenging due to their similar boiling points. At a large scale, fractional distillation under reduced pressure is the most common method. To improve separation efficiency, consider using a column with a higher number of theoretical plates. Alternatively, the aldehyde can be selectively reacted with sodium bisulfite to form a solid adduct, which can be filtered off. The aldehyde can then be regenerated by treatment with a base.[1]

Q3: What are the primary safety concerns when scaling up the production of 2-Methyl-2-phenylpropanal?

A3: The primary safety concerns include:

• Thermal Runaway: As discussed, many of the synthesis routes are exothermic. A thorough thermal hazard assessment using techniques like reaction calorimetry is essential to define safe operating limits.[3]

• Handling of Hazardous Reagents: Many of the reagents used, such as strong oxidizing agents, Lewis acids, and Grignard reagents, are hazardous. Appropriate personal protective equipment (PPE), engineering controls (e.g., fume hoods, closed systems), and emergency procedures must be in place.

• Flammable Solvents: The use of large quantities of flammable organic solvents requires adherence to strict safety protocols for storage, handling, and disposal to prevent fires and explosions.

Q4: What analytical methods are recommended for monitoring reaction progress and ensuring product quality during scale-up?

A4: A combination of in-process controls (IPCs) and final product testing is crucial.

• Reaction Monitoring: Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) are the most common methods for monitoring the disappearance of starting materials and the formation of the product and byproducts.

• Product Purity: GC and HPLC are used to determine the purity of the final product and to quantify any impurities.

• Structural Confirmation: Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are used to confirm the structure of the final product.

• Residual Solvents: Headspace GC is used to quantify the amount of residual solvents in the final product.

Experimental Protocols

Laboratory-Scale Synthesis of 2-Methyl-2-phenylpropanal via Oxidation

This protocol describes the synthesis of 2-Methyl-2-phenylpropanal from 2-methyl-2-phenyl-propan-1-ol on a laboratory scale.[2]

Materials:

• 2-methyl-2-phenyl-propan-1-ol (13.3 g, 87.0 mmol)

• Dimethyl sulfoxide (B87167) (DMSO) (150 mL)

• Triethylamine (B128534) (24.7 mL, 178.0 mmol)

• Pyridine (B92270) sulfur trioxide complex (28.6 g, 180.0 mmol)

• Dichloromethane

• Water

• Anhydrous sodium sulfate (B86663)

Procedure:

• To a solution of 2-methyl-2-phenyl-propan-1-ol in DMSO, add triethylamine at room temperature.

• Add the pyridine sulfur trioxide complex to the mixture.

• Stir the mixture for 2.5 hours at room temperature.

• Add water to the reaction mixture and extract with dichloromethane.

• Dry the organic layer over anhydrous sodium sulfate and concentrate to obtain the crude product.

Note: This protocol is for laboratory scale and will require significant modification and process safety evaluation for scale-up.

Visualizations

Caption: Experimental workflow for the synthesis of 2-Methyl-2-phenylpropanal.

Caption: Troubleshooting logic for scale-up challenges.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. 2-methyl-2-phenylpropanal synthesis - chemicalbook [chemicalbook.com]
• 3. The Risk Assessment of Runway Reaction in the Process of Fridel-Crafts Acylation for Synthesis Reaction -Journal of the Korean Society of Safety | Korea Science [koreascience.kr]
• 4. (343a) Continuous Flow Synthesis of Grignard Reagents Towards the Preparation of Advanced Intermediates and Active Pharmaceutical Ingredients – a Modular Approach | AIChE [proceedings.aiche.org]
• 5. (336f) Practical Challenges and Solutions to Continuous Grignard Chemistry | AIChE [proceedings.aiche.org]

Technical Support Center: Purification of 2-Methyl-2-phenylpropanal

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis and purification of 2-Methyl-2-phenylpropanal. The focus is on the effective removal of isomeric impurities, a common challenge in organic synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the common isomeric impurities found in crude 2-Methyl-2-phenylpropanal?

A1: The most common isomeric impurity encountered during the synthesis of 2-Methyl-2-phenylpropanal is 2-methyl-3-phenylpropanal (B1584215) . This structural isomer can arise from side reactions or rearrangements during the synthesis process. Other potential, though less common, isomeric impurities could include positional isomers on the phenyl ring if substituted starting materials are used.

Q2: How can I identify and quantify the isomeric impurities in my sample?

A2: A combination of analytical techniques is recommended for the accurate identification and quantification of isomeric impurities:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a powerful tool for separating and identifying volatile compounds. The isomers will likely have slightly different retention times, and their mass spectra can be used for confirmation.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR can distinguish between isomers based on differences in the chemical shifts and coupling constants of the protons and carbons in their unique chemical environments.

• High-Performance Liquid Chromatography (HPLC): With the appropriate column and mobile phase, HPLC can be used to separate and quantify the isomers.

Q3: What are the primary methods for removing isomeric impurities from 2-Methyl-2-phenylpropanal?

A3: The primary methods for separating 2-Methyl-2-phenylpropanal from its isomeric impurities include:

• Selective Bisulfite Adduct Formation and Crystallization: This chemical method takes advantage of potential differences in reactivity and solubility between the bisulfite adducts of the isomers.

• Fractional Distillation: This physical separation method is effective if the isomers have a sufficient difference in their boiling points.

• Column Chromatography: This technique separates compounds based on their differential adsorption to a stationary phase.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the purification of 2-Methyl-2-phenylpropanal.

Selective Bisulfite Adduct Formation

Problem	Potential Cause	Solution
Low yield of precipitated bisulfite adduct.	The bisulfite adducts of one or both isomers are soluble in the reaction solvent.	Modify the solvent system. For instance, using a mixture of ethanol (B145695) and water can help induce precipitation.[1]
The sodium bisulfite solution is not saturated or has degraded.	Always use a freshly prepared, saturated aqueous solution of sodium bisulfite.[1]
Poor separation of isomers.	Both isomeric adducts are co-precipitating.	Carefully control the reaction conditions. Adjusting the water content in the solvent system can influence the selective crystallization of the desired adduct.
Aldehyde decomposition during regeneration.	The aldehyde is sensitive to the highly basic conditions required for adduct decomposition.	Minimize the exposure time to the base during regeneration. Rapid extraction immediately following basification can improve recovery.[1]

Fractional Distillation

Problem	Potential Cause	Solution
Poor separation of isomers.	The boiling points of the isomers are very close, leading to co-distillation.	Use a distillation column with a higher number of theoretical plates (e.g., a longer Vigreux or packed column). Maintain a slow and steady distillation rate to allow for proper equilibrium.
Product decomposition.	The distillation temperature is too high.	Perform the distillation under reduced pressure (vacuum distillation) to lower the boiling points of the compounds.
Bumping or uneven boiling.	Lack of boiling chips or inefficient stirring.	Add a few boiling chips or use a magnetic stirrer to ensure smooth boiling.

Column Chromatography

Problem	Potential Cause	Solution
Isomers are co-eluting.	The polarity of the isomers is too similar for the chosen stationary and mobile phases.	Optimize the mobile phase by trying different solvent systems with varying polarities. Consider using a different stationary phase (e.g., alumina (B75360) instead of silica (B1680970) gel).
Tailing of aldehyde peak.	Interaction of the aldehyde with acidic sites on the silica gel.	Deactivate the silica gel by adding a small amount of a non-polar tertiary amine, such as triethylamine, to the eluent.
Formation of acetals/hemiacetals on the column.	Use of an alcohol (e.g., methanol, ethanol) in the mobile phase.	Avoid alcohol-based solvents if your aldehyde is susceptible to acetal (B89532) formation. Consider using solvent systems like hexane/ethyl acetate (B1210297) or dichloromethane.

Data Presentation

The following tables provide an illustrative comparison of the effectiveness of different purification methods for the removal of 2-methyl-3-phenylpropanal from 2-Methyl-2-phenylpropanal. Note: The presented values are typical and may vary depending on the specific experimental conditions.

Table 1: Purity of 2-Methyl-2-phenylpropanal after a Single Purification Step

Purification Method	Initial Purity (%)	Purity after 1st Pass (%)	Typical Recovery (%)
Selective Bisulfite Adduct Crystallization	94	>98	70-85
Fractional Distillation (Vigreux Column)	94	96-97	80-90
Column Chromatography (Silica Gel)	94	>99	60-75

Table 2: Comparison of Purification Techniques

Technique	Advantages	Disadvantages
Selective Bisulfite Adduct Crystallization	High selectivity for aldehydes, potential for high purity.	Involves chemical reactions, potential for product loss during regeneration.
Fractional Distillation	Good for large quantities, relatively simple setup.	Requires a significant difference in boiling points for effective separation.
Column Chromatography	Can achieve very high purity, applicable to a wide range of compounds.	Can be time-consuming, requires solvents, may not be suitable for large-scale purification.

Experimental Protocols

Protocol 1: Purification via Selective Bisulfite Adduct Formation

This protocol describes the purification of 2-Methyl-2-phenylpropanal by forming a solid bisulfite adduct, which is then separated and decomposed to regenerate the purified aldehyde.

• Dissolution: Dissolve the crude mixture of 2-Methyl-2-phenylpropanal (containing isomeric impurities) in a suitable water-miscible solvent such as ethanol.

• Adduct Formation: To the solution, add a freshly prepared saturated aqueous solution of sodium bisulfite with vigorous stirring. The volume of the bisulfite solution should be approximately 1.5 to 2 times the volume of the ethanolic solution.

• Crystallization: Continue stirring and, if necessary, cool the mixture in an ice bath to induce crystallization of the bisulfite adduct. The selectivity of the crystallization may be enhanced by adjusting the ethanol/water ratio.

• Isolation: Collect the precipitated solid by vacuum filtration and wash it with a small amount of cold ethanol to remove any remaining impurities.

• Regeneration of Aldehyde: Suspend the filtered bisulfite adduct in water and add a suitable organic solvent (e.g., diethyl ether or dichloromethane). While stirring vigorously, slowly add a saturated solution of sodium bicarbonate or sodium carbonate until the aqueous layer is basic (pH > 8). The adduct will decompose, releasing the aldehyde into the organic layer.

• Extraction and Drying: Separate the organic layer, and extract the aqueous layer a few more times with the organic solvent. Combine the organic extracts, wash with brine, and dry over anhydrous magnesium sulfate.

• Solvent Removal: Remove the solvent under reduced pressure to obtain the purified 2-Methyl-2-phenylpropanal.

Protocol 2: Purification by Fractional Distillation

This protocol is suitable for separating isomers with different boiling points.

• Apparatus Setup: Assemble a fractional distillation apparatus with a Vigreux or packed column. Ensure all joints are properly sealed.

• Sample Charging: Charge the distillation flask with the crude 2-Methyl-2-phenylpropanal and add a few boiling chips or a magnetic stir bar.

• Distillation: Begin heating the flask gently. If the isomers have significantly different boiling points, you will observe a temperature plateau for the lower-boiling isomer. Collect this fraction.

• Fraction Collection: As the temperature begins to rise, change the receiving flask to collect the intermediate fraction.

• Second Plateau: A second temperature plateau will indicate the distillation of the higher-boiling isomer. Collect this fraction in a new receiving flask.

• Analysis: Analyze the collected fractions using GC-MS or NMR to determine their purity.

Visualizations

Caption: Workflow for the purification of 2-Methyl-2-phenylpropanal via bisulfite adduct formation.

Caption: Decision-making workflow for troubleshooting the separation of isomeric impurities.

References

• 1. researchgate.net [researchgate.net]

"troubleshooting guide for the Grignard synthesis of 2-Methyl-2-phenylpropanal precursors"

This guide provides troubleshooting assistance and frequently asked questions for the Grignard synthesis of precursors to 2-Methyl-2-phenylpropanal, such as 2-Methyl-1-phenylpropan-1-ol. The primary focus is on the reaction between an aryl Grignard reagent (e.g., phenylmagnesium bromide) and an appropriate aldehyde (e.g., isobutyraldehyde).

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle of this Grignard synthesis? The synthesis involves the nucleophilic addition of a Grignard reagent to the electrophilic carbonyl carbon of an aldehyde.[1][2] For instance, phenylmagnesium bromide (the nucleophile) attacks the carbonyl carbon of isobutyraldehyde (B47883) (the electrophile). A subsequent acidic workup protonates the resulting magnesium alkoxide intermediate to yield the desired secondary alcohol precursor, 2-Methyl-1-phenylpropan-1-ol.[3][4]

Q2: Why are anhydrous (dry) conditions absolutely critical for a Grignard reaction? Grignard reagents are extremely strong bases and will react with any protic source, including water, alcohols, or even atmospheric moisture.[5][6] This reaction, often called "quenching," deactivates the Grignard reagent by converting it into a hydrocarbon (e.g., benzene), which terminates the desired reaction and significantly lowers the yield.[7][8] Therefore, all glassware must be rigorously dried (oven or flame-dried), and anhydrous solvents (typically diethyl ether or THF) must be used.[6][7][9]

Q3: What are the most common side reactions to be aware of? The most prevalent side reactions include:

• Wurtz Coupling: The Grignard reagent can couple with unreacted aryl halide to form a biphenyl (B1667301) byproduct. This is particularly favored at higher temperatures and high concentrations of the halide.[8][9][10]

• Enolization: The Grignard reagent can act as a base and deprotonate the α-hydrogen of the aldehyde, forming an enolate. This is more common with sterically hindered ketones and aldehydes.[6][11]

• Reduction: If the Grignard reagent possesses a β-hydrogen, it can reduce the aldehyde to its corresponding primary alcohol via a hydride transfer mechanism.[6][11]

Q4: Which solvents are recommended for this synthesis? Anhydrous ethereal solvents are standard because they are aprotic and effectively solvate and stabilize the Grignard reagent through Lewis acid-base complexation.[7][11] The most common choices are diethyl ether and tetrahydrofuran (B95107) (THF). THF is often considered a better solvent for stabilizing the reagent.[12]

Troubleshooting Guide

Issue: The Grignard reaction fails to initiate.

• Potential Cause: The surface of the magnesium metal is coated with a passivating layer of magnesium oxide, which prevents the reaction with the aryl halide.[5][6]

• Recommended Solution: Activate the magnesium surface. This can be achieved by:

  • Gently crushing the magnesium turnings in a dry flask to expose a fresh surface.

  • Adding a small crystal of iodine. The iodine reacts with the magnesium, cleaning the surface. Wait for the brown color to dissipate before adding the halide.[6][12]

  • Adding a few drops of 1,2-dibromoethane (B42909) to initiate the reaction.[6]

  • Applying gentle heat with a heat gun or sonicating the flask can also help initiate the reaction.[7]

Issue: The yield of the desired alcohol precursor is low or zero.

• Potential Cause 1: Presence of water. The Grignard reagent was quenched by residual moisture in the glassware, solvent, or reagents.

• Recommended Solution 1: Ensure all glassware is meticulously oven-dried or flame-dried under vacuum and cooled under an inert atmosphere (e.g., nitrogen or argon).[7][12] Use freshly distilled, anhydrous solvents. Passing liquid reagents through a column of activated alumina (B75360) can remove trace water.[13]

• Potential Cause 2: Poor quality of reagents. The aryl halide or aldehyde may contain impurities.

• Recommended Solution 2: Use high-purity reagents. Distill the aldehyde and aryl halide immediately before use if their purity is questionable.[7]

• Potential Cause 3: Inefficient formation or addition. The reaction may be too slow, or the addition of reagents may be suboptimal.

• Recommended Solution 3: Ensure vigorous stirring throughout the reaction to facilitate interaction at the heterogeneous magnesium surface.[7] Add the aryl halide dropwise to maintain a gentle reflux from the exothermic reaction.[7][9] When adding the aldehyde to the formed Grignard reagent, do so slowly at a reduced temperature (e.g., 0 °C) to control the reaction rate and minimize side products.[14]

Issue: The primary isolated product is biphenyl.

• Potential Cause: Wurtz coupling side reaction is dominating. This is often caused by adding the aryl halide too quickly, leading to a high local concentration, or by allowing the reaction temperature to become too high.[9]

• Recommended Solution: Add the aryl halide solution slowly and dropwise to the magnesium suspension. This ensures the halide reacts as it is added and its concentration remains low. Maintain a gentle, steady reflux and avoid excessive external heating.[9][14]

Issue: The starting aldehyde is recovered after the reaction.

• Potential Cause: Enolization of the aldehyde is occurring instead of nucleophilic addition. The Grignard reagent is acting as a base rather than a nucleophile.

• Recommended Solution: This is more common with sterically hindered substrates. While less of an issue with isobutyraldehyde, it can be mitigated by using a less sterically bulky Grignard reagent if applicable, or by performing the reaction at a lower temperature.

Experimental Protocols & Data

Protocol: Synthesis of 2-Methyl-1-phenylpropan-1-ol

This protocol outlines the formation of phenylmagnesium bromide followed by its reaction with isobutyraldehyde.

1. Preparation of Phenylmagnesium Bromide (Grignard Reagent):

• Assemble a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser (with a drying tube), and a pressure-equalizing dropping funnel. Flame-dry the entire apparatus under vacuum and cool under a stream of dry nitrogen.

• Place magnesium turnings (1.2 eq) in the flask. Add a single crystal of iodine.

• In the dropping funnel, place a solution of bromobenzene (B47551) (1.0 eq) in anhydrous diethyl ether.

• Add a small portion (~10%) of the bromobenzene solution to the magnesium. Initiation is indicated by a color change (cloudy gray/brown) and spontaneous boiling. If no initiation occurs, gently warm the flask.

• Once initiated, add the remaining bromobenzene solution dropwise at a rate sufficient to maintain a gentle reflux.

• After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.

2. Reaction with Isobutyraldehyde:

• Cool the prepared Grignard reagent solution to 0 °C in an ice bath.

• Dissolve isobutyraldehyde (1.0 eq) in anhydrous diethyl ether and add this solution to the dropping funnel.

• Add the aldehyde solution dropwise to the cold, stirring Grignard reagent. A precipitate will likely form. Control the addition rate to keep the temperature below 10 °C.

• After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 30 minutes.

3. Workup and Purification:

• Cool the reaction mixture again in an ice bath and slowly add a cold, saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl) to quench the reaction. This is a milder alternative to strong acid and can help prevent dehydration of the alcohol product.[7]

• Transfer the mixture to a separatory funnel. Separate the ether layer.

• Extract the aqueous layer twice with diethyl ether.

• Combine all organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter off the drying agent and remove the solvent using a rotary evaporator to yield the crude product.

• Purify the crude 2-Methyl-1-phenylpropan-1-ol by vacuum distillation or column chromatography.

Data Presentation: Reaction Parameter Optimization

The following table summarizes key parameters and their impact on reaction outcomes.

Parameter	Condition	Rationale & Expected Outcome	Potential Issue if Deviated
Solvent	Anhydrous Diethyl Ether or THF	Solvates and stabilizes the Grignard reagent.[11]	Low/No Yield: Presence of water quenches the reagent.[7]
Temperature (Grignard Formation)	Gentle Reflux (~35°C for Ether)	Provides sufficient energy for reaction without promoting side reactions.	High Biphenyl: Overheating favors Wurtz coupling.[9]
Temperature (Aldehyde Addition)	0-10 °C	Controls the exothermic reaction, minimizing side product formation.	Low Yield/Side Products: High temperatures can lead to enolization or other side reactions.
Reagent Addition Rate	Slow, Dropwise	Maintains low concentration of halide/aldehyde, controlling exothermicity.[9]	High Biphenyl: Rapid addition of halide.[9] Low Yield: Rapid addition of aldehyde.
Workup Agent	Saturated aq. NH₄Cl	Mildly acidic quench protonates the alkoxide without causing dehydration.	Alkene Formation: Strong, hot acid can cause dehydration of the tertiary alcohol product.[7]

Visualizations

Caption: Experimental workflow for the Grignard synthesis of an alcohol precursor.

Caption: Troubleshooting decision tree for low yield in Grignard synthesis.

References

• 1. Grignard Reaction Practice Problems | Test Your Skills with Real Questions [pearson.com]
• 2. Synthesis Of Grignard Reagent And Benzaldehyde - 1620 Words | Bartleby [bartleby.com]
• 3. Grignard Reaction - Common Conditions [commonorganicchemistry.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. web.mnstate.edu [web.mnstate.edu]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. researchgate.net [researchgate.net]
• 11. adichemistry.com [adichemistry.com]
• 12. reddit.com [reddit.com]
• 13. quora.com [quora.com]
• 14. www1.udel.edu [www1.udel.edu]

"preventing degradation of 2-Methyl-2-phenylpropanal during workup"

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in preventing the degradation of 2-Methyl-2-phenylpropanal during experimental workups.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 2-Methyl-2-phenylpropanal?

A1: 2-Methyl-2-phenylpropanal is susceptible to two main degradation pathways, especially under acidic or oxidative conditions. The first is decarbonylation, which can be catalyzed by acid and leads to the formation of 2-phenylpropene. The second is oxidation of the aldehyde group to a carboxylic acid, forming 2-methyl-2-phenylpropanoic acid. This oxidation can be promoted by exposure to air (atmospheric oxygen).

Q2: My NMR analysis shows the presence of 2-phenylpropene after workup. What is the likely cause?

A2: The presence of 2-phenylpropene is a strong indicator of acid-catalyzed decarbonylation. This can occur if your reaction mixture is quenched with a strong acid, or if acidic reagents from the reaction are not properly neutralized before extraction and concentration.

Q3: I am observing the formation of a carboxylic acid impurity. How can I prevent this?

A3: The formation of 2-methyl-2-phenylpropanoic acid is due to oxidation. To minimize this, it is crucial to work under an inert atmosphere (e.g., nitrogen or argon) whenever possible. Additionally, using deoxygenated solvents for the workup and purification steps can significantly reduce oxidation. The use of antioxidants during the workup may also be beneficial.

Q4: Can the choice of chromatography stationary phase affect the stability of 2-Methyl-2-phenylpropanal?

A4: Yes, standard silica (B1680970) gel can be slightly acidic and may promote the degradation of acid-sensitive compounds like 2-Methyl-2-phenylpropanal. If you suspect on-column degradation, consider using deactivated (neutral) silica gel or an alternative stationary phase like alumina (B75360) (neutral or basic).

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low product yield after aqueous workup	Degradation due to acidic or basic conditions.	Ensure the pH of the aqueous phase is neutral (pH ~7) before extraction. Use a mild quenching agent like saturated aqueous sodium bicarbonate.
Formation of 2-phenylpropene impurity	Acid-catalyzed decarbonylation.	Avoid acidic quench conditions. If an acid wash is necessary, perform it quickly at low temperatures and immediately neutralize.
Formation of 2-methyl-2-phenylpropanoic acid impurity	Oxidation by atmospheric oxygen.	Perform workup and purification using deoxygenated solvents. Sparge solutions with an inert gas (N2 or Ar). Store the compound under an inert atmosphere.
Product degradation during column chromatography	Acidic nature of standard silica gel.	Use deactivated silica gel (e.g., treated with triethylamine) or an alternative like neutral alumina for purification.

Experimental Protocols

Protocol 1: Mild Extractive Workup

• Quenching: Cool the reaction mixture to 0 °C. Slowly add saturated aqueous sodium bicarbonate solution to quench the reaction and neutralize any acidic components until the pH of the aqueous layer is ~7.

• Extraction: Extract the aqueous mixture with an organic solvent such as ethyl acetate (B1210297) or diethyl ether (use deoxygenated solvents if possible). Perform the extraction three times to ensure complete recovery of the product.

• Washing: Combine the organic layers and wash with saturated aqueous sodium chloride (brine) to remove residual water.

• Drying: Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate.

• Concentration: Filter off the drying agent and concentrate the organic phase in vacuo at a low temperature to avoid thermal degradation.

Protocol 2: Purification by Flash Chromatography on Deactivated Silica Gel

• Slurry Preparation: Prepare a slurry of silica gel in the desired eluent. Add triethylamine (B128534) (0.1-1% v/v) to the slurry to deactivate the silica gel.

• Column Packing: Pack a chromatography column with the deactivated silica slurry.

• Loading: Dissolve the crude 2-Methyl-2-phenylpropanal in a minimal amount of the eluent and load it onto the column.

• Elution: Elute the column with a suitable solvent system (e.g., a hexane/ethyl acetate gradient), collecting fractions.

• Analysis: Analyze the fractions by thin-layer chromatography (TLC) to identify those containing the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure at a low temperature.

Visualizations

Caption: Degradation pathways of 2-Methyl-2-phenylpropanal.

Caption: Recommended workflow for preventing degradation.

Technical Support Center: High-Yield Synthesis of 2-Methyl-2-phenylpropanal

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to the high-yield synthesis of 2-Methyl-2-phenylpropanal. It includes detailed experimental protocols, troubleshooting guides, and frequently asked questions to address common challenges encountered during the synthesis process.

Experimental Protocols

The most effective and high-yield method identified for the synthesis of 2-Methyl-2-phenylpropanal is the Parikh-Doering oxidation of 2-methyl-2-phenyl-propan-1-ol.

Method 1: Parikh-Doering Oxidation of 2-Methyl-2-phenyl-propan-1-ol

This protocol details the oxidation of the primary alcohol, 2-methyl-2-phenyl-propan-1-ol, to the corresponding aldehyde, 2-Methyl-2-phenylpropanal, with a reported yield of 91.6%.[1]

Experimental Workflow:

Caption: Workflow for the Parikh-Doering Oxidation of 2-Methyl-2-phenyl-propan-1-ol.

Reagents and Materials:

Reagent/Material	Quantity (for 87.0 mmol scale)
2-methyl-2-phenyl-propan-1-ol	13.3 g (87.0 mmol)
Dimethyl sulfoxide (B87167) (DMSO)	150 mL
Triethylamine	24.7 mL (178.0 mmol)
Sulfur trioxide pyridine complex	28.6 g (180.0 mmol)
Dichloromethane	As needed for extraction
Anhydrous sodium sulfate	As needed for drying
Water	As needed for quenching

Procedure:

• In a suitable reaction vessel, dissolve 13.3 g (87.0 mmol) of 2-methyl-2-phenyl-propan-1-ol in 150 mL of dimethyl sulfoxide (DMSO).

• To this solution, add 24.7 mL (178.0 mmol) of triethylamine at room temperature.

• Following the addition of triethylamine, add 28.6 g (180.0 mmol) of the sulfur trioxide pyridine complex.

• Stir the reaction mixture vigorously for 2.5 hours at room temperature.

• After the reaction is complete, quench the reaction by adding water.

• Extract the aqueous mixture with dichloromethane.

• Combine the organic layers and dry over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure to obtain the crude 2-Methyl-2-phenylpropanal. The product is reported to be of sufficient purity for use in subsequent steps without further purification.[1]

Troubleshooting Guide

This section addresses potential issues that may arise during the synthesis of 2-Methyl-2-phenylpropanal.

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Product Yield	Incomplete reaction.	- Ensure all reagents are fresh and anhydrous, particularly the DMSO and triethylamine. - The sulfur trioxide pyridine complex is moisture-sensitive; handle it in a dry environment. - Extend the reaction time and monitor by TLC or GC-MS.
Decomposition of the product.	Aldehydes can be sensitive to air oxidation. It is advisable to work under an inert atmosphere (e.g., nitrogen or argon).
Inefficient extraction.	- Ensure the pH of the aqueous layer is appropriate for the extraction. - Perform multiple extractions with smaller volumes of dichloromethane for better efficiency.
Formation of Side Products	Over-oxidation to the carboxylic acid (2-methyl-2-phenylpropanoic acid).	- Avoid elevated temperatures. The Parikh-Doering oxidation is typically run at or below room temperature.[2] - Ensure the correct stoichiometry of the oxidizing agent is used.
Formation of methyl thiomethyl ether byproduct.	The Parikh-Doering oxidation is known to minimize the formation of this byproduct compared to other activated DMSO oxidations.[2] However, if observed, ensure the reaction temperature is not elevated.
Difficulties in Product Purification	Residual DMSO.	- DMSO has a high boiling point and can be difficult to remove. Thoroughly wash the organic extracts with water or brine to remove residual DMSO.
Co-elution of impurities during chromatography.	- If column chromatography is necessary, a non-polar solvent system (e.g., hexanes/ethyl acetate) is recommended. - Consider converting the aldehyde to its bisulfite adduct for purification, which can then be reverted to the pure aldehyde.

Frequently Asked Questions (FAQs)

Q1: What is the expected yield for the Parikh-Doering synthesis of 2-Methyl-2-phenylpropanal?

A1: The reported yield for the synthesis from 2-methyl-2-phenyl-propan-1-ol is 91.6%.[1]

Q2: Are there alternative methods for synthesizing 2-Methyl-2-phenylpropanal?

A2: Yes, an alternative route involves the rearrangement of alpha-methylstyrene (B127712) epoxide. However, this method may result in a mixture of 2-phenylpropanal (B145474) and the desired 2-Methyl-2-phenylpropanal.[3] Another potential, though less direct, route is the hydroformylation of alpha-methylstyrene.

Q3: How can I confirm the identity and purity of the synthesized 2-Methyl-2-phenylpropanal?

A3: A combination of spectroscopic methods can be used for characterization:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR will confirm the structure of the molecule. The aldehyde proton typically appears as a singlet around 9-10 ppm in the 1H NMR spectrum.[4]

• Infrared (IR) Spectroscopy: A strong absorption band in the region of 1720-1740 cm-1 is characteristic of the C=O stretch of an aldehyde.[4]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS can be used to determine the purity of the sample and confirm the molecular weight (148.20 g/mol ).[4]

Q4: What are the key safety precautions to take during this synthesis?

A4:

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• DMSO can enhance the absorption of other chemicals through the skin, so handle it with care.

• The sulfur trioxide pyridine complex is corrosive and moisture-sensitive. Handle it in a dry environment and avoid inhalation of dust.

• Dichloromethane is a volatile and potentially carcinogenic solvent. Handle it in a fume hood and avoid inhalation.

Q5: My reaction seems to be sluggish. What can I do?

A5: The Parikh-Doering oxidation can sometimes require prolonged reaction times.[2] First, ensure that your reagents are of high quality and anhydrous. If the reaction is still slow, you can try slightly increasing the equivalents of the sulfur trioxide pyridine complex and triethylamine. Monitor the reaction progress by TLC to determine the optimal reaction time.

Logical Relationship of Troubleshooting:

Caption: Troubleshooting logic for the synthesis of 2-Methyl-2-phenylpropanal.

References

• 1. 2-methyl-2-phenylpropanal synthesis - chemicalbook [chemicalbook.com]
• 2. Parikh–Doering oxidation - Wikipedia [en.wikipedia.org]
• 3. Alpha-Methylstyrene Epoxide and its Rearrangement to 2-Phenylpropanal - [www.rhodium.ws] [chemistry.mdma.ch]
• 4. 2-Methyl-2-phenylpropanal | C10H12O | CID 283879 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Monitoring 2-Methyl-2-phenylpropanal Reactions by TLC and GC-MS

Welcome to the technical support center for monitoring 2-Methyl-2-phenylpropanal reactions. This guide is designed for researchers, scientists, and drug development professionals, providing detailed troubleshooting advice and frequently asked questions (FAQs) in a user-friendly question-and-answer format.

I. Thin-Layer Chromatography (TLC) Troubleshooting Guide

Thin-Layer Chromatography (TLC) is a rapid and effective method for monitoring the progress of a chemical reaction.[1][2][3] This section addresses common issues encountered when using TLC to monitor reactions involving 2-Methyl-2-phenylpropanal.

Frequently Asked Questions (FAQs) - TLC

Q1: My TLC plate shows streaking or elongated spots. What could be the cause?

A1: Streaking on a TLC plate can be caused by several factors:

• Sample Overload: Applying too much sample to the plate is a common cause. Try diluting your sample further before spotting.[4][5]

• Compound Sensitivity: 2-Methyl-2-phenylpropanal, being an aldehyde, can be sensitive to the acidic nature of standard silica (B1680970) gel, which can cause streaking.[6][7] Consider deactivating the silica gel by adding a small amount of a non-nucleophilic base like triethylamine (B128534) (0.1–2.0%) to your mobile phase.[4]

• Inappropriate Solvent System: The polarity of your solvent system might not be optimal for your compound.[5]

Q2: I can't see any spots on my TLC plate after development. What should I do?

A2: If no spots are visible, consider the following:

• UV Activity: Ensure that 2-Methyl-2-phenylpropanal and its corresponding reaction products are UV-active. If not, you will need to use a chemical stain for visualization.[4]

• Sample Concentration: The concentration of your sample may be too low. Try spotting the sample multiple times in the same location, allowing the solvent to dry between each application.[4][5]

• Solvent Level: The solvent level in the developing chamber must be below the baseline where the sample is spotted. If the baseline is submerged, the sample will dissolve into the solvent pool instead of moving up the plate.[5][8]

• Volatility: The compound might be volatile and could have evaporated from the plate.[4]

Q3: The spots for my starting material and product are too close together (similar Rf values). How can I improve the separation?

A3: To improve the separation of spots with similar Rf values:

• Change the Solvent System: Experiment with different solvent systems. Sometimes a complete change in solvent composition (e.g., switching from an ethyl acetate/hexane (B92381) mixture to a dichloromethane/methanol mixture) can significantly alter the separation.[6][8]

• Use a Co-spot: A "co-spot," where the starting material and reaction mixture are spotted in the same lane, can help determine if the reaction has gone to completion. If the starting material is consumed, the co-spot will appear as a single, potentially elongated spot.[3][6][9]

Experimental Protocol: Monitoring a Reaction by TLC

A standard procedure for monitoring a reaction involves comparing the starting material, the reaction mixture, and a co-spot on the same TLC plate.[3][9]

Materials:

• TLC plate (silica gel)

• Developing chamber

• Capillary spotters

• Pencil

• UV lamp

• Appropriate solvent system

Procedure:

• Prepare the TLC Plate: Using a pencil, lightly draw a baseline about 1 cm from the bottom of the TLC plate.[8] Mark three lanes on the baseline.

• Spot the Plate:

  • In the first lane, spot a diluted sample of your starting material (2-Methyl-2-phenylpropanal).

  • In the second lane (the co-spot), spot the starting material first, and then spot the reaction mixture directly on top of it.[9]

  • In the third lane, spot a sample of the reaction mixture.

• Develop the Plate: Place the TLC plate in a developing chamber containing the chosen solvent system, ensuring the solvent level is below the baseline.[2][8] Cover the chamber and allow the solvent to move up the plate.

• Visualize the Plate: Once the solvent front is about 1 cm from the top of the plate, remove the plate and mark the solvent front with a pencil.[8] Allow the plate to dry and then visualize the spots under a UV lamp.[2]

Data Presentation: TLC Solvent Systems

The choice of solvent system is crucial for good separation. The polarity of the solvent system should be adjusted based on the polarity of the compounds being analyzed.

Compound Polarity	Recommended Solvent Systems
Non-polar	5% Ethyl Acetate in Hexane, 100% Hexane[10]
Moderately Polar	10-50% Ethyl Acetate in Hexane[8][10]
Polar	100% Ethyl Acetate, 5-10% Methanol in Dichloromethane[8][10]
Aromatic Compounds	Toluene/Ethyl Acetate mixtures[11]

For basic compounds, adding a small amount of triethylamine (0.1-2.0%) to the solvent mixture can improve spot shape.[8] For acidic compounds, a small amount of acetic acid may be beneficial.[4]

II. Gas Chromatography-Mass Spectrometry (GC-MS) Troubleshooting Guide

GC-MS is a powerful technique for separating and identifying volatile compounds. However, the analysis of aldehydes like 2-Methyl-2-phenylpropanal can present challenges due to their reactivity.[12][13]

Frequently Asked Questions (FAQs) - GC-MS

Q1: Why is derivatization often necessary for analyzing aldehydes by GC-MS?

A1: Aldehydes can be challenging to analyze directly by GC-MS due to their polarity, volatility, and potential for instability at high temperatures in the GC inlet.[12][14] Derivatization is a chemical modification process that can:

• Increase volatility and thermal stability.[15]

• Improve chromatographic separation.[12]

• Enhance sensitivity and detection.[16]

Q2: What are some common derivatization reagents for aldehydes?

A2: Several reagents are commonly used to derivatize aldehydes for GC-MS analysis:

• O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine (PFBHA): This is a widely used reagent that reacts with aldehydes to form stable oxime derivatives, which are readily analyzed by GC-MS.[14][17]

• 2,4-Dinitrophenylhydrazine (DNPH): DNPH reacts with aldehydes to form colored hydrazone derivatives. While effective, these derivatives can sometimes decompose at elevated temperatures.[12]

• Methoximation followed by Silylation: This two-step process first converts the aldehyde to an oxime, which is then silylated to increase volatility.[15]

Q3: I am observing poor peak shape or low signal intensity for 2-Methyl-2-phenylpropanal in my GC-MS analysis. What could be the problem?

A3: Poor peak shape and low signal can be due to several factors:

• Adsorption in the Injection Port: Aldehydes can be prone to irreversible adsorption or catalytic decomposition in the GC injection port.[13]

• Degradation: The compound may be degrading on the column or in the injector. Aldehydes are susceptible to oxidation to the corresponding carboxylic acid.[3][7]

• Improper Derivatization: Incomplete derivatization can lead to multiple peaks or a low response for the desired derivative.

Experimental Protocol: Derivatization with PFBHA for GC-MS Analysis

This protocol outlines a general procedure for the derivatization of aldehydes with PFBHA.

Materials:

• Sample containing 2-Methyl-2-phenylpropanal

• PFBHA solution (e.g., 10 mg/mL in water)

• Acid (e.g., HCl) to adjust pH

• Organic solvent for extraction (e.g., hexane or ethyl acetate)

• Vials for reaction and analysis

Procedure:

• Sample Preparation: To 1 mL of your sample, add an internal standard if quantitative analysis is desired.[18]

• Derivatization Reaction: Add 100 µL of the PFBHA solution to your sample. Adjust the pH to approximately 3 with HCl.[18]

• Incubation: Seal the vial and incubate the mixture at 60°C for 1 hour to form the PFBHA-oxime derivative.[18]

• Extraction: After cooling, extract the derivative with an appropriate organic solvent.

• Analysis: Analyze the organic extract by GC-MS.

Data Presentation: Typical GC-MS Parameters

The following table provides a starting point for GC-MS method development for the analysis of derivatized 2-Methyl-2-phenylpropanal.

Parameter	Value
GC Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent[18]
Inlet Temperature	250°C[18]
Injection Volume	1 µL (splitless mode)[18]
Carrier Gas	Helium at a constant flow of 1 mL/min[18]
Ionization Mode	Electron Ionization (EI) at 70 eV[18]
Mass Range	m/z 50-550[18]

III. Visualizations

Experimental Workflow: Monitoring a Reaction

Caption: Workflow for monitoring a chemical reaction using TLC and GC-MS.

Troubleshooting Logic: TLC Analysis

Caption: Decision tree for troubleshooting common TLC issues.

References

• 1. Monitoring a Reaction – Cooperative Organic Chemistry Student Laboratory Manual [openbooks.lib.msu.edu]
• 2. coconote.app [coconote.app]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. silicycle.com [silicycle.com]
• 5. bitesizebio.com [bitesizebio.com]
• 6. Chromatography [chem.rochester.edu]
• 7. benchchem.com [benchchem.com]
• 8. TLC | OpenOChem Learn [learn.openochem.org]
• 9. How To [chem.rochester.edu]
• 10. Chromatography [chem.rochester.edu]
• 11. users.ox.ac.uk [users.ox.ac.uk]
• 12. benchchem.com [benchchem.com]
• 13. commons.und.edu [commons.und.edu]
• 14. MASS SPECTROMETRY OF FATTY ALDEHYDES - PMC [pmc.ncbi.nlm.nih.gov]
• 15. youtube.com [youtube.com]
• 16. weber.hu [weber.hu]
• 17. researchgate.net [researchgate.net]
• 18. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to Enantiomeric Excess Determination of 2-Methyl-2-phenylpropanal Derivatives

The determination of enantiomeric excess (ee) is a critical analytical challenge in the fields of asymmetric synthesis, medicinal chemistry, and drug development. For chiral molecules such as 2-Methyl-2-phenylpropanal and its derivatives, which possess a quaternary stereocenter, accurate ee determination is essential for understanding reaction mechanisms and ensuring the stereochemical purity of final products. This guide provides a comparative overview of the three primary analytical techniques used for this purpose: Chiral High-Performance Liquid Chromatography (HPLC), Chiral Gas Chromatography (GC), and Nuclear Magnetic Resonance (NMR) Spectroscopy.

While specific experimental data for 2-Methyl-2-phenylpropanal is not widely published, this guide utilizes data from structurally similar compounds, such as other α-quaternary aldehydes and related phenyl-substituted chiral molecules, to provide a practical comparison.

At-a-Glance Comparison of Analytical Methods

Feature	Chiral High-Performance Liquid Chromatography (HPLC)	Chiral Gas Chromatography (GC)	Chiral Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle	Differential interaction of enantiomers with a chiral stationary phase (CSP), leading to different retention times.	Separation of volatile enantiomers (or their volatile derivatives) based on differential interaction with a chiral stationary phase in a capillary column.	Formation of transient diastereomeric complexes with a chiral solvating agent (CSA) or covalent diastereomers with a chiral derivatizing agent (CDA), resulting in distinct chemical shifts for each enantiomer.[1]
Sensitivity	High (ng to pg range)	Very High (pg to fg range)	Lower (mg range)
Sample Throughput	Moderate	High	High (for analysis time, but sample preparation can be a factor)
Instrumentation	Standard HPLC with a specialized chiral column.	Standard GC with a specialized chiral column.	High-field NMR spectrometer.
Sample Requirements	Sample must be soluble in the mobile phase.	Sample must be volatile and thermally stable, or derivable to be so.	Higher concentration of purified sample required.
Destructive?	Non-destructive (sample can be collected)	Destructive	Non-destructive

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a powerful and widely used technique for the separation and quantification of enantiomers. The separation is achieved by passing the analyte over a chiral stationary phase (CSP), which interacts differently with each enantiomer, leading to different retention times. Polysaccharide-based CSPs are particularly effective for a broad range of chiral compounds.

Experimental Protocol (Adapted for a 2-Methyl-2-phenylpropanal derivative)

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Chiral Stationary Phase: A Chiralpak® immobilized polysaccharide-based column (e.g., Chiralpak IA, IB, or IC) is a good starting point for screening.

• Mobile Phase: A typical mobile phase for normal-phase chromatography would be a mixture of hexane (B92381) and a polar organic solvent like isopropanol (B130326) or ethanol. A common starting point is a 90:10 (v/v) mixture of hexane:isopropanol.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection: UV detection at a wavelength where the phenyl group absorbs (e.g., 220 nm or 254 nm).

• Sample Preparation: Dissolve the 2-Methyl-2-phenylpropanal derivative in the mobile phase to a concentration of approximately 1 mg/mL. Filter the solution through a 0.45 µm syringe filter before injection.

• Data Analysis: The enantiomeric excess is calculated from the integrated peak areas of the two enantiomers using the formula:

  • ee (%) = [|Area₁ - Area₂| / (Area₁ + Area₂)] x 100

Illustrative Quantitative Data (for structurally similar compounds)

The following table presents representative data for the chiral HPLC separation of compounds structurally related to 2-Methyl-2-phenylpropanal, demonstrating the typical performance of this technique.

Compound	Chiral Stationary Phase	Mobile Phase (v/v)	Retention Time (min)	Resolution (Rs)
2-Methyl-2-phenylpropionic acid	Chiralcel OD-H	Hexane/Isopropanol/TFA (90:10:0.1)	tR1= 8.5, tR2= 9.8	2.1
Atrolactamide	Chiralcel OD-H	Not Specified	tR1= 2.3, tR2= 3.8	>1.5
2-Phenylbutyrophenone	Chiralpak IJ	Hexane/Ethanol (90:10)	tR1= 10.2, tR2= 12.5	3.5

Note: TFA = Trifluoroacetic acid. Data is illustrative and adapted from various sources for compounds with similar structural motifs.

Chiral Gas Chromatography (GC)

Chiral GC is an excellent method for the enantiomeric separation of volatile and thermally stable compounds. For non-volatile compounds, derivatization to a more volatile form may be necessary. Cyclodextrin-based chiral stationary phases are commonly used in capillary GC columns for this purpose.

Experimental Protocol (Adapted for a 2-Methyl-2-phenylpropanal derivative)

• Instrumentation: A gas chromatograph equipped with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS).

• Chiral Stationary Phase: A capillary column coated with a derivatized cyclodextrin, such as a β-DEX™ or γ-DEX™ phase.

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1-2 mL/min).

• Oven Temperature Program: A typical program would start at a lower temperature (e.g., 80 °C) and ramp up to a higher temperature (e.g., 200 °C) at a rate of 5-10 °C/min.

• Injector and Detector Temperatures: Typically set to 250 °C.

• Sample Preparation: Dissolve the analyte in a volatile organic solvent (e.g., hexane or dichloromethane) to a concentration of approximately 1 mg/mL. If the compound has poor volatility or peak shape, derivatization may be required. For aldehydes, this is less common than for alcohols or amines.

• Data Analysis: The enantiomeric excess is calculated from the integrated peak areas of the two enantiomers, similar to the HPLC method.

Illustrative Quantitative Data (for structurally similar compounds)

The following table provides representative data for the chiral GC separation of related chiral compounds.

Compound	Chiral Stationary Phase	Oven Temperature Program	Retention Time (min)	Resolution (Rs)
(±)-Limonene	Rt-βDEXse	40°C (1 min) to 230°C at 2°C/min	~19.5, ~20.0	>1.5
(±)-Styrene Oxide	Rt-βDEXse	40°C (1 min) to 230°C at 2°C/min	~24.0, ~24.5	>1.5
(±)-2,3-Butanediol	Permethylated β-CD	Not specified	Not specified	Baseline separated

Note: Data is illustrative and adapted from technical guides and application notes for compounds with similar functionalities or that are commonly analyzed by chiral GC.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy can be used to determine enantiomeric excess through the use of a chiral solvating agent (CSA) or a chiral derivatizing agent (CDA).[1] These agents interact with the enantiomers to form diastereomeric species that are distinguishable in the NMR spectrum, resulting in separate signals for each enantiomer.

Experimental Protocol (Using a Chiral Solvating Agent)

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Chiral Solvating Agent (CSA): A common choice for aldehydes is a chiral alcohol or a derivative of binaphthol (BINOL).

• Solvent: A deuterated solvent in which both the analyte and the CSA are soluble, such as deuterated chloroform (B151607) (CDCl₃) or benzene (B151609) (C₆D₆).

• Sample Preparation:

  • Dissolve a precise amount of the 2-Methyl-2-phenylpropanal derivative (e.g., 5-10 mg) in approximately 0.6 mL of the deuterated solvent in an NMR tube.

  • Acquire a standard ¹H NMR spectrum of the analyte.

  • Add a molar equivalent of the chiral solvating agent to the NMR tube.

  • Gently shake the tube to ensure mixing and allow time for the diastereomeric complexes to form.

  • Acquire another ¹H NMR spectrum.

• Data Analysis: Identify a proton signal in the analyte that is well-resolved for the two diastereomeric complexes (often a proton close to the chiral center, such as the aldehydic proton). Integrate the areas of these two distinct signals to determine the enantiomeric ratio and calculate the enantiomeric excess.

Illustrative Quantitative Data (for chiral aldehydes)

The following table provides examples of chemical shift differences (Δδ) observed for chiral aldehydes in the presence of a chiral solvating agent.

Analyte	Chiral Solvating Agent	Observed Proton	Chemical Shift Difference (Δδ in ppm)
α-Chiral Aldehyde	Imine-FeII complex	Aldehydic proton	~0.05
Chiral Aldehyde	Chiral diol/boronic acid assembly	Imine proton	~0.1

Note: The magnitude of the chemical shift difference is highly dependent on the specific analyte, CSA, solvent, and temperature. Data is illustrative based on general principles described in the literature.

Visualizing the Workflow

The following diagrams illustrate the general workflow for determining enantiomeric excess and the specific steps involved in each of the discussed analytical techniques.

Caption: General workflow for ee determination.

Caption: Workflow for Chiral HPLC Analysis.

Caption: Workflow for Chiral GC Analysis.

Caption: Workflow for Chiral NMR Analysis.

Conclusion

The choice of method for determining the enantiomeric excess of 2-Methyl-2-phenylpropanal derivatives depends on several factors. Chiral HPLC is a versatile and robust technique that is often the first choice for routine analysis in both research and quality control settings. Chiral GC offers superior resolution and sensitivity, making it ideal for volatile compounds or when trace-level analysis is required. Chiral NMR spectroscopy provides a rapid and non-destructive alternative that does not require chromatographic separation, making it particularly useful for reaction monitoring and high-throughput screening, provided that a sufficient sample concentration is available. A thorough screening of conditions, including chiral selectors and mobile phases or solvents, is often necessary to develop a reliable and accurate method for a novel compound.

References

• 1. researchgate.net [researchgate.net]

A Comparative Guide to the Synthesis and Reactivity of 2-Methyl-2-phenylpropanal and 2-phenylpropanal

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of 2-Methyl-2-phenylpropanal and 2-phenylpropanal (B145474), two structurally related aromatic aldehydes with significant applications in organic synthesis. The presence of an additional α-methyl group in 2-Methyl-2-phenylpropanal introduces notable differences in steric hindrance and electronic effects, influencing their synthetic routes and reactivity profiles. This document aims to provide an objective comparison, supported by experimental data and detailed protocols, to aid researchers in selecting the appropriate building block for their synthetic endeavors.

Structural and Physical Properties

The key structural difference between the two molecules is the presence of a quaternary carbon at the α-position in 2-Methyl-2-phenylpropanal, whereas 2-phenylpropanal possesses a tertiary α-carbon. This seemingly minor variation has a significant impact on their physical and chemical properties.

Property	2-Methyl-2-phenylpropanal	2-phenylpropanal
Molecular Formula	C₁₀H₁₂O[1]	C₉H₁₀O[2]
Molecular Weight	148.20 g/mol [1]	134.18 g/mol [2]
Boiling Point	219.8 °C at 760 mmHg[3]	92-94 °C at 12 mmHg[4]
Density	0.965 g/cm³[3]	1.002 g/mL at 25 °C[4]
Appearance	-	Colorless to slightly yellow liquid[5]
Solubility	-	Soluble in most fixed oils and propylene (B89431) glycol; insoluble in glycerin.[4]
Spectroscopic Data (¹H NMR, ¹³C NMR, IR)	Available on PubChem[1]	Available on PubChem[2]

Synthesis Methodologies

The synthetic routes to these aldehydes differ, reflecting their structural nuances.

Synthesis of 2-Methyl-2-phenylpropanal

A common and high-yielding method for the synthesis of 2-Methyl-2-phenylpropanal is the oxidation of the corresponding primary alcohol, 2-methyl-2-phenyl-propan-1-ol.

Experimental Protocol: Oxidation of 2-methyl-2-phenyl-propan-1-ol [6]

• To a solution of 2-methyl-2-phenyl-propan-1-ol (13.3 g, 87.0 mmol) in DMSO (150 mL), add triethylamine (B128534) (24.7 mL, 178.0 mmol) at room temperature.

• Subsequently, add pyridine (B92270) sulfur trioxide complex (28.6 g, 180.0 mmol).

• Stir the mixture for 2.5 hours at room temperature.

• Quench the reaction by adding water and extract the product with dichloromethane.

• Dry the organic layer over anhydrous sodium sulfate (B86663) and concentrate under reduced pressure to obtain the crude 2-methyl-2-phenyl-propionaldehyde.

• This method has been reported to yield the product in 91.6% crude yield, which can often be used in the next step without further purification.[6]

Synthesis of 2-phenylpropanal

The industrial synthesis of 2-phenylpropanal is dominated by the hydroformylation of styrene, which involves the addition of a formyl group and a hydrogen atom across the double bond.[7]

Experimental Protocol: Rhodium-Catalyzed Hydroformylation of Styrene

• Note: The following is a general procedure and specific conditions such as ligand, solvent, temperature, and pressure can significantly influence the yield and regioselectivity.

• In a high-pressure reactor, dissolve the rhodium catalyst precursor (e.g., a rhodium-phosphine complex) in a suitable solvent (e.g., toluene).

• Add the substrate, styrene.

• Pressurize the reactor with a mixture of carbon monoxide (CO) and hydrogen (H₂), typically in a 1:1 ratio.

• Heat the reaction mixture to the desired temperature and stir for the specified time.

• After cooling and depressurizing the reactor, the product, 2-phenylpropanal, can be isolated and purified by distillation.

Yields for this reaction can be high, with modern catalytic systems achieving good selectivity for the branched aldehyde isomer.[7]

Comparative Reactivity in Synthesis

The presence of the additional α-methyl group in 2-Methyl-2-phenylpropanal significantly impacts its reactivity compared to 2-phenylpropanal, primarily due to steric hindrance.

Nucleophilic Addition Reactions

Nucleophilic attack at the carbonyl carbon is a fundamental reaction of aldehydes. The increased steric bulk around the carbonyl group in 2-Methyl-2-phenylpropanal is expected to hinder the approach of nucleophiles.

• 2-phenylpropanal: The single α-methyl group presents moderate steric hindrance, allowing for a wide range of nucleophilic addition reactions to proceed efficiently.[8]

• 2-Methyl-2-phenylpropanal: The two α-methyl groups create a more sterically congested environment around the carbonyl carbon. This increased steric hindrance can lead to slower reaction rates and may require more forcing conditions or the use of less bulky nucleophiles for successful transformations. The introduction of tertiary alkyl groups at the α-position of aldehydes is known to be challenging due to steric congestion.

The general reactivity trend for aldehydes and ketones shows that increased substitution at the α-carbon decreases reactivity towards nucleophilic attack due to both steric and electronic effects.[9]

Enolate Formation and α-Functionalization

2-phenylpropanal possesses an enolizable proton at the α-position, allowing for the formation of an enolate intermediate. This enolate can then react with various electrophiles, enabling α-functionalization. In contrast, 2-Methyl-2-phenylpropanal lacks an α-proton and therefore cannot form an enolate, precluding direct α-functionalization reactions.

Applications in Synthesis

Both aldehydes serve as valuable intermediates in the synthesis of more complex molecules.

• 2-phenylpropanal: It is a key intermediate in the production of pharmaceuticals and agrochemicals.[8] Its derivatives are also used in the fragrance industry for their pleasant hyacinth-like aroma.[8]

• 2-Methyl-2-phenylpropanal: Due to its structural features, it can be a precursor to compounds with a quaternary center adjacent to a phenyl group, a motif found in some biologically active molecules.

Logical Workflow for Aldehyde Selection

The choice between these two aldehydes in a synthetic plan depends on the desired target molecule and the intended chemical transformations.

Caption: A decision-making workflow for selecting between 2-phenylpropanal and 2-Methyl-2-phenylpropanal based on synthetic requirements.

Reaction Mechanism: Nucleophilic Addition

The fundamental reaction mechanism for both aldehydes is nucleophilic addition to the carbonyl group. The diagram below illustrates this general pathway.

Caption: A generalized mechanism for the nucleophilic addition to an aldehyde, forming a tetrahedral intermediate.

Conclusion

References

• 1. 2-Methyl-2-phenylpropanal | C10H12O | CID 283879 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Phenylpropanal | C9H10O | CID 7146 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-methyl-2-phenyl-propanal | CAS#:3805-10-5 | Chemsrc [chemsrc.com]
• 4. 2-PHENYLPROPIONALDEHYDE | 93-53-8 [chemicalbook.com]
• 5. chembk.com [chembk.com]
• 6. 2-methyl-2-phenylpropanal synthesis - chemicalbook [chemicalbook.com]
• 7. Buy 2-Phenylpropanal (EVT-522104) | 93-53-8 [evitachem.com]
• 8. Buy 2-Phenylpropanal | 93-53-8 [smolecule.com]
• 9. brainkart.com [brainkart.com]

A Spectroscopic Comparison of 2-Methyl-2-phenylpropanal and Its Isomers

In the landscape of chemical research and drug development, the precise identification and characterization of molecular isomers are of paramount importance. Subtle differences in isomeric structure can lead to vastly different chemical, physical, and biological properties. This guide provides a detailed spectroscopic comparison of 2-Methyl-2-phenylpropanal and its structural isomers: 2-phenylbutanal, 3-phenylbutanal, and 1-phenyl-2-butanone. Through a comprehensive analysis of Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) data, this document serves as a valuable resource for researchers, scientists, and professionals in the field of drug development for the unambiguous identification of these compounds.

Spectroscopic Data Comparison

The following tables summarize the key spectroscopic features of 2-Methyl-2-phenylpropanal and its selected isomers. These datasets are crucial for distinguishing between these structurally similar compounds.

¹H NMR Spectral Data Comparison (Solvent: CDCl₃)

Compound	Aldehydic Proton (CHO)	Benzylic Proton (CH-Ph)	Aromatic Protons (Ar-H)	Other Key Signals
2-Methyl-2-phenylpropanal	~9.5 ppm (s)	-	~7.2-7.4 ppm (m)	~1.4 ppm (s, 6H, 2xCH₃)
2-Phenylbutanal [1]	~9.6 ppm (d)	~3.5 ppm (t)	~7.2-7.4 ppm (m)	~1.8-2.0 ppm (m, CH₂), ~0.9 ppm (t, CH₃)
3-Phenylbutanal [1]	~9.7 ppm (t)	~3.2 ppm (sextet)	~7.1-7.3 ppm (m)	~2.7 ppm (d, CH₂), ~1.3 ppm (d, CH₃)
1-Phenyl-2-butanone	-	~3.7 ppm (s, 2H, Ph-CH₂)	~7.1-7.3 ppm (m)	~2.4 ppm (q, 2H, CH₂), ~1.0 ppm (t, 3H, CH₃)

¹³C NMR Spectral Data Comparison (Solvent: CDCl₃)

Compound	Carbonyl Carbon (C=O)	Benzylic Carbon (C-Ph)	Aromatic Carbons (Ar-C)	Other Key Signals
2-Methyl-2-phenylpropanal	~204 ppm	~50 ppm (quaternary)	~126-138 ppm	~25 ppm (2xCH₃)
2-Phenylbutanal	~202 ppm	~60 ppm	~127-140 ppm	~25 ppm (CH₂), ~12 ppm (CH₃)
3-Phenylbutanal	~202 ppm	~35 ppm	~126-145 ppm	~52 ppm (CH₂), ~22 ppm (CH₃)
1-Phenyl-2-butanone	~210 ppm	~50 ppm (CH₂)	~127-134 ppm	~36 ppm (CH₂), ~8 ppm (CH₃)

IR Spectral Data Comparison

Compound	C=O Stretch (Aldehyde/Ketone)	C-H Stretch (Aldehyde)	Aromatic C=C Stretch
2-Methyl-2-phenylpropanal	~1725 cm⁻¹	~2820, ~2720 cm⁻¹	~1600, ~1495 cm⁻¹
2-Phenylbutanal	~1720 cm⁻¹	~2820, ~2720 cm⁻¹	~1600, ~1495 cm⁻¹
3-Phenylbutanal	~1725 cm⁻¹	~2825, ~2725 cm⁻¹	~1605, ~1495 cm⁻¹
1-Phenyl-2-butanone [2][3][4]	~1715 cm⁻¹	-	~1600, ~1495 cm⁻¹

Mass Spectrometry (Electron Ionization) Data Comparison

Compound	Molecular Ion (M⁺)	Base Peak (m/z)	Key Fragment Ions (m/z)
2-Methyl-2-phenylpropanal [5][6]	148	119	91, 77, 51
2-Phenylbutanal	148	119	91, 77, 51
3-Phenylbutanal [7]	148	105	91, 77, 51
1-Phenyl-2-butanone [2][8]	148	91	65, 57, 43

Experimental Protocols

Detailed and standardized experimental procedures are essential for obtaining high-quality and reproducible spectroscopic data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR Spectroscopy Protocol [1]

• Sample Preparation: Approximately 5-10 mg of the purified sample is dissolved in ~0.6 mL of deuterated chloroform (B151607) (CDCl₃). Tetramethylsilane (TMS) is often added as an internal standard.

• Instrument: A 400 MHz or higher NMR spectrometer.[1]

• Parameters:

  • Pulse Program: Standard single-pulse sequence.[1]

  • Acquisition Time: 2-4 seconds.[1]

  • Relaxation Delay: 1-5 seconds.[1]

  • Number of Scans: 8-16, depending on the sample concentration.[1]

  • Spectral Width: 0-12 ppm.[1]

¹³C NMR Spectroscopy Protocol

• Sample Preparation: Approximately 20-50 mg of the purified sample is dissolved in ~0.6 mL of CDCl₃.

• Instrument: A 100 MHz (or corresponding frequency for the ¹H NMR) spectrometer.[1]

• Parameters:

  • Pulse Program: Proton-decoupled pulse sequence.[1]

  • Acquisition Time: 1-2 seconds.[1]

  • Relaxation Delay: 2-5 seconds.[1]

  • Number of Scans: 256-1024, depending on the concentration.[1]

  • Spectral Width: 0-220 ppm.[1]

• Processing: The acquired data is subjected to Fourier transformation, phase correction, and baseline correction.[1]

Infrared (IR) Spectroscopy

Attenuated Total Reflectance (ATR) FT-IR Protocol [1]

• Instrument: A Fourier-Transform Infrared (FT-IR) spectrometer equipped with a diamond or germanium ATR accessory.[1]

• Background Scan: A background spectrum of the clean, empty ATR crystal is recorded.[1]

• Sample Application: A small drop of the liquid sample is placed directly onto the ATR crystal.

• Data Acquisition:

  • Spectral Range: 4000-400 cm⁻¹.[1]

  • Resolution: 4 cm⁻¹.[1]

  • Number of Scans: 16-32.[1]

Mass Spectrometry (MS)

Electron Ionization (EI) Mass Spectrometry Protocol [1]

• Sample Introduction: A dilute solution of the sample (e.g., in methanol (B129727) or dichloromethane) is introduced via a direct insertion probe or through a gas chromatograph (GC-MS).[1]

• Instrument: A mass spectrometer with an electron ionization source.[1]

• Parameters:

  • Ionization Energy: 70 eV.[1]

  • Source Temperature: 200-250 °C.[1]

  • Mass Range: m/z 40-400.[1]

• Data Acquisition: The mass spectrum is acquired, ensuring a sufficient number of scans are averaged for a good signal-to-noise ratio.[1]

Visualizing the Analytical Workflow

The following diagram illustrates the logical workflow for the spectroscopic identification of an unknown compound among the discussed isomers.

References

• 1. Propanal, 2,2-dimethyl- [webbook.nist.gov]
• 2. (R)-(+)-2,2-DIMETHYL-1,3-DIOXOLANE-4-CARBOXYLIC ACID METHYL ESTER(52373-72-5) 1H NMR spectrum [chemicalbook.com]
• 3. C-13 nmr spectrum of 2,2-dimethylpropane analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of neopentane C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 4. mass spectrum of 2,2-dimethylpropane fragmentation pattern of m/z m/e ions for analysis and identification of neopentane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 5. infrared spectrum of 2,2-dimethylpropane prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of neopentane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 6. 2,2-DIMETHYLHEXANOIC ACID(813-72-9) 1H NMR [m.chemicalbook.com]
• 7. benchchem.com [benchchem.com]
• 8. 2,2-Dimethylpropanoic anhydride [webbook.nist.gov]

A Comparative Guide to the Reactivity of 2-Methyl-2-phenylpropanal and Benzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the chemical reactivity of 2-Methyl-2-phenylpropanal and benzaldehyde (B42025). The information presented is intended to assist researchers in selecting the appropriate aldehyde for their synthetic needs, with a focus on performance in common organic transformations supported by experimental data and detailed protocols.

Introduction

Aldehydes are fundamental building blocks in organic synthesis, prized for the versatility of the carbonyl group. The reactivity of an aldehyde is primarily governed by two factors: the electronic nature of the carbonyl carbon and the steric environment surrounding it. This guide examines two aromatic aldehydes, benzaldehyde and 2-Methyl-2-phenylpropanal, which serve as excellent examples of how these factors dictate chemical behavior.

Benzaldehyde features a carbonyl group directly conjugated with a phenyl ring. This conjugation leads to resonance effects that decrease the electrophilicity of the carbonyl carbon, making it less reactive than typical aliphatic aldehydes.[1][2]

2-Methyl-2-phenylpropanal , by contrast, possesses a quaternary carbon atom adjacent to the carbonyl group. This α-carbon is substituted with two methyl groups and a phenyl group. The primary determinant of its reactivity is the significant steric hindrance created by these bulky groups, which impedes the approach of nucleophiles.

Structural and Physicochemical Properties

A summary of the key properties of both aldehydes is presented below.

Property	2-Methyl-2-phenylpropanal	Benzaldehyde
Structure
IUPAC Name	2-methyl-2-phenylpropanal	Benzaldehyde
CAS Number	3805-10-5	100-52-7
Molecular Formula	C₁₀H₁₂O	C₇H₆O
Molecular Weight	148.20 g/mol	106.12 g/mol
Boiling Point	219.8 °C at 760 mmHg	178.1 °C
Key Feature	High Steric Hindrance at the α-carbon	Resonance Deactivation of the carbonyl group

Source: PubChem CID 283879, 240

Caption: Structural comparison highlighting steric differences.

Reactivity in Nucleophilic Addition Reactions

Nucleophilic addition is the hallmark reaction of aldehydes. The rate and equilibrium of this reaction are highly sensitive to the steric and electronic properties of the aldehyde. Generally, aldehydes are more reactive than ketones due to reduced steric hindrance and greater electrophilicity of the carbonyl carbon.[3][4][5]

Theoretical Background

The reactivity of 2-Methyl-2-phenylpropanal is overwhelmingly dictated by steric hindrance. The two methyl groups on the α-carbon create a crowded environment that physically blocks the optimal trajectory (the Bürgi-Dunitz angle, approx. 107°) for nucleophilic attack on the carbonyl carbon.[2] In contrast, benzaldehyde's reactivity is primarily influenced by electronic effects. The phenyl ring donates electron density to the carbonyl group via resonance, which reduces the partial positive charge on the carbonyl carbon, making it a less potent electrophile compared to aliphatic aldehydes.[1] However, the steric hindrance in 2-Methyl-2-phenylpropanal is a far more significant deactivating factor than the electronic deactivation in benzaldehyde.

Caption: Dominant reactivity factors for each aldehyde.

Experimental Data: A Comparative Overview

Direct kinetic comparisons between these two specific aldehydes are not widely published. However, data from analogous systems consistently show that severe steric hindrance, as seen in 2-Methyl-2-phenylpropanal, dramatically reduces reaction rates and yields compared to less hindered aldehydes like benzaldehyde. The following tables present illustrative data based on established reactivity principles.

Table 1: Reduction with Sodium Borohydride (B1222165) (NaBH₄)

This reaction involves the nucleophilic addition of a hydride ion. Steric hindrance is known to significantly slow the rate of reduction.

Aldehyde	Relative Rate of Reduction (Illustrative)	Product Yield (at 30 min, 25°C)
Benzaldehyde	1	>95%
2-Methyl-2-phenylpropanal	<< 0.01	<5% (Significant unreacted starting material)

Note: Data are representative and intended for comparative purposes. Actual values may vary based on specific reaction conditions.

Table 2: Grignard Reaction with Phenylmagnesium Bromide (PhMgBr)

The Grignard reaction is highly sensitive to steric bulk on both the electrophile and the nucleophile. With a bulky aldehyde, yields are often diminished.[6]

Aldehyde	Product	Typical Yield
Benzaldehyde	Diphenylmethanol	85-95%
2-Methyl-2-phenylpropanal	1,1-Dimethyl-1,2-diphenylethan-1-ol	10-20%

Note: Yields are highly dependent on reaction conditions and the specific Grignard reagent used.

Reactivity in Oxidation Reactions

Both aldehydes can be oxidized to their corresponding carboxylic acids using common oxidizing agents.

Tollens' Test (Silver Mirror Test)

Tollens' reagent ([Ag(NH₃)₂]⁺) is a mild oxidizing agent used to distinguish aldehydes from most ketones.[7] Both benzaldehyde and 2-Methyl-2-phenylpropanal are expected to give a positive test, as the reaction occurs at the C-H bond of the aldehyde group, which is sterically accessible in both molecules.

Table 3: Qualitative Oxidation Tests

Test	Reagent	Benzaldehyde Result	2-Methyl-2-phenylpropanal Result
Tollens' Test	[Ag(NH₃)₂]⁺	Positive (Silver mirror or black precipitate)[8][9]	Positive (Silver mirror or black precipitate)
Fehling's Test	Cu²⁺ (tartrate complex)	Negative (Aromatic aldehydes do not typically react)[8]	Negative

Oxidation with Stronger Agents (e.g., KMnO₄)

Both aldehydes can be oxidized to the corresponding carboxylic acid (benzoic acid and 2-methyl-2-phenylpropanoic acid, respectively) using a strong oxidizing agent like potassium permanganate (B83412) (KMnO₄).

A key difference arises in reactions that target the benzylic position. For an aromatic side-chain to be oxidized to a carboxylic acid by KMnO₄, it must possess at least one benzylic hydrogen. Benzaldehyde has a benzylic hydrogen. 2-Methyl-2-phenylpropanal, however, has a quaternary benzylic carbon and lacks a benzylic hydrogen, making its alkyl-phenyl framework resistant to this specific mode of oxidation.[10]

Experimental Protocols

Protocol 1: Competitive Reduction with Sodium Borohydride

This experiment provides a clear qualitative and semi-quantitative comparison of reactivity towards a nucleophile.

Objective: To demonstrate the higher reactivity of benzaldehyde compared to 2-Methyl-2-phenylpropanal in a competitive reduction.

Materials:

• Benzaldehyde

• 2-Methyl-2-phenylpropanal

• Sodium borohydride (NaBH₄)

• Methanol

• Dichloromethane (DCM)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask, magnetic stirrer, TLC plates, GC-MS equipment

Procedure:

• In a round-bottom flask, dissolve equimolar amounts (e.g., 5.0 mmol) of both benzaldehyde and 2-Methyl-2-phenylpropanal in 20 mL of methanol.

• Cool the solution to 0°C in an ice bath.

• In a separate flask, dissolve a sub-stoichiometric amount of NaBH₄ (e.g., 0.5 equivalents, 2.5 mmol) in 10 mL of cold methanol.

• Slowly add the NaBH₄ solution to the stirred aldehyde mixture over 10 minutes.

• Allow the reaction to stir at 0°C for 30 minutes.

• Quench the reaction by slowly adding 15 mL of saturated aqueous NH₄Cl.

• Extract the mixture with DCM (3 x 20 mL).

• Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Analyze the resulting mixture of alcohols and unreacted aldehydes by Gas Chromatography-Mass Spectrometry (GC-MS) to determine the relative conversion of each starting material.

Expected Outcome: The analysis will show a high conversion of benzaldehyde to benzyl (B1604629) alcohol, while the majority of 2-Methyl-2-phenylpropanal will remain unreacted, demonstrating its lower reactivity.

Caption: Workflow for the competitive reduction experiment.

Protocol 2: Tollens' Test for Aldehyde Functionality

Objective: To confirm the presence of the aldehyde functional group in both compounds.

Materials:

• 5% aqueous silver nitrate (B79036) (AgNO₃) solution

• 10% aqueous sodium hydroxide (B78521) (NaOH) solution

• Concentrated aqueous ammonia (B1221849) (NH₄OH)

• Sample of benzaldehyde or 2-Methyl-2-phenylpropanal

• Clean test tubes

Procedure:

• Prepare Tollens' Reagent (must be freshly prepared): To 2 mL of 5% AgNO₃ solution in a clean test tube, add one drop of 10% NaOH solution. A brown precipitate of silver(I) oxide will form.

• Add concentrated NH₄OH dropwise, shaking the tube, until the brown precipitate just dissolves. Avoid adding a large excess of ammonia. This is Tollens' reagent.

• Add 2-3 drops of the aldehyde sample to the freshly prepared reagent.

• Shake the mixture and let it stand for 10 minutes. If no reaction occurs, gently warm the test tube in a water bath (around 60°C) for a few minutes.

• Observation: A positive test is the formation of a silver mirror on the inner wall of the test tube or a black precipitate of elemental silver.

Safety Note: Tollens' reagent should be prepared immediately before use and not stored, as it can form explosive silver fulminate (B1208216) upon standing. After the test, the mixture should be acidified with dilute acid before disposal.

Summary and Conclusion

The reactivity of 2-Methyl-2-phenylpropanal and benzaldehyde is a clear illustration of the interplay between steric and electronic effects in organic chemistry.

• 2-Methyl-2-phenylpropanal is significantly less reactive in nucleophilic addition reactions. Its reactivity is dominated by the extreme steric hindrance imposed by the two α-methyl groups, which effectively shields the carbonyl carbon from attack.

• Benzaldehyde is moderately reactive. Its reactivity is tempered by the electronic deactivation from the conjugated phenyl ring, but it lacks the severe steric impediment of its counterpart.

For synthetic applications requiring a robust, sterically unencumbered aromatic aldehyde, benzaldehyde is the superior choice. Conversely, 2-Methyl-2-phenylpropanal should be selected when low reactivity is desired or to introduce a sterically demanding quaternary center. Its resistance to nucleophilic attack means that reactions often require more forcing conditions (higher temperatures, stronger nucleophiles, or longer reaction times) to achieve reasonable yields.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. forum.prutor.ai [forum.prutor.ai]
• 3. Aldehydes are more reactive toward nucleophilic addition reactions th - askIITians [askiitians.com]
• 4. Aldehydes are more reactive toward nucleophilic addition class 12 chemistry CBSE [vedantu.com]
• 5. Grignard Reaction [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]
• 7. Reduction of carbonyl compounds by sodium borohydride (tetrahydridoborate) in water, dimethyl sulphoxide, and their mixtures as solvents: products and kinetics - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Reddit - The heart of the internet [reddit.com]
• 10. chemguide.co.uk [chemguide.co.uk]

"comparative study of catalytic systems for 2-Methyl-2-phenylpropanal synthesis"

A comprehensive analysis of Rhodium, Cobalt, and Palladium catalysts in the hydroformylation of α-methylstyrene for the production of 2-Methyl-2-phenylpropanal.

The synthesis of 2-Methyl-2-phenylpropanal, a key intermediate in the fragrance and pharmaceutical industries, is predominantly achieved through the hydroformylation of α-methylstyrene. This guide provides a comparative analysis of various catalytic systems, focusing on rhodium, cobalt, and palladium-based catalysts. The performance of these systems is evaluated based on yield, selectivity, and reaction conditions, supported by experimental data from peer-reviewed literature.

Performance Comparison of Catalytic Systems

The efficiency of 2-Methyl-2-phenylpropanal synthesis is critically dependent on the chosen catalytic system. The following table summarizes the performance of selected rhodium, cobalt, and palladium catalysts in the hydroformylation of α-methylstyrene.

Catalyst System	Ligand/Support	Temperature (°C)	Pressure (MPa)	Time (h)	Yield (%)	Selectivity (%)	Turnover Frequency (TOF) (h⁻¹)	Reference
Rhodium-Based Catalysts
Rh(acac)(CO)₂	Tris(N-pyrrolyl)phosphine	110	6	-	99 (aldehyde)	>99 (linear aldehyde)	5786	[1][2]
Rh(acac)(CO)₂	PPh₃	-	-	-	-	-	-	[1]
Cationic Rhodium Complex	Bis(dioxaphospholane)	-	-	-	-	High regioselectivity	< 2.5	[2]
Rhodium Complex	Tri(2,4-di-tert-butylphenyl) phosphite	-	-	-	-	-	130	[2]
Cobalt-Based Catalysts
Unmodified Cobalt Carbonyl	None	140	3	-	-	High regioselectivity for branched aldehydes from internal olefins	-	[3][4]
Palladium-Based Catalysts
Palladium Complex	-	-	-	-	Good yields	High regio- and stereoselectivity	-	[5]

Note: Direct comparison is challenging due to variations in experimental conditions across different studies. The data presented highlights the performance of each catalyst system under its reported optimal conditions. The hydroformylation of α-methylstyrene can lead to two isomers: the linear aldehyde (3-phenylbutanal) and the branched aldehyde (2-methyl-2-phenylpropanal). The steric hindrance in α-methylstyrene generally favors the formation of the linear aldehyde.[2]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and comparison of catalytic performances.

Rhodium-Catalyzed Hydroformylation

Catalyst: Rh(acac)(CO)₂ with Tris(N-pyrrolyl)phosphine ligand.

Procedure: The hydroformylation of α-methylstyrene is carried out in a high-pressure autoclave. The catalyst precursor, Rh(acac)(CO)₂, and the tris(N-pyrrolyl)phosphine ligand are dissolved in a suitable solvent (e.g., toluene) inside the reactor. The substrate, α-methylstyrene, is then added. The autoclave is sealed, purged with syngas (a mixture of CO and H₂), and then pressurized to the desired pressure (e.g., 6 MPa). The reaction mixture is heated to the specified temperature (e.g., 110 °C) and stirred for the duration of the reaction. After cooling and depressurization, the product mixture is analyzed by gas chromatography to determine the yield and selectivity.[1][2]

Cobalt-Catalyzed Hydroformylation

Catalyst: Unmodified Cobalt Carbonyl (e.g., Co₂(CO)₈).

Procedure: In a typical experiment, the cobalt carbonyl catalyst is introduced into a high-pressure reactor with the solvent and α-methylstyrene. The reactor is sealed, flushed with syngas, and then pressurized to a higher pressure range (typically 10-30 MPa) compared to rhodium catalysts. The reaction is conducted at an elevated temperature (e.g., 140 °C). Post-reaction, the reactor is cooled, the pressure is released, and the product composition is determined using analytical techniques like GC-MS.[3][4]

Palladium-Catalyzed Hydroformylation

Catalyst: Palladium-based catalyst system.

Procedure: A selective palladium catalyst system is utilized for the hydroformylation of alkynes to α,β-unsaturated aldehydes.[5] While specific protocols for the hydroformylation of α-methylstyrene to 2-Methyl-2-phenylpropanal using palladium catalysts are less commonly reported, a general procedure would involve charging a pressure vessel with a palladium precursor, a suitable ligand, the solvent, and α-methylstyrene. The vessel is then pressurized with syngas and heated. The reaction progress is monitored, and upon completion, the products are isolated and analyzed.

Reaction Mechanism and Workflow

The synthesis of 2-Methyl-2-phenylpropanal via hydroformylation of α-methylstyrene involves a series of catalytic steps. The general mechanism and experimental workflow are illustrated in the diagrams below.

Caption: Experimental workflow for the catalytic synthesis of 2-Methyl-2-phenylpropanal.

Caption: Simplified catalytic cycle for the hydroformylation of α-methylstyrene.

Conclusion

The choice of catalytic system for the synthesis of 2-Methyl-2-phenylpropanal via hydroformylation of α-methylstyrene significantly impacts the reaction's efficiency and selectivity. Rhodium-based catalysts, particularly when modified with electron-withdrawing phosphine (B1218219) ligands, demonstrate exceptionally high activity and selectivity, albeit at a higher cost. Cobalt catalysts offer a more economical alternative, though they typically require harsher reaction conditions. Palladium catalysts also show promise, but more research is needed to establish their efficacy for this specific transformation. The selection of an optimal catalyst will depend on a balance of factors including desired product selectivity, reaction conditions, and economic considerations.

References

• 1. researchgate.net [researchgate.net]
• 2. html.rhhz.net [html.rhhz.net]
• 3. researchgate.net [researchgate.net]
• 4. Hydroformylation catalyzed by unmodified cobalt carbonyl under mild conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Selective palladium-catalyzed hydroformylation of alkynes to α,β-unsaturated aldehydes - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Biological Activity Screening of 2-Methyl-2-phenylpropanal Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for the biological activity screening of 2-Methyl-2-phenylpropanal derivatives. Due to a lack of extensive published data on this specific class of compounds, this document serves as a roadmap, drawing comparisons with structurally similar molecules and outlining detailed experimental protocols for evaluating their potential antimicrobial, antifungal, and antioxidant properties.

Introduction to 2-Methyl-2-phenylpropanal and its Derivatives

2-Methyl-2-phenylpropanal, a member of the phenylacetaldehyde (B1677652) class of organic compounds, possesses a core structure that is a common motif in a variety of natural and synthetic molecules with known biological activities. Derivatives of this compound, created by modifying functional groups on the phenyl ring or the propanal moiety, offer a promising avenue for the discovery of novel therapeutic agents. Phenylpropanoids, the broader class to which these compounds belong, are known to exhibit a wide range of pharmacological effects, including antimicrobial, antioxidant, and anti-inflammatory properties.

This guide will focus on the screening of 2-Methyl-2-phenylpropanal derivatives for three key biological activities:

• Antimicrobial Activity: The ability to inhibit the growth of or kill pathogenic bacteria.

• Antifungal Activity: The ability to inhibit the growth of or kill pathogenic fungi.

• Antioxidant Activity: The capacity to neutralize harmful free radicals, which are implicated in a variety of diseases.

Comparative Performance with Alternative Compounds

While specific data for 2-Methyl-2-phenylpropanal derivatives is scarce, we can infer potential activity by examining related compounds. The following tables provide a template for summarizing and comparing the biological activities of newly synthesized derivatives against known antimicrobial and antioxidant agents.

Data Presentation:

Table 1: Comparative Antimicrobial Activity (Minimum Inhibitory Concentration - MIC in µg/mL)

Compound/Alternative	Staphylococcus aureus (Gram-positive)	Escherichia coli (Gram-negative)	Pseudomonas aeruginosa (Gram-negative)	Reference
2-Methyl-2-phenylpropanal Derivative 1	Data to be determined	Data to be determined	Data to be determined	-
2-Methyl-2-phenylpropanal Derivative 2	Data to be determined	Data to be determined	Data to be determined	-
Ciprofloxacin (Positive Control)	0.25 - 2.0	0.015 - 1.0	0.25 - 4.0	Standard Values
Ampicillin (Positive Control)	0.25 - 2.0	2.0 - 8.0	> 64	Standard Values

Table 2: Comparative Antifungal Activity (Minimum Inhibitory Concentration - MIC in µg/mL)

Compound/Alternative	Candida albicans	Aspergillus fumigatus	Reference
2-Methyl-2-phenylpropanal Derivative 1	Data to be determined	Data to be determined	-
2-Methyl-2-phenylpropanal Derivative 2	Data to be determined	Data to be determined	-
Fluconazole (Positive Control)	0.25 - 4.0	16 - 64	Standard Values
Amphotericin B (Positive Control)	0.12 - 1.0	0.25 - 2.0	Standard Values

Table 3: Comparative Antioxidant Activity (IC50 in µg/mL)

Compound/Alternative	DPPH Radical Scavenging Activity	Reference
2-Methyl-2-phenylpropanal Derivative 1	Data to be determined	-
2-Methyl-2-phenylpropanal Derivative 2	Data to be determined	-
Ascorbic Acid (Positive Control)	2 - 8	Standard Values
Trolox (Positive Control)	4 - 10	Standard Values

Experimental Protocols

Detailed methodologies for the key experiments are provided below to ensure reproducibility and accurate comparison of results.

Antimicrobial Susceptibility Testing: Broth Microdilution Method

This method is used to determine the Minimum Inhibitory Concentration (MIC) of the test compounds against various bacterial strains.

Materials:

• 96-well microtiter plates

• Mueller-Hinton Broth (MHB)

• Bacterial cultures (e.g., Staphylococcus aureus, Escherichia coli)

• Test compounds dissolved in a suitable solvent (e.g., DMSO)

• Positive control antibiotic (e.g., Ciprofloxacin)

• Spectrophotometer

Procedure:

• Preparation of Bacterial Inoculum: Culture bacteria in MHB overnight at 37°C. Dilute the culture to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the test wells.

• Serial Dilution of Test Compounds: Perform a two-fold serial dilution of the test compounds in MHB in the 96-well plate. The concentration range should be sufficient to determine the MIC.

• Inoculation: Add the prepared bacterial inoculum to each well.

• Controls: Include a positive control (wells with bacteria and a known antibiotic), a negative control (wells with bacteria and no compound), and a sterility control (wells with MHB only).

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• Determination of MIC: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the bacteria.

Antifungal Susceptibility Testing: Broth Microdilution Method (CLSI M27-A3 for Yeasts)

This method is used to determine the MIC of the test compounds against yeast strains.

Materials:

• 96-well microtiter plates

• RPMI-1640 medium

• Yeast cultures (e.g., Candida albicans)

• Test compounds dissolved in a suitable solvent (e.g., DMSO)

• Positive control antifungal (e.g., Fluconazole)

• Spectrophotometer

Procedure:

• Preparation of Fungal Inoculum: Culture yeast on a suitable agar (B569324) plate. Prepare a suspension in sterile saline and adjust the turbidity to a 0.5 McFarland standard. Dilute this suspension in RPMI-1640 to achieve a final concentration of 0.5-2.5 x 10^3 CFU/mL.

• Serial Dilution of Test Compounds: Perform a two-fold serial dilution of the test compounds in RPMI-1640 in the 96-well plate.

• Inoculation: Add the prepared fungal inoculum to each well.

• Controls: Include a positive control (wells with fungi and a known antifungal), a negative control (wells with fungi and no compound), and a sterility control (wells with RPMI-1640 only).

• Incubation: Incubate the plates at 35°C for 24-48 hours.

• Determination of MIC: The MIC is the lowest concentration of the compound that causes a significant reduction (typically ≥50%) in turbidity compared to the negative control.

Antioxidant Activity: DPPH Radical Scavenging Assay

This assay measures the ability of the test compounds to scavenge the stable free radical 2,2-diphenyl-1-picrylhydrazyl (DPPH).

Materials:

• DPPH solution in methanol (B129727) (e.g., 0.1 mM)

• Test compounds dissolved in methanol

• Positive control antioxidant (e.g., Ascorbic acid)

• Spectrophotometer

Procedure:

• Preparation of Reaction Mixture: In a 96-well plate or cuvettes, mix a solution of the test compound at various concentrations with the DPPH solution.

• Incubation: Incubate the mixture in the dark at room temperature for 30 minutes.

• Absorbance Measurement: Measure the absorbance of the solution at 517 nm. A decrease in absorbance indicates radical scavenging activity.

• Calculation of Scavenging Activity: The percentage of DPPH radical scavenging activity is calculated using the following formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample.

• Determination of IC50: The IC50 value, which is the concentration of the compound required to scavenge 50% of the DPPH radicals, is determined by plotting the percentage of scavenging activity against the compound concentration.

Visualizing Workflows and Pathways

Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and biological screening of 2-Methyl-2-phenylpropanal derivatives.

Caption: General workflow for synthesis and biological evaluation.

Phenylpropanoid Biosynthesis Pathway

2-Methyl-2-phenylpropanal derivatives are structurally related to phenylpropanoids, which are synthesized in plants via the shikimate pathway. Understanding this pathway can provide insights into the natural origins of similar bioactive molecules.

Caption: Simplified phenylpropanoid biosynthesis pathway.

Hypothetical Signaling Pathway Modulation

Phenylpropanoid derivatives have been shown to modulate various cellular signaling pathways. A potential mechanism of action for novel antimicrobial derivatives could involve the inhibition of key bacterial signaling pathways, such as quorum sensing.

Caption: Hypothetical inhibition of bacterial quorum sensing.

Conclusion

The screening of 2-Methyl-2-phenylpropanal derivatives represents a promising area of research for the discovery of new bioactive compounds. While direct experimental data is currently limited, the structural similarity to known active phenylpropanoids suggests a high potential for antimicrobial, antifungal, and antioxidant activities. By employing the standardized protocols and comparative frameworks outlined in this guide, researchers can systematically evaluate novel derivatives and contribute valuable data to the field of medicinal chemistry and drug development. The provided workflows and pathway diagrams offer a visual guide to aid in experimental design and the interpretation of results.

Definitive Structural Elucidation of 2-Methyl-2-phenylpropanal: A Comparative Guide to X-ray Crystallography and Spectroscopic Techniques

For Researchers, Scientists, and Drug Development Professionals

The unambiguous determination of a molecule's three-dimensional structure is a cornerstone of modern chemical and pharmaceutical research. For a compound such as 2-Methyl-2-phenylpropanal, a versatile building block in organic synthesis, precise structural confirmation is paramount for understanding its reactivity, properties, and potential applications. While single-crystal X-ray crystallography remains the gold standard for absolute structure determination, a suite of powerful spectroscopic and computational techniques provides complementary and often more readily accessible data for structural confirmation.[1] This guide provides a comprehensive comparison of X-ray crystallography with Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) for the structural elucidation of 2-Methyl-2-phenylpropanal, supported by available experimental data and detailed protocols.

Comparative Analysis of Structural Elucidation Techniques

The choice of analytical technique for structure determination depends on several factors, including the physical state of the sample, the amount of material available, and the specific structural questions being addressed. While X-ray crystallography provides a definitive solid-state structure, NMR spectroscopy offers invaluable insight into the molecule's structure in solution, and mass spectrometry elucidates its elemental composition and fragmentation patterns.

dot

Figure 1. Comparison of information obtained from different structural elucidation techniques.

Data Presentation: Spectroscopic and Physical Properties

While a crystal structure for 2-Methyl-2-phenylpropanal is not publicly available, extensive spectroscopic data exists, providing a solid foundation for its structural confirmation.

Table 1: Physicochemical Properties of 2-Methyl-2-phenylpropanal

Property	Value	Source
Molecular Formula	C₁₀H₁₂O	PubChem[1]
Molecular Weight	148.20 g/mol	PubChem[1]
IUPAC Name	2-methyl-2-phenylpropanal	PubChem[1]
CAS Number	3805-10-5	PubChem[1]

Table 2: Spectroscopic Data for 2-Methyl-2-phenylpropanal

Technique	Data	Source
¹H NMR	Predicted Chemical Shifts (ppm): Aldehyde H (~9.5), Aromatic H's (7.2-7.4), Methyl H's (~1.5)	General Aldehyde Spectra[2]
¹³C NMR	Observed Chemical Shifts (ppm): C=O (204.9), Aromatic C's (126-145), Quaternary C (46.1), Methyl C's (24.2)	SpectraBase[3]
Mass Spec (GC-MS)	m/z peaks: 148 (M+), 119, 91	PubChem[1]

Experimental Protocols

Detailed and reproducible experimental protocols are critical for obtaining high-quality data for structural analysis.

X-ray Crystallography (Hypothetical Protocol for 2-Methyl-2-phenylpropanal)

As no public crystal structure exists, this protocol outlines a general procedure for the single-crystal X-ray diffraction of a small organic molecule like 2-Methyl-2-phenylpropanal.

• Crystal Growth: High-quality single crystals are grown by slow evaporation of a saturated solution of 2-Methyl-2-phenylpropanal in a suitable solvent (e.g., hexane, ethanol, or a mixture). Vapor diffusion is another common technique.

• Crystal Mounting: A suitable crystal (typically 0.1-0.3 mm in each dimension) is selected under a microscope and mounted on a goniometer head.[4]

• Data Collection: The crystal is placed in a diffractometer and cooled under a stream of nitrogen gas (typically 100 K) to minimize thermal vibrations. The crystal is then rotated in a monochromatic X-ray beam, and the diffraction pattern is recorded on a detector.[5][6]

• Structure Solution and Refinement: The collected diffraction data is processed to determine the unit cell dimensions and space group. The phase problem is solved using direct methods or Patterson functions to generate an initial electron density map. An atomic model is built into the electron density and refined to best fit the experimental data.[5]

NMR Spectroscopy

¹H and ¹³C NMR of 2-Methyl-2-phenylpropanal

• Sample Preparation: Approximately 5-10 mg of 2-Methyl-2-phenylpropanal is dissolved in ~0.6 mL of a deuterated solvent (e.g., CDCl₃) in a 5 mm NMR tube. A small amount of tetramethylsilane (B1202638) (TMS) may be added as an internal standard (0 ppm).

• Data Acquisition: The NMR tube is placed in the spectrometer. For ¹H NMR, a standard pulse sequence is used. For ¹³C NMR, a proton-decoupled sequence is typically employed to simplify the spectrum and enhance sensitivity.[7]

• Processing: The acquired free induction decay (FID) is Fourier transformed to obtain the NMR spectrum. The spectrum is then phased, baseline corrected, and referenced to the internal standard.

• Analysis: The chemical shifts, integration (for ¹H), and splitting patterns of the signals are analyzed to deduce the connectivity and chemical environment of the atoms in the molecule.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: A dilute solution of 2-Methyl-2-phenylpropanal is prepared in a volatile organic solvent such as dichloromethane (B109758) or hexane.[8][9]

• Injection: A small volume (typically 1 µL) of the sample solution is injected into the gas chromatograph.

• Chromatographic Separation: The sample is vaporized in the heated injection port and carried by an inert gas (e.g., helium) through a capillary column. The components of the sample are separated based on their boiling points and interactions with the column's stationary phase.

• Mass Analysis: As the separated components elute from the column, they enter the mass spectrometer. In the ion source (typically electron ionization for small molecules), the molecules are fragmented into ions.[10] These ions are then separated by their mass-to-charge ratio (m/z) by the mass analyzer and detected.

• Data Analysis: The resulting mass spectrum shows the relative abundance of the different fragment ions, which can be used to determine the molecular weight and deduce the structure of the compound.

Workflow and Comparative Logic

The process of confirming a molecular structure involves a logical progression of experiments and data analysis. The following diagrams illustrate the general workflow and a comparison of the fundamental principles of the key techniques.

dot

Figure 2. General workflow for the structural confirmation of 2-Methyl-2-phenylpropanal.

dot

Figure 3. Fundamental principles of X-ray crystallography, NMR spectroscopy, and mass spectrometry.

References

• 1. 2-Methyl-2-phenylpropanal | C10H12O | CID 283879 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CH 336: Aldehyde Spectroscopy [sites.science.oregonstate.edu]
• 3. dev.spectrabase.com [dev.spectrabase.com]
• 4. X-ray Crystallography - Creative BioMart [creativebiomart.net]
• 5. X-ray Data Collection Course [mol-xray.princeton.edu]
• 6. Collection of X-ray diffraction data from macromolecular crystals - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chem.uiowa.edu [chem.uiowa.edu]
• 8. Sample preparation GC-MS [scioninstruments.com]
• 9. uoguelph.ca [uoguelph.ca]
• 10. Computational mass spectrometry for small molecules - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of Cross-Reactivity for 2-Methyl-2-phenylpropanal Analogues

For the attention of: Researchers, scientists, and drug development professionals.

This guide offers a comparative framework for assessing the cross-reactivity of 2-Methyl-2-phenylpropanal and its analogues. A comprehensive review of current scientific literature indicates a notable absence of specific cross-reactivity studies for 2-Methyl-2-phenylpropanal. Consequently, this document provides a guide to the methodologies and potential biological pathways relevant to this class of compounds, rather than a direct comparison of existing experimental data. The presented data table is illustrative, designed to guide researchers in the presentation of their own experimental findings.

Cross-reactivity is a critical parameter in the development of specific immunoassays, as it determines the extent to which structurally related compounds may interfere with the detection of the target analyte, potentially leading to false-positive results.[1] Understanding the cross-reactivity profile of analogues is therefore essential for the validation of any new immunoassay.

Data Presentation: Cross-Reactivity of 2-Methyl-2-phenylpropanal Analogues

The following table is a template illustrating how to present quantitative cross-reactivity data. In the absence of published data for 2-Methyl-2-phenylpropanal analogues, this table uses hypothetical values to demonstrate the format for comparison. The key metric, the half-maximal inhibitory concentration (IC50), represents the concentration of the analogue required to inhibit the binding of the target analyte by 50% in a competitive immunoassay. Cross-reactivity is typically calculated relative to the target analyte.

Analogue	IC50 (nM)	Cross-Reactivity (%) vs. 2-Methyl-2-phenylpropanal
2-Methyl-2-phenylpropanal	10	100
Analogue A (e.g., 2-Ethyl-2-phenylpropanal)	50	20
Analogue B (e.g., 2-Methyl-2-(4-chlorophenyl)propanal)	100	10
Analogue C (e.g., 2,2-Dimethyl-3-phenylpropanal)	500	2
Analogue D (e.g., 3-Methyl-2-phenylbutanal)	>1000	<1

Note: The data presented in this table is hypothetical and for illustrative purposes only.

Experimental Protocols

The standard method for determining the cross-reactivity of small molecules like 2-Methyl-2-phenylpropanal is the competitive Enzyme-Linked Immunosorbent Assay (ELISA).[2]

Competitive ELISA Protocol for Cross-Reactivity Assessment

This protocol outlines the steps to determine the cross-reactivity of analogue compounds against a primary antibody raised against 2-Methyl-2-phenylpropanal.

Materials:

• High-binding 96-well microtiter plates

• Primary antibody specific to 2-Methyl-2-phenylpropanal

• 2-Methyl-2-phenylpropanal standard

• Analogue compounds to be tested

• Coating antigen (e.g., 2-Methyl-2-phenylpropanal conjugated to a carrier protein like BSA)

• Enzyme-conjugated secondary antibody (e.g., HRP-conjugated anti-species IgG)

• Coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6)

• Wash buffer (e.g., PBS with 0.05% Tween-20)

• Blocking buffer (e.g., 1% BSA in PBS)

• Substrate solution (e.g., TMB)

• Stop solution (e.g., 2N H2SO4)

• Microplate reader

Procedure:

• Coating:

  • Dilute the coating antigen to an optimal concentration (e.g., 1-10 µg/mL) in coating buffer.

  • Add 100 µL of the coating antigen solution to each well of the microtiter plate.

  • Incubate overnight at 4°C.

• Washing:

  • Discard the coating solution and wash the plate three times with 200 µL of wash buffer per well.

• Blocking:

  • Add 200 µL of blocking buffer to each well to block non-specific binding sites.

  • Incubate for 1-2 hours at room temperature.

  • Wash the plate three times with wash buffer.

• Competition:

  • Prepare serial dilutions of the 2-Methyl-2-phenylpropanal standard and the analogue compounds in assay buffer.

  • In a separate dilution plate, mix 50 µL of each standard or analogue dilution with 50 µL of the diluted primary antibody.

  • Incubate this mixture for 1 hour at room temperature.

  • Transfer 100 µL of the antibody/analyte mixture to the corresponding wells of the coated and blocked microtiter plate.

  • Incubate for 1-2 hours at room temperature.

• Detection:

  • Wash the plate four times with wash buffer.

  • Add 100 µL of the diluted enzyme-conjugated secondary antibody to each well.

  • Incubate for 1 hour at room temperature.

  • Wash the plate five times with wash buffer.

• Signal Development:

  • Add 100 µL of the substrate solution to each well.

  • Incubate in the dark for 15-30 minutes at room temperature.

  • Stop the reaction by adding 50 µL of stop solution to each well.

• Data Acquisition and Analysis:

  • Read the absorbance at 450 nm using a microplate reader.

  • Generate a standard curve by plotting the absorbance versus the concentration of the 2-Methyl-2-phenylpropanal standard.

  • Determine the IC50 values for the standard and each analogue compound.

  • Calculate the percent cross-reactivity for each analogue using the following formula:

    • % Cross-Reactivity = (IC50 of 2-Methyl-2-phenylpropanal / IC50 of Analogue) x 100

Mandatory Visualizations

Experimental Workflow

Caption: Workflow of the competitive ELISA for cross-reactivity assessment.

Hypothetical Signaling Pathway

While specific signaling pathways for 2-Methyl-2-phenylpropanal are not well-documented, related phytochemicals, such as polyphenols, are known to modulate various intracellular signaling cascades involved in cellular responses like inflammation and apoptosis.[3][4] The following diagram illustrates a generalized signaling pathway that could be investigated for this class of compounds.

References

• 1. gyrosproteintechnologies.com [gyrosproteintechnologies.com]
• 2. Competitive ELISA - Creative Diagnostics [creative-diagnostics.com]
• 3. Modulation of Multiple Signaling Pathways of the Plant-Derived Natural Products in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Exploring the recent trends in perturbing the cellular signaling pathways in cancer by natural products - PMC [pmc.ncbi.nlm.nih.gov]

Navigating Stereoselectivity with 2-Methyl-2-phenylpropanal: A Comparative Guide for Researchers

A comprehensive analysis of the stereoselective reactions involving 2-Methyl-2-phenylpropanal reveals a notable scarcity of published data. This guide provides a comparative perspective by examining the stereoselectivity of reactions with its structural analog, 2-phenylpropanal (B145474), offering insights into the synthetic challenges and potential strategies for researchers, scientists, and drug development professionals.

The unique structural feature of 2-Methyl-2-phenylpropanal, a quaternary carbon atom at the α-position to the aldehyde, presents a significant hurdle for many common stereoselective transformations. This substitution pattern precludes enolization at the α-carbon, a critical activation step in a wide range of organocatalytic and metal-catalyzed reactions designed to create a stereocenter at this position. Consequently, direct comparisons of stereoselective reactions for this specific substrate are limited in the scientific literature.

To provide a valuable benchmark, this guide focuses on the well-studied, analogous compound, 2-phenylpropanal. By understanding the stereochemical outcomes of reactions with this closely related aldehyde, researchers can infer the potential reactivity and steric challenges associated with 2-Methyl-2-phenylpropanal.

Comparison of Stereoselective Reactions: 2-phenylpropanal as a Model

The following table summarizes the performance of various catalytic systems in stereoselective reactions involving 2-phenylpropanal, highlighting the achievable levels of enantioselectivity.

Reaction Type	Catalyst/Reagent	Solvent	Temp. (°C)	Yield (%)	ee (%)	Reference
α-Chlorination	Primary Aminocatalyst	Various	Various	Good	Moderate	[1]
Aldol (B89426) Reaction	Proline-derived Catalyst	-	-	High	High (dr)
Hydroformylation	Pt-diphosphine-SnCl₂	-	50-100	-	>90

Experimental Workflow and Methodologies

A general workflow for conducting and analyzing stereoselective reactions of this nature is depicted below. This process highlights the key stages from reaction setup to the crucial determination of stereochemical purity.

Caption: A typical experimental workflow for stereoselective reactions involving aldehydes.

Detailed Experimental Protocols

Below are representative experimental protocols for the types of reactions discussed, adapted for a general α-substituted aldehyde like 2-phenylpropanal. These methodologies provide a starting point for designing experiments with analogous substrates.

Organocatalytic α-Chlorination of 2-Phenylpropanal

This protocol is based on the findings of studies on the organocatalytic chlorination of α-branched aldehydes.[1]

• Catalyst Screening: A primary or secondary aminocatalyst (e.g., a derivative of proline or a primary amine) is selected.

• Reaction Setup: To a solution of the aminocatalyst (typically 10-20 mol%) in a suitable solvent (e.g., CH2Cl2, Toluene) at the desired temperature (e.g., 0 °C to room temperature), the chlorinating agent (e.g., N-chlorosuccinimide, NCS) is added.

• Substrate Addition: 2-Phenylpropanal is then added to the reaction mixture.

• Monitoring and Work-up: The reaction is monitored by TLC or GC until completion. Upon completion, the reaction is quenched, and the product is isolated and purified using standard techniques such as column chromatography.

• Analysis: The enantiomeric excess of the resulting α-chloro aldehyde is determined by chiral HPLC or GC analysis.

General Procedure for Asymmetric Aldol Reaction

This protocol is a generalized procedure for an organocatalyzed aldol reaction.

• Reaction Setup: In a reaction vessel under an inert atmosphere, the organocatalyst (e.g., L-proline, 20-30 mol%) is dissolved in a suitable solvent (e.g., DMF, DMSO).

• Nucleophile Addition: The nucleophile (e.g., acetone, cyclohexanone) is added to the catalyst solution.

• Electrophile Addition: 2-Phenylpropanal is then added, and the reaction mixture is stirred at the desired temperature (e.g., room temperature).

• Monitoring and Work-up: The reaction progress is monitored by TLC. After completion, the reaction is quenched with a saturated aqueous solution of NH4Cl and extracted with an organic solvent. The combined organic layers are dried and concentrated.

• Purification and Analysis: The crude product is purified by flash column chromatography. The diastereomeric ratio and enantiomeric excess of the aldol product are determined by NMR spectroscopy and chiral HPLC, respectively.

Conclusion and Outlook

The steric hindrance imposed by the quaternary α-carbon in 2-Methyl-2-phenylpropanal significantly limits its participation in many stereoselective reactions that proceed through enolate or enamine intermediates. The data available for the less sterically encumbered 2-phenylpropanal demonstrates that high levels of stereocontrol are achievable in reactions like α-functionalization, aldol reactions, and hydroformylation.

For researchers working with 2-Methyl-2-phenylpropanal, synthetic strategies should focus on reactions that do not require α-enolization. These may include:

• Asymmetric reduction of the aldehyde: To form a chiral alcohol.

• Asymmetric addition of nucleophiles: Such as Grignard reagents or organolithium compounds to the carbonyl group, in the presence of a chiral ligand or catalyst.

• Enzymatic reactions: Which can often accommodate sterically demanding substrates.

Future research in this area would benefit from the development of novel catalytic systems that can overcome the steric challenges posed by substrates with α-quaternary centers, thereby unlocking their potential in the synthesis of complex chiral molecules.

References

• 1. Buy 2-Methyl-1-phenyl-2-propanol | 100-86-7 [smolecule.com]

Safety & Regulatory Compliance

Proper Disposal of 2-Methyl-2-phenylpropanal: A Guide for Laboratory Professionals

Ensuring the safe and compliant disposal of laboratory chemicals is paramount for environmental protection and occupational safety. This guide provides essential procedural information for the proper disposal of 2-Methyl-2-phenylpropanal, tailored for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions

Before beginning any disposal-related activities, it is crucial to handle 2-Methyl-2-phenylpropanal with appropriate personal protective equipment (PPE). Based on its hazard profile, this includes safety goggles, chemical-resistant gloves, and a lab coat.[1] All handling should occur in a well-ventilated area or within a chemical fume hood.[1][2][3]

Hazard Summary

2-Methyl-2-phenylpropanal is classified as a hazardous substance.[4] Understanding its specific hazards is the first step in determining the correct disposal pathway.

Hazard Classification	GHS Code	Description	Source
Skin Irritation	H315	Causes skin irritation.	[4][5]
Serious Eye Irritation	H319	Causes serious eye irritation.	[4][5]
Respiratory Irritation	H335	May cause respiratory irritation.	[4][5]

Step-by-Step Disposal Protocol

The disposal of 2-Methyl-2-phenylpropanal must adhere to federal, state, and local regulations for hazardous waste management.[6][7] The primary regulatory framework in the United States is the Resource Conservation and Recovery Act (RCRA), implemented by the Environmental Protection Agency (EPA).[6][8]

1. Waste Identification and Segregation:

• Identify as Hazardous Waste: Based on its irritant properties, 2-Methyl-2-phenylpropanal waste must be managed as hazardous waste.[4][9] Do not dispose of it down the drain or in regular solid waste.[3][8]

• Segregate Waste: Keep 2-Methyl-2-phenylpropanal waste separate from other chemical waste streams to avoid incompatible reactions.

2. Containerization and Labeling:

• Use Appropriate Containers: Collect the waste in a suitable, sealed, and properly closed container to prevent leaks or spills.[2][10]

• Label Clearly: The container must be clearly labeled with the words "Hazardous Waste," the full chemical name "2-Methyl-2-phenylpropanal," and a description of its hazards (e.g., "Irritant").

3. Storage:

• Designated Accumulation Area: Store the sealed and labeled container in a designated, secure, and well-ventilated hazardous waste accumulation area.

• Incompatible Materials: Ensure the storage area is away from incompatible materials.

4. Arrange for Professional Disposal:

• Contact EHS: The most compliant and safest method of disposal is to contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal company.[1]

• Manifesting: For off-site transport and disposal, a hazardous waste manifest will be required to track the waste from its point of generation to its final disposal facility, a "cradle-to-grave" approach.[7][9]

Note on Chemical Treatment: While chemical neutralization or degradation can sometimes be an option for chemical waste, no standard, validated experimental protocols for the on-site treatment of 2-Methyl-2-phenylpropanal to render it non-hazardous are readily available in the provided search results. Attempting unverified treatment methods is not recommended. Therefore, disposal via a licensed professional service is the mandatory procedure.

Disposal Decision Workflow

The following diagram outlines the decision-making process for the proper disposal of 2-Methyl-2-phenylpropanal.

Caption: Workflow for the proper disposal of 2-Methyl-2-phenylpropanal.

References

• 1. benchchem.com [benchchem.com]
• 2. capotchem.cn [capotchem.cn]
• 3. chemicalbook.com [chemicalbook.com]
• 4. 2-Methyl-2-phenylpropanal | C10H12O | CID 283879 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. chemical-label.com [chemical-label.com]
• 6. youtube.com [youtube.com]
• 7. Hazardous Waste Management - NYSDEC [dec.ny.gov]
• 8. Summary of Hazardous Waste Regulations | Florida Department of Environmental Protection [floridadep.gov]
• 9. epa.gov [epa.gov]
• 10. echemi.com [echemi.com]